5-(2-Fluorophenyl)-1,3-thiazol-2-amine

• CAS: 1025927-65-4

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

Foreword: The Strategic Importance of Fluorinated Thiazoles in Modern Drug Discovery

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry. Its unique properties, including high electronegativity, small size, and ability to form strong bonds with carbon, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. When combined with a privileged scaffold like the 2-aminothiazole ring—a key pharmacophore in numerous approved drugs—the resulting molecule becomes a compelling subject for investigation.

This technical guide is dedicated to an in-depth exploration of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine . Our objective is to provide researchers, scientists, and drug development professionals with a comprehensive and practical resource. We will move beyond a simple recitation of facts to explain the underlying scientific principles, from the rationale behind synthetic routes to the interpretation of analytical data and the compound's therapeutic potential. This document is designed to be a self-validating system of protocols and insights, grounded in established chemical principles and supported by authoritative references.

Core Physicochemical & Structural Characteristics

A molecule's identity and its behavior in a chemical or biological environment are defined by its fundamental properties. For 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, these characteristics provide the foundation for its synthesis, analysis, and potential applications.

Key Identifiers and Properties

Property	Value	Reference
IUPAC Name	5-(2-Fluorophenyl)-1,3-thiazol-2-amine
Molecular Formula	C₉H₇FN₂S	[1]
Molecular Weight	194.23 g/mol	[1]
CAS Number	1025927-65-4	[2][3]
PubChem CID	10420150	[1]
Appearance	Expected to be a solid powder
Melting Point	Not experimentally determined; the related isomer 4-(4-fluorophenyl)-1,3-thiazol-2-amine has a melting point of 102-110 °C.
Solubility	Expected to be soluble in organic solvents like DMSO and methanol.
Predicted LogP	2.1

Expert Insight: The introduction of a fluorine atom at the ortho position of the phenyl ring is a deliberate design choice. This modification can induce a conformational bias in the phenyl ring's orientation relative to the thiazole core, which can be critical for optimizing interactions with a protein binding pocket. Furthermore, the fluorine atom can act as a weak hydrogen bond acceptor, potentially adding a crucial interaction to enhance binding affinity.

Synthesis and Mechanism: The Hantzsch Thiazole Synthesis

The premier method for constructing the 2-aminothiazole scaffold is the Hantzsch thiazole synthesis, a robust and versatile reaction first described in 1887. This reaction involves the condensation of an α-haloketone with a thioamide, in this case, thiourea.

Detailed Experimental Protocol

Objective: To synthesize 5-(2-Fluorophenyl)-1,3-thiazol-2-amine via the Hantzsch thiazole synthesis.

Materials:

• 2-Bromo-1-(2-fluorophenyl)ethanone

• Thiourea

• Ethanol (reagent grade)

• Sodium bicarbonate (or a mild base)

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 2-bromo-1-(2-fluorophenyl)ethanone (1.0 equivalent) in ethanol.

• Addition of Thiourea: To the stirred solution, add thiourea (1.1 equivalents). A slight excess of thiourea is used to ensure the complete consumption of the α-haloketone.

• Reflux: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Neutralization and Precipitation: After completion, cool the reaction mixture to room temperature. Slowly add a saturated solution of sodium bicarbonate to neutralize the hydrobromic acid formed during the reaction until the solution is slightly basic. The product will precipitate out of the solution.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash with cold deionized water. The crude product can be further purified by recrystallization from ethanol to yield the final product.

Causality in Protocol Design:

• Ethanol as Solvent: Ethanol is an ideal solvent as it readily dissolves both reactants and facilitates the reaction at a moderate temperature.

• Reflux Conditions: Heating provides the necessary activation energy for the nucleophilic attack and subsequent cyclization, ensuring a reasonable reaction rate.

• Mild Base Neutralization: The use of a mild base like sodium bicarbonate is crucial to neutralize the acidic byproduct without causing unwanted side reactions or degradation of the desired product.

Reaction Mechanism and Workflow

The Hantzsch synthesis proceeds through a well-established mechanism involving nucleophilic attack, cyclization, and dehydration.

Caption: Mechanism of the Hantzsch Thiazole Synthesis.

Caption: Experimental Workflow for the Synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Analytical Characterization: A Spectroscopic Profile

Confirmation of the structure and purity of the synthesized compound is achieved through a combination of modern spectroscopic techniques. Below are the expected spectral characteristics for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, based on data from closely related analogs.[4][5][6]

Expected Spectral Data

Technique	Expected Observations
¹H NMR	- Aromatic Protons (Fluorophenyl Ring): Multiple signals in the range of δ 7.0-8.0 ppm, with characteristic splitting patterns due to proton-proton and proton-fluorine coupling.- Thiazole Proton (H-4): A singlet around δ 7.0-7.5 ppm.- Amine Protons (NH₂): A broad singlet that may be exchangeable with D₂O, typically in the range of δ 5.0-7.0 ppm.
¹³C NMR	- Aromatic Carbons: Multiple signals between δ 115-165 ppm. The carbon directly bonded to fluorine will show a large one-bond C-F coupling constant.- Thiazole Carbons: C2 (bearing the amino group) around δ 168 ppm, C4 around δ 110-120 ppm, and C5 around δ 130-140 ppm.
IR Spectroscopy (cm⁻¹)	- N-H Stretching (Amine): A pair of bands in the region of 3300-3450 cm⁻¹.- C=N Stretching (Thiazole Ring): A strong absorption around 1600-1650 cm⁻¹.- C-F Stretching: A strong band in the region of 1100-1250 cm⁻¹.- Aromatic C=C Stretching: Bands in the 1450-1600 cm⁻¹ region.
Mass Spectrometry (MS)	- Molecular Ion Peak (M⁺): An ion at m/z = 194.23, corresponding to the molecular weight of the compound. High-resolution mass spectrometry (HRMS) would confirm the elemental formula C₉H₇FN₂S.

Biological Activity and Therapeutic Relevance

While specific pharmacological data for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is not extensively published, the 2-aminothiazole scaffold is a well-established "privileged structure" in medicinal chemistry. Derivatives have shown a broad spectrum of biological activities.[7]

Known activities of the 2-aminothiazole class include:

• Anticancer: Many 2-aminothiazole derivatives function as kinase inhibitors, crucial in cancer therapy.[7]

• Antimicrobial: This scaffold is present in compounds with significant antibacterial and antifungal properties.

• Anti-inflammatory: The 2-aminothiazole core is found in molecules with potent anti-inflammatory effects.

• Antioxidant: Certain derivatives have demonstrated the ability to scavenge free radicals.

The presence of the 2-fluorophenyl group makes 5-(2-Fluorophenyl)-1,3-thiazol-2-amine a prime candidate for screening in anticancer and antimicrobial assays.

Safety, Handling, and Toxicology

As a research chemical, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine should be handled with appropriate safety precautions. The following information is based on safety data for closely related 2-aminothiazole compounds.[8][9][10][11]

Hazard Identification:

• Skin Irritation: May cause skin irritation upon contact.[10]

• Eye Irritation: Can cause serious eye irritation.[10]

• Respiratory Irritation: May cause respiratory tract irritation if inhaled.

• Aquatic Toxicity: Potentially toxic to aquatic life with long-lasting effects.

Recommended Handling Procedures:

• Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear appropriate chemical-resistant gloves.

  • Eye Protection: Use chemical safety goggles or a face shield.

  • Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

• Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

First Aid Measures:

• In case of skin contact: Wash with plenty of soap and water.

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[10]

• If inhaled: Move the person into fresh air and keep comfortable for breathing.[8]

• If swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.[9]

Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[10]

Conclusion and Future Directions

5-(2-Fluorophenyl)-1,3-thiazol-2-amine represents a molecule of significant interest at the intersection of fluorine chemistry and privileged scaffold design. Its straightforward synthesis via the Hantzsch reaction makes it readily accessible for further investigation. While specific biological data on this exact compound is limited, the extensive body of literature on related 2-aminothiazoles strongly suggests its potential as a valuable lead compound in various therapeutic areas, particularly oncology and infectious diseases. This guide has provided a comprehensive overview of its chemical properties, a detailed synthetic protocol, expected analytical characteristics, and crucial safety information to facilitate and inspire future research into this promising molecule.

References

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• MDPI. (2025, October 11). 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. Retrieved from [Link]

• Moldb. (n.d.). 1025927-65-4 | 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. Retrieved from [Link]

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• PubChem. (n.d.). 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

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• ACS Publications. (2023, March 17). Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. ACS Omega. Retrieved from [Link]

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An In-depth Technical Guide to 5-(2-Fluorophenyl)-1,3-thiazol-2-amine: Synthesis, Characterization, and Biological Evaluation

For the attention of Researchers, Scientists, and Drug Development Professionals.

Foreword

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds, including approved therapeutics.[1][2] This guide focuses on a specific, yet representative member of this class: 5-(2-Fluorophenyl)-1,3-thiazol-2-amine (CAS Number: 1025927-65-4). While extensive research has been conducted on the broader 2-aminothiazole family, this particular derivative remains a subject of ongoing investigation. This document aims to provide a comprehensive technical framework for researchers by synthesizing established methodologies for the synthesis and evaluation of 2-aminothiazole derivatives, with a specific focus on the title compound. We will delve into the rationale behind synthetic strategies, propose potential mechanisms of action based on structure-activity relationships within the compound class, and provide detailed, field-proven protocols for its biological characterization.

Compound Profile: 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

Property	Value
IUPAC Name	5-(2-Fluorophenyl)-1,3-thiazol-2-amine
CAS Number	1025927-65-4
Molecular Formula	C₉H₇FN₂S
Molecular Weight	194.23 g/mol
Canonical SMILES	C1=CC=C(C(=C1)F)C2=CSC(=N2)N
Appearance	Expected to be a solid at room temperature

Synthesis and Mechanistic Rationale: The Hantzsch Thiazole Synthesis

The most robust and widely adopted method for the synthesis of 2-aminothiazoles is the Hantzsch thiazole synthesis.[3][4][5][6] This reaction involves the condensation of an α-haloketone with a thiourea derivative. The choice of this methodology is predicated on its high efficiency, operational simplicity, and the ready availability of starting materials.

Proposed Synthetic Pathway

The synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine can be logically achieved through the reaction of 2-bromo-1-(2-fluorophenyl)ethan-1-one with thiourea.

Caption: Proposed Hantzsch synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Step-by-Step Experimental Protocol

This protocol is a generalized procedure and may require optimization for specific laboratory conditions.

Materials:

• 2-Bromo-1-(2-fluorophenyl)ethan-1-one

• Thiourea

• Ethanol (absolute)

• Sodium bicarbonate (saturated solution)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-bromo-1-(2-fluorophenyl)ethan-1-one (10 mmol) in 30 mL of absolute ethanol.

• Addition of Thiourea: To the stirred solution, add thiourea (12 mmol, 1.2 equivalents). The slight excess of thiourea ensures the complete consumption of the α-haloketone.

• Reflux: Heat the reaction mixture to reflux (approximately 78 °C) using a heating mantle. Maintain the reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Slowly add a saturated solution of sodium bicarbonate to neutralize the hydrobromic acid formed during the reaction until the solution is slightly basic (pH ~8).

• Isolation: The product is expected to precipitate out of the solution. Collect the solid by vacuum filtration using a Büchner funnel.

• Purification: Wash the collected solid with cold water and then with a small amount of cold ethanol to remove any unreacted starting materials. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

Characterization of the Final Product

The structure and purity of the synthesized 5-(2-Fluorophenyl)-1,3-thiazol-2-amine should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the fluorophenyl ring and the thiazole ring proton. The chemical shifts and coupling constants will be indicative of their relative positions. The amine protons will likely appear as a broad singlet.[7][8][9]
¹³C NMR	Resonances for the carbon atoms of the fluorophenyl and thiazole rings. The carbon attached to the fluorine will show a characteristic splitting pattern (C-F coupling).[7][10]
FT-IR	Characteristic absorption bands for N-H stretching of the primary amine, C=N stretching of the thiazole ring, and C-F stretching of the fluorophenyl group.[8][9]
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound (194.23 m/z for [M]⁺ or 195.23 m/z for [M+H]⁺).

Biological Activity and Potential Therapeutic Applications

The 2-aminothiazole scaffold is a well-established pharmacophore in oncology drug discovery.[1][2][11][12][13][14] Derivatives of this class have been shown to exhibit potent anticancer activity through various mechanisms, including the inhibition of protein kinases.[14][15][16]

Postulated Mechanism of Action: Inhibition of the PI3K/Akt Signaling Pathway

The phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many cancers.[15][17][18][19] Several 2-aminothiazole derivatives have been identified as potent inhibitors of this pathway.[14][15] Based on the structural similarity of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine to known PI3K inhibitors, it is plausible that this compound may exert its anticancer effects through a similar mechanism.

Caption: Postulated inhibition of the PI3K/Akt signaling pathway.

In Vitro Evaluation of Cytotoxicity: The MTT Assay

To assess the potential anticancer activity of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, a robust and widely used method is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[20][21][22][23] This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[21]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[21]

Materials:

• Human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 5-(2-Fluorophenyl)-1,3-thiazol-2-amine (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multi-well spectrophotometer (plate reader)

Protocol:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine in culture medium. The final concentrations should typically range from 0.1 µM to 100 µM. Remove the old medium from the wells and add 100 µL of the medium containing the test compound. Include wells with untreated cells (vehicle control) and wells with a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for another 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a multi-well spectrophotometer.

Data Analysis:

The cell viability is calculated as a percentage of the untreated control. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion and Future Directions

This guide provides a foundational framework for the synthesis and biological evaluation of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. The Hantzsch synthesis offers a reliable route to obtain this compound, and its structural features suggest a potential role as an anticancer agent, possibly through the inhibition of the PI3K/Akt signaling pathway. The provided MTT assay protocol serves as a starting point for assessing its cytotoxic effects.

Future research should focus on the definitive elucidation of its mechanism of action through target-based assays, such as kinase inhibition assays. Further structure-activity relationship (SAR) studies, involving modifications of the fluorophenyl and aminothiazole moieties, could lead to the development of more potent and selective anticancer agents.

References

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• Google Patents. US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives.

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A Technical Guide to the Structural Elucidation of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of the novel heterocyclic compound, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, recognized for its prevalence in a multitude of biologically active compounds.[1][2] This document is tailored for researchers, scientists, and professionals in drug development, offering a narrative that intertwines theoretical principles with practical, field-proven methodologies. We will delve into the logical synthesis strategy, followed by an in-depth analysis of the spectroscopic techniques required to unequivocally confirm the molecular architecture of this target compound. The causality behind experimental choices is emphasized, ensuring a self-validating system of protocols for robust and reliable characterization.

Introduction: The Significance of the 2-Aminothiazole Core

The 1,3-thiazole ring is a cornerstone in the design of therapeutic agents due to its ability to engage in a wide range of biological interactions. Derivatives of 2-aminothiazole, in particular, have demonstrated a remarkable spectrum of pharmacological activities, including anticancer, antimycobacterial, and kinase inhibition properties.[1][2] The introduction of a 2-fluorophenyl substituent at the 5-position of the thiazole ring is anticipated to modulate the electronic and conformational properties of the molecule, potentially leading to novel biological activities. The precise characterization of this structure is the foundational step for any future investigation into its medicinal potential.

Strategic Synthesis: The Hantzsch Thiazole Synthesis

The most reliable and widely adopted method for the synthesis of 2-aminothiazoles is the Hantzsch thiazole synthesis.[3][4] This reaction involves the cyclocondensation of an α-haloketone with a thiourea. For the synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, the logical precursors are 2-bromo-1-(2-fluorophenyl)ethan-1-one and thiourea.

Caption: Hantzsch synthesis pathway for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Experimental Protocol: Hantzsch Synthesis

This protocol is adapted from established procedures for the synthesis of analogous 2-aminothiazoles.[4][5]

Materials:

• 2-bromo-1-(2-fluorophenyl)ethan-1-one

• Thiourea

• Ethanol

• Sodium Bicarbonate (NaHCO₃)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and heating mantle

• Büchner funnel and filtration flask

Procedure:

• In a round-bottom flask, dissolve thiourea (1.0 equivalent) in ethanol.

• To this solution, add 2-bromo-1-(2-fluorophenyl)ethan-1-one (1.0 equivalent).

• Fit the flask with a reflux condenser and heat the reaction mixture to reflux for 4-6 hours.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature.

• Neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the crude product with cold water.

• Recrystallize the product from a suitable solvent (e.g., ethanol) to yield pure 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Comprehensive Structural Elucidation

The confirmation of the synthesized molecule's structure is achieved through a synergistic application of multiple spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they offer an unambiguous identification.

Caption: Workflow for the synthesis and structural elucidation of the target compound.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is the first line of analysis to confirm the presence of key functional groups. The spectrum provides a molecular "fingerprint" based on the vibrational frequencies of bonds.[6]

Experimental Protocol: FTIR-ATR

• Ensure the Attenuated Total Reflectance (ATR) crystal is clean using isopropanol.

• Record a background spectrum.

• Place a small amount of the dried, purified sample onto the ATR crystal.

• Apply pressure to ensure good contact.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

Predicted FTIR Data

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Rationale
N-H Stretch	Primary Amine (-NH₂)	3400-3250 (two bands)	Asymmetric and symmetric stretching of the primary amine.[7][8]
C-H Stretch	Aromatic Ring	3100-3000	Stretching of C-H bonds on the phenyl and thiazole rings.
N-H Bend	Primary Amine (-NH₂)	1650-1580	Scissoring vibration of the primary amine.[7][8]
C=N Stretch	Thiazole Ring	~1600	Characteristic stretching of the carbon-nitrogen double bond within the thiazole ring.
C=C Stretch	Aromatic Ring	1580-1450	Skeletal vibrations of the phenyl and thiazole rings.
C-N Stretch	Aromatic Amine	1335-1250	Stretching of the bond between the amino group and the thiazole ring.[7]
C-F Stretch	Fluorophenyl Group	1250-1000	Strong absorption due to the highly polar carbon-fluorine bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity and chemical environment of atoms in a molecule. A combination of 1D (¹H, ¹³C) and 2D (HSQC, HMBC) experiments provides a complete structural picture.

Experimental Protocol: NMR

• Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra on a 400 MHz or higher spectrometer.

Predicted ¹H NMR Spectral Data (in DMSO-d₆)

Based on analysis of similar structures.[9]

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H4 (thiazole)	~7.5	s	-	Singlet for the proton at the 4-position of the thiazole ring.
Ar-H	7.1 - 7.6	m	-	Complex multiplet for the four protons of the 2-fluorophenyl ring.
-NH₂	~7.3	br s	-	Broad singlet for the two protons of the primary amine, exchangeable with D₂O.[8]

Predicted ¹³C NMR Spectral Data (in DMSO-d₆)

Based on analysis of similar structures and chemical shift databases.[9][10][11]

Carbon	Chemical Shift (δ, ppm)	Rationale
C2 (thiazole, C-NH₂)	~168	Carbon attached to two nitrogen atoms is significantly downfield.
C5 (thiazole, C-Ar)	~125	Carbon of the thiazole ring attached to the aromatic ring.
C4 (thiazole, C-H)	~115	Protonated carbon of the thiazole ring.
C1' (Ar, C-F)	~160 (d, ¹JCF ≈ 245 Hz)	Carbon directly bonded to fluorine shows a large one-bond coupling constant.
C2' (Ar, C-thiazole)	~124 (d, ²JCF ≈ 15 Hz)	Carbon adjacent to the C-F bond shows a smaller two-bond coupling.
C3', C4', C5', C6'	115 - 132	Remaining aromatic carbons, with splitting patterns due to coupling with fluorine.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and, through fragmentation patterns, further confirms its structure.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Infuse the solution into an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., TOF or Orbitrap).

• Acquire the spectrum in positive ion mode.

Predicted Mass Spectrometry Data

Parameter	Value	Rationale
Molecular Formula	C₉H₇FN₂S	-
Exact Mass	194.0314	Calculated for [M+H]⁺
Observed m/z	~195.0387	The molecular ion peak corresponding to the protonated molecule.

A plausible fragmentation pattern would involve the cleavage of the thiazole ring or the loss of the amino group, providing further structural evidence.

Conclusion

The structural elucidation of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is a systematic process that relies on a combination of robust synthetic chemistry and meticulous spectroscopic analysis. The Hantzsch synthesis provides a reliable route to the target molecule. Subsequent characterization by FTIR, multinuclear NMR, and high-resolution mass spectrometry allows for the unambiguous confirmation of its molecular structure. This guide provides the necessary theoretical framework and practical protocols to empower researchers in the successful synthesis and characterization of this and other novel 2-aminothiazole derivatives, paving the way for future investigations into their potential therapeutic applications.

References

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• MDPI. 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. Available from: [Link]

• Lu, Y., et al. (2018). Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis. PMC. Available from: [Link]

• MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Available from: [Link]

• PubChem. 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. Available from: [Link]

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• MDPI. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Available from: [Link]

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Spectroscopic Characterization of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic characterization of the heterocyclic compound 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who are working with or synthesizing similar molecular scaffolds. The guide will delve into the theoretical and practical aspects of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) as they apply to the structural elucidation of this specific molecule.

Introduction: The Significance of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

5-(2-Fluorophenyl)-1,3-thiazol-2-amine belongs to the 2-aminothiazole class of compounds, which are recognized as privileged structures in medicinal chemistry. Thiazole derivatives are integral components of numerous biologically active compounds and approved drugs, exhibiting a wide array of therapeutic properties including antimicrobial, anti-inflammatory, and anticancer activities.[1][2] The introduction of a 2-fluorophenyl substituent at the 5-position of the thiazole ring can significantly influence the molecule's conformational preferences, electronic distribution, and metabolic stability, making it a compound of interest for further investigation in drug discovery programs.

Accurate structural confirmation and purity assessment are paramount in the development of new chemical entities. Spectroscopic techniques are the cornerstone of this analytical process, providing unambiguous evidence of a molecule's atomic connectivity and overall architecture. This guide will provide a detailed roadmap for the spectroscopic analysis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, offering insights into expected data and the rationale behind their interpretation.

Molecular Structure and Key Features

A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic data. Below is a diagram of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, generated using the DOT language, illustrating the numbering of the core heterocyclic system and the key functional groups.

Caption: Molecular structure of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule. For 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, both ¹H and ¹³C NMR will provide critical information.

Experimental Protocol for NMR Data Acquisition

Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

• Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. The choice of solvent is crucial; DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for observing exchangeable protons like those of the amine group.

• Ensure the solution is clear and free of any particulate matter.

Instrumental Parameters:

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.[1]

• ¹H NMR:

  • Pulse sequence: A standard single-pulse experiment.

  • Number of scans: 16-32 scans are typically sufficient.

  • Reference: Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹³C NMR:

  • Pulse sequence: A proton-decoupled pulse sequence (e.g., PENDANT or DEPT) to simplify the spectrum and provide information on the number of attached protons.

  • Number of scans: A higher number of scans (e.g., 1024 or more) will be required due to the lower natural abundance of ¹³C.

  • Reference: The solvent peak (e.g., DMSO-d₆ at δ 39.52 ppm) is commonly used as a reference.

Predicted ¹H NMR Spectral Data

The expected proton NMR spectrum will show signals corresponding to the aromatic protons of the fluorophenyl ring, the proton on the thiazole ring, and the protons of the primary amine group.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale for Assignment
~7.5 - 7.0	Multiplet	4H	Ar-H	The protons on the 2-fluorophenyl ring will appear in the aromatic region, with their chemical shifts and coupling patterns influenced by the fluorine atom and the thiazole ring.
~7.2	Singlet	1H	Thiazole C4-H	The proton at the 4-position of the thiazole ring is expected to be a singlet due to the absence of adjacent protons.
~5.0	Broad Singlet	2H	-NH₂	The protons of the primary amine group are typically observed as a broad singlet due to quadrupole broadening and exchange with trace amounts of water in the solvent. The exact chemical shift can be concentration and solvent-dependent.[3]

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum will provide information on all the unique carbon atoms in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale for Assignment
~168	Thiazole C2	The carbon atom bonded to two nitrogen atoms in the thiazole ring is expected to be significantly deshielded.
~160 (doublet, ¹JCF ≈ 245 Hz)	Ar-C2' (C-F)	The carbon directly attached to the fluorine atom will appear as a doublet with a large one-bond C-F coupling constant.
~140	Thiazole C5	The carbon atom of the thiazole ring attached to the phenyl group.
~130 - 115	Ar-C (CH)	The remaining four aromatic carbons of the fluorophenyl ring.
~125 (doublet, ²JCF ≈ 15 Hz)	Ar-C1'	The carbon ipso to the thiazole ring will show a smaller two-bond coupling to fluorine.
~115	Thiazole C4	The CH carbon of the thiazole ring.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule.

Experimental Protocol for IR Data Acquisition

Sample Preparation:

• KBr Pellet Method: Mix a small amount of the solid sample (1-2 mg) with dry potassium bromide (KBr, ~100 mg). Grind the mixture to a fine powder and press it into a transparent disk using a hydraulic press.

• Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This method requires minimal sample preparation.

Instrumental Parameters:

• Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer.

• Spectral Range: Typically 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹ is generally sufficient.

Predicted IR Spectral Data

The IR spectrum of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is expected to show characteristic absorption bands for the N-H, C=N, C=C, and C-S bonds.

Predicted Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Assignment
3400-3250	Medium, Sharp	N-H stretch	Primary amine (-NH₂) group. Two bands are expected for the symmetric and asymmetric stretches.[4]
~1620	Medium	N-H bend	Primary amine (-NH₂) scissoring vibration.[4]
~1580	Medium	C=N stretch	Imine bond within the thiazole ring.[3]
~1500, ~1450	Medium to Strong	C=C stretch	Aromatic ring stretching vibrations.
~1250	Medium	C-N stretch	Aromatic amine C-N bond.[4]
~1100	Medium	C-F stretch	Carbon-fluorine bond of the fluorophenyl group.
~700	Medium	C-S stretch	Carbon-sulfur bond within the thiazole ring.[3]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation.

Experimental Protocol for MS Data Acquisition

Sample Preparation:

• Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Introduce the solution into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

Instrumental Parameters:

• Ionization Technique: Electrospray ionization (ESI) is a soft ionization technique well-suited for this type of molecule, as it typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation.[5]

• Mass Analyzer: A quadrupole, time-of-flight (TOF), or Orbitrap mass analyzer can be used. High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination and elemental composition confirmation.

• MS/MS Analysis: Tandem mass spectrometry (MS/MS) can be performed on the protonated molecular ion to induce fragmentation and obtain structural information.

Predicted Mass Spectral Data

The molecular formula of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is C₉H₇FN₂S, with a monoisotopic mass of 194.0317 g/mol .[6]

Predicted Fragmentation Pathway:

Caption: A plausible fragmentation pathway for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine in ESI-MS/MS.

Predicted m/z	Proposed Fragment Ion	Notes
195.0390	[C₉H₈FN₂S]⁺	Protonated molecular ion ([M+H]⁺).
178.0128	[C₉H₅FN₂S]⁺	Loss of ammonia (NH₃) from the protonated amine group.
139.0069	[C₇H₄FS]⁺	Subsequent loss of hydrogen cyanide (HCN) from the thiazole ring.
95.0297	[C₆H₄F]⁺	Fluorophenyl cation resulting from the cleavage of the thiazole ring.

Conclusion

The combination of NMR, IR, and MS provides a powerful and comprehensive analytical toolkit for the unambiguous structural elucidation of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. This guide outlines the expected spectroscopic data based on the known behavior of similar chemical structures and provides standardized protocols for data acquisition. For any newly synthesized batch of this compound, a thorough analysis using these techniques is essential to confirm its identity, purity, and structural integrity, which are critical for its potential applications in medicinal chemistry and drug development.

References

• PubChem. 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. National Center for Biotechnology Information. [Link]

• MDPI. 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. [Link]

• MDPI. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. [Link]

• Universal Print. Synthesis and Evaluation of 2-Aminothiazole Derivative. [Link]

• ScienceDirect. Structure-fluorescence relationships in 2-aryl-5-(2′-aminophenyl)-4-hydroxy-1,3-thiazoles. [Link]

• Der Pharma Chemica. Synthesis of novel 2-amino thiazole derivatives. [Link]

• Europe PMC. 'Revised' mass spectral identification of 2-amino-4-(5-nitro-2-furyl)thiazole metabolites. [Link]

• MDPI. Multifunctional Isosteric Pyridine Analogs-Based 2-Aminothiazole: Design, Synthesis, and Potential Phosphodiesterase-5 Inhibitory Activity. [Link]

• ResearchGate. Synthesis, Characterization, and Biological Activity of 5-Phenyl-1,3,4-thiadiazole-2-amine Incorporated Azo Dye Derivatives. [Link]

• EXCLI Journal. SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. [Link]

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• NIH. Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. [Link]

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An In-depth Technical Guide to 5-(2-Fluorophenyl)-1,3-thiazol-2-amine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds with a wide range of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory properties. The strategic functionalization of the thiazole ring allows for the fine-tuning of a compound's physicochemical properties and its interactions with biological targets. This guide focuses on a specific derivative, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine , providing a comprehensive overview of its physical and chemical properties, synthetic routes, and potential applications in drug discovery and development. The introduction of a 2-fluorophenyl group at the 5-position is of particular interest, as the fluorine atom can significantly influence the molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of a compound is fundamental for its application in research and development. Below is a summary of the key properties of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Property	Value	Source/Comment
IUPAC Name	5-(2-Fluorophenyl)-1,3-thiazol-2-amine
CAS Number	1025927-65-4	[1]
Molecular Formula	C₉H₇FN₂S	[2]
Molecular Weight	194.23 g/mol	[3]
Appearance	Expected to be a solid at room temperature.	Based on analogous compounds.
Melting Point	Data not available. For comparison, the positional isomer 4-(4-fluorophenyl)-1,3-thiazol-2-amine has a melting point of 102-110 °C.
Boiling Point	Data not available. For comparison, the positional isomer 4-(4-fluorophenyl)-1,3-thiazol-2-amine has a boiling point of 359.1 ± 17.0 °C at 760 mmHg.
Solubility	Expected to be soluble in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol.	General solubility for 2-aminothiazole derivatives.

Chemical Structure

Caption: Chemical structure of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Spectroscopic Data

While specific spectra for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine are not publicly available, representative data from closely related analogs can provide valuable insights for structural confirmation.

¹H and ¹³C NMR Spectroscopy

The proton and carbon nuclear magnetic resonance (NMR) spectra are crucial for the structural elucidation of organic molecules.

• ¹H NMR: The spectrum is expected to show characteristic signals for the aromatic protons of the 2-fluorophenyl group, a singlet for the proton at the 4-position of the thiazole ring, and a broad singlet for the amino protons. The aromatic protons will likely appear as multiplets in the range of 7.0-8.0 ppm. The chemical shift of the amino protons can vary depending on the solvent and concentration.

• ¹³C NMR: The carbon spectrum will display signals for the nine carbon atoms. The carbons of the thiazole ring are expected to resonate at approximately 168 ppm (C2), 150 ppm (C5), and 102 ppm (C4). The signals for the carbons of the fluorophenyl ring will be split due to coupling with the fluorine atom.

Infrared (IR) Spectroscopy

Infrared spectroscopy is useful for identifying the functional groups present in a molecule. Key expected absorptions for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine include:

• N-H stretching: Two bands in the region of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching of the primary amine.

• C=N stretching: An absorption around 1600-1650 cm⁻¹.

• C-F stretching: A strong absorption in the range of 1000-1300 cm⁻¹.

• Aromatic C-H stretching: Bands above 3000 cm⁻¹.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. The molecular ion peak (M⁺) for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine would be observed at an m/z of 194.03.

Synthesis and Reactivity

The synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine can be approached through several established methods for the formation of the 2-aminothiazole core and the introduction of the aryl substituent.

Hantzsch Thiazole Synthesis

A common and versatile method for the synthesis of thiazoles is the Hantzsch reaction. A plausible synthetic route for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine could involve the reaction of a 2-haloketone with thiourea.

Caption: A potential Hantzsch synthesis pathway for the target compound.

Experimental Protocol (Illustrative):

• Halogenation of 2-Fluoroacetophenone: To a solution of 2-fluoroacetophenone in a suitable solvent (e.g., acetic acid or diethyl ether), add a solution of bromine dropwise at room temperature. Stir the reaction mixture until the starting material is consumed (monitored by TLC).

• Cyclization with Thiourea: Add the crude α-bromo-2-fluoroacetophenone to a solution of thiourea in ethanol. Reflux the mixture for several hours.

• Work-up and Purification: After cooling, the reaction mixture is typically neutralized with a base (e.g., sodium bicarbonate solution) and the product is extracted with an organic solvent. The crude product can then be purified by column chromatography or recrystallization.

Suzuki Coupling Reaction

An alternative approach involves a Suzuki coupling reaction to form the C-C bond between the thiazole and the phenyl ring.[4][5]

Caption: Suzuki coupling as a synthetic route.

Experimental Protocol (Illustrative):

• Reaction Setup: In a reaction vessel, combine 2-amino-5-bromothiazole, 2-fluorophenylboronic acid, a palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)), and a base (e.g., potassium carbonate) in a suitable solvent system (e.g., a mixture of toluene, ethanol, and water).

• Reaction Execution: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at reflux for several hours until the reaction is complete (monitored by TLC or LC-MS).

• Work-up and Purification: After cooling, dilute the reaction mixture with water and extract the product with an organic solvent. The combined organic layers are then washed, dried, and concentrated. The crude product is purified by column chromatography.

Reactivity

The reactivity of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is primarily dictated by the 2-amino group and the thiazole ring. The exocyclic amino group can act as a nucleophile and undergo reactions such as acylation, alkylation, and condensation with aldehydes and ketones to form Schiff bases. The thiazole ring itself can participate in electrophilic substitution reactions, although the presence of the electron-donating amino group and the electron-withdrawing fluorophenyl group will influence the regioselectivity of such reactions.

Potential Applications in Drug Development

The 2-aminothiazole core is a well-established pharmacophore in medicinal chemistry.[4] Derivatives of this scaffold have shown a broad spectrum of biological activities.

Caption: Potential therapeutic applications of the target compound.

• Anticancer Activity: Many 2-aminothiazole derivatives have been reported to exhibit potent anticancer activity by targeting various cellular pathways. The presence of the fluorophenyl group in 5-(2-Fluorophenyl)-1,3-thiazol-2-amine may enhance its interaction with specific biological targets, potentially leading to improved efficacy.

• Antimicrobial Activity: The thiazole nucleus is a key component of several antimicrobial agents. The title compound could be investigated for its activity against a range of bacterial and fungal pathogens.

• Kinase Inhibition: The 2-aminothiazole scaffold is present in several approved kinase inhibitors. It is plausible that 5-(2-Fluorophenyl)-1,3-thiazol-2-amine could be explored as a starting point for the development of novel kinase inhibitors for the treatment of cancer and other diseases.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water. If inhaled, move to fresh air. If swallowed, seek medical attention.

Conclusion

5-(2-Fluorophenyl)-1,3-thiazol-2-amine is a promising heterocyclic compound with significant potential for applications in medicinal chemistry and drug discovery. Its structural features, particularly the combination of the 2-aminothiazole core and the 2-fluorophenyl substituent, make it an attractive candidate for the development of novel therapeutic agents. This guide provides a foundational understanding of its physicochemical properties, synthetic strategies, and potential biological activities, serving as a valuable resource for researchers in the field. Further experimental investigation is warranted to fully elucidate its properties and explore its therapeutic potential.

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The Biological Landscape of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine: A Technical Guide for Drug Discovery Professionals

Introduction: The Privileged Scaffold of 2-Aminothiazole

In the landscape of medicinal chemistry, the 2-aminothiazole core stands out as a "privileged scaffold"—a molecular framework that consistently appears in compounds with a wide array of biological activities.[1][2] This heterocyclic motif is a cornerstone in the development of numerous therapeutic agents, demonstrating a remarkable versatility that has captured the attention of researchers worldwide.[1][3] The inherent chemical properties of the 2-aminothiazole ring system allow for diverse substitutions, enabling the fine-tuning of pharmacological profiles. This guide delves into the biological potential of a specific derivative, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, by examining the broader context of its chemical class and inferring its likely activities based on extensive research into related compounds. While direct studies on this exact molecule are limited, the wealth of data on analogous structures provides a robust foundation for understanding its potential therapeutic applications.

The 2-aminothiazole nucleus is a key component in several clinically approved drugs, underscoring its significance in drug discovery.[4][5] Its derivatives have been extensively investigated for a multitude of therapeutic applications, including but not limited to anticancer, antimicrobial, anti-inflammatory, and antioxidant activities.[1][3] The introduction of a 2-fluorophenyl group at the 5-position of the thiazole ring is a strategic modification, as fluorine substitution is a well-established method in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic properties. This guide will, therefore, explore the anticipated biological landscape of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, providing researchers and drug development professionals with a comprehensive overview of its potential, grounded in the established activities of its structural relatives.

Anticipated Biological Activities and Therapeutic Potential

Based on the extensive literature on 2-aminothiazole derivatives, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is predicted to exhibit a range of significant biological activities. The following sections will explore these potential applications in detail, drawing parallels from closely related and well-studied analogues.

Anticancer Activity: Targeting the Hallmarks of Malignancy

The 2-aminothiazole scaffold is a prominent feature in a multitude of compounds designed to combat cancer.[4][6] These derivatives have been shown to exert their effects through various mechanisms, targeting key pathways involved in cancer cell proliferation, survival, and metastasis. It is highly probable that 5-(2-Fluorophenyl)-1,3-thiazol-2-amine shares this anticancer potential.

Derivatives of 2-aminothiazole have demonstrated potent inhibitory activity against a wide range of human cancer cell lines, including those of the breast, lung, colon, and leukemia.[4] The mechanisms of action are diverse and include the inhibition of protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in cancer. For instance, the blockbuster drug Dasatinib, a multi-targeted kinase inhibitor used in the treatment of chronic myeloid leukemia, features a 2-aminothiazole core.[4]

Table 1: Representative Anticancer Activities of 2-Aminothiazole Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
N-acylated 2-amino-5-benzyl-1,3-thiazoles	Human glioblastoma U251	Not specified	[7]
Thiazole-amino acid hybrids	Lung cancer (A549)	2.07 - 8.51	[8]
Thiazole-amino acid hybrids	Cervical cancer (HeLa)	2.07 - 8.51	[8]
Thiazole-amino acid hybrids	Breast cancer (MCF-7)	2.07 - 8.51	[8]
5-Aryl-1,3,4-thiadiazole derivatives	Breast adenocarcinoma (MCF-7)	2.34 - 91.00	[9]
5-Aryl-1,3,4-thiadiazole derivatives	Human hepatocellular carcinoma (HepG2)	3.13 - 44.87	[9]

Experimental Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a fundamental method to evaluate the cytotoxic potential of a compound against cancer cell lines.[7][9]

Methodology:

• Cell Culture: Human cancer cell lines (e.g., MCF-7, A549, HeLa) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The test compound, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, is dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations. The cells are then treated with these concentrations for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the media is replaced with fresh media containing MTT solution (typically 0.5 mg/mL) and incubated for another 2-4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (usually between 540 and 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The half-maximal inhibitory concentration (IC50) is determined by plotting the percentage of cell viability against the compound concentration.

Diagram: General Workflow for In Vitro Cytotoxicity Testing

Caption: Workflow for determining the in vitro cytotoxicity of a compound using the MTT assay.

Antimicrobial Activity: A Potential Weapon Against Pathogens

The 2-aminothiazole moiety is also a well-recognized pharmacophore in the design of antimicrobial agents.[1][10] Derivatives have shown activity against a spectrum of bacteria and fungi.[1][6] Given the persistent challenge of antimicrobial resistance, the exploration of new chemical entities like 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is of paramount importance.

The mechanism of antimicrobial action for 2-aminothiazole derivatives can vary. Some compounds have been found to inhibit essential enzymes in microbial metabolic pathways, while others may disrupt cell wall synthesis or interfere with DNA replication. For example, some thiazole derivatives have been investigated as DNA gyrase inhibitors, a mechanism shared with the fluoroquinolone class of antibiotics.[11][12]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The minimum inhibitory concentration (MIC) is a standard in vitro method to quantify the antimicrobial potency of a compound.

Methodology:

• Microorganism Preparation: Bacterial or fungal strains are cultured in appropriate broth media to a specific density (e.g., 0.5 McFarland standard).

• Compound Dilution: The test compound is serially diluted in a 96-well microtiter plate containing broth media.

• Inoculation: Each well is inoculated with the prepared microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that visibly inhibits the growth of the microorganism.

Diagram: Serial Dilution for MIC Determination

Caption: Schematic of the serial dilution process for determining the Minimum Inhibitory Concentration (MIC).

Anti-inflammatory and Antioxidant Potential

Chronic inflammation and oxidative stress are underlying factors in numerous diseases. The 2-aminothiazole scaffold has been explored for its potential to modulate these processes.[1] Derivatives have been shown to possess both anti-inflammatory and antioxidant properties, suggesting that 5-(2-Fluorophenyl)-1,3-thiazol-2-amine could also be active in these areas.

The anti-inflammatory effects of some 2-aminothiazole derivatives are attributed to their ability to inhibit pro-inflammatory enzymes like cyclooxygenases (COX) or to suppress the production of inflammatory mediators.[3] Their antioxidant activity often stems from their capacity to scavenge free radicals, thereby protecting cells from oxidative damage.[1]

Synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

The synthesis of 2-aminothiazole derivatives is well-established, with the Hantzsch thiazole synthesis being a cornerstone method. This reaction typically involves the condensation of a thiourea with an α-haloketone. For 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, a plausible synthetic route would involve the reaction of thiourea with an appropriately substituted α-haloketone derived from 2-fluoroacetophenone.

General Synthetic Scheme:

Caption: A plausible synthetic pathway for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Future Directions and Conclusion

While this guide provides a comprehensive overview of the potential biological activities of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine based on the extensive research on the 2-aminothiazole class, it is imperative that direct experimental validation is conducted. Future research should focus on the synthesis and subsequent in vitro and in vivo evaluation of this specific compound to confirm and quantify its predicted activities.

The 2-aminothiazole scaffold continues to be a fertile ground for the discovery of new therapeutic agents.[2][4] The strategic inclusion of a 2-fluorophenyl substituent in 5-(2-Fluorophenyl)-1,3-thiazol-2-amine makes it a compelling candidate for further investigation. Its potential to exhibit anticancer, antimicrobial, and anti-inflammatory properties warrants a dedicated research effort to unlock its therapeutic promise. This technical guide serves as a foundational resource to inform and direct these future explorations in the ongoing quest for novel and effective medicines.

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An In-Depth Technical Guide to 5-(2-Fluorophenyl)-1,3-thiazol-2-amine: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. This technical guide provides a comprehensive overview of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, a member of this important class of heterocyclic compounds. This document will delve into its synthesis, chemical properties, and potential therapeutic applications, drawing upon established synthetic methodologies and the known biological activities of structurally related analogs. Detailed experimental protocols, data summaries, and workflow visualizations are provided to support researchers in the exploration and utilization of this compound and its derivatives in drug discovery and development.

Introduction: The Significance of the 2-Aminothiazole Scaffold

The 1,3-thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. When substituted with an amino group at the 2-position, it forms the 2-aminothiazole core, a pharmacophore renowned for its diverse range of biological activities. This versatile scaffold is present in a number of FDA-approved drugs and numerous investigational agents, highlighting its importance in medicinal chemistry. The biological activities associated with 2-aminothiazole derivatives are extensive and include anticancer, antimicrobial, anti-inflammatory, and kinase inhibitory properties.

The introduction of a substituted phenyl ring at the 5-position of the thiazole core, as in 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, offers a key vector for modifying the compound's physicochemical properties and biological target interactions. The fluorine substitution on the phenyl ring is of particular interest, as fluorine can enhance metabolic stability, improve binding affinity, and modulate the pharmacokinetic profile of a molecule. This guide will focus on the synthesis and potential biological significance of this specific fluorinated derivative.

Synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

The synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine can be achieved through several established methods for thiazole ring formation. The most common and versatile of these is the Hantzsch thiazole synthesis. Additionally, a one-pot synthesis from the corresponding acetophenone offers an efficient alternative.

Hantzsch Thiazole Synthesis: A Classic Approach

The Hantzsch synthesis involves the reaction of an α-haloketone with a thioamide. For the synthesis of the title compound, this translates to the reaction of 2-bromo-1-(2-fluorophenyl)ethan-1-one with thiourea.

Caption: Hantzsch synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

2.1.1. Synthesis of the α-Haloketone Precursor: 2-Bromo-1-(2-fluorophenyl)ethan-1-one

The α-haloketone precursor can be synthesized by the bromination of 2'-fluoroacetophenone.

• Protocol:

  • Dissolve 2'-fluoroacetophenone (1 equivalent) in a suitable solvent such as methanol.

  • Add a brominating agent, for example, N-bromosuccinimide (NBS) or bromine in acetic acid (1.1 equivalents).

  • Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

  • Quench the reaction with an aqueous solution of sodium thiosulfate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 2-bromo-1-(2-fluorophenyl)ethan-1-one.

2.1.2. Hantzsch Cyclization

• Protocol:

  • Dissolve 2-bromo-1-(2-fluorophenyl)ethan-1-one (1 equivalent) and thiourea (1.2 equivalents) in ethanol.

  • Reflux the reaction mixture for several hours until the starting material is consumed (monitored by TLC).

  • Cool the reaction mixture to room temperature and neutralize with a base such as sodium bicarbonate solution.

  • The product, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, will often precipitate out of the solution.

  • Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified product.

One-Pot Synthesis from 2'-Fluoroacetophenone

A more streamlined approach involves a one-pot reaction from 2'-fluoroacetophenone and thiourea, using a copper(II) bromide catalyst. This method avoids the isolation of the intermediate α-bromoketone.[1]

Caption: One-pot synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

• Protocol:

  • Combine 2'-fluoroacetophenone (1 equivalent), thiourea (1.5 equivalents), and copper(II) bromide (2 equivalents) in a suitable solvent like ethanol.

  • Reflux the mixture for several hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction mixture and pour it into water.

  • Neutralize with a base (e.g., aqueous ammonia) to precipitate the product.

  • Filter the solid, wash with water, and purify by recrystallization from ethanol.

Physicochemical Properties and Spectroscopic Data

The physicochemical properties of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine are summarized in the table below. The spectroscopic data provided are based on closely related analogs and predicted values, which should be confirmed by experimental analysis of the synthesized compound.

Property	Value	Source
Molecular Formula	C₉H₇FN₂S	[2]
Molecular Weight	194.23 g/mol	[2]
Appearance	Expected to be a solid	-
Melting Point	Not reported	-
Predicted ¹H NMR
δ (ppm)	Aromatic protons (multiplet), Thiazole proton (singlet), Amine protons (broad singlet)	-
Predicted ¹³C NMR
δ (ppm)	Signals for aromatic and thiazole carbons	-
Mass Spectrometry
[M+H]⁺	Expected around 195.04	-

Potential Biological Activities and Therapeutic Applications

While specific biological studies on 5-(2-Fluorophenyl)-1,3-thiazol-2-amine are limited in the public domain, the extensive research on related 2-aminothiazole derivatives provides a strong basis for predicting its potential therapeutic applications.

Anticancer Activity

Numerous 2-aminothiazole derivatives have demonstrated significant anticancer activity. For instance, a derivative, (E)-2-((5-(3-(2-fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione, has shown high antimitotic activity against a panel of human tumor cells.[3] The cytotoxic effects of these compounds are often attributed to the inhibition of various protein kinases that are crucial for cancer cell proliferation and survival.

• Potential Mechanisms of Action:

  • Kinase Inhibition: 2-Aminothiazoles are known to act as inhibitors of various kinases, including cyclin-dependent kinases (CDKs), Aurora kinases, and Rho-associated kinases (ROCK).[4][5][6] These kinases are often dysregulated in cancer, making them attractive therapeutic targets.

  • Induction of Apoptosis: Many anticancer agents exert their effects by inducing programmed cell death (apoptosis). It is plausible that 5-(2-Fluorophenyl)-1,3-thiazol-2-amine or its derivatives could trigger apoptotic pathways in cancer cells.

Antimicrobial Activity

The 2-aminothiazole scaffold is also a well-established pharmacophore in the development of antimicrobial agents. Derivatives have shown activity against a range of bacteria and fungi.[7]

• Potential Mechanisms of Action:

  • Enzyme Inhibition: These compounds may inhibit essential microbial enzymes involved in processes such as cell wall synthesis, DNA replication, or metabolic pathways.

  • Disruption of Cell Membrane: Some antimicrobial agents act by disrupting the integrity of the microbial cell membrane.

Structure-Activity Relationships (SAR)

The biological activity of 2-aminothiazole derivatives is highly dependent on the nature and position of substituents on the thiazole and phenyl rings.

Caption: Key structural features influencing the biological activity of 2-aminothiazoles.

• Substitution at the 5-position: The nature of the aryl group at this position is critical for target engagement. The 2-fluoro substitution in the title compound can influence binding through steric and electronic effects and may enhance metabolic stability.

• Substitution on the 2-amino group: Modification of the amino group can significantly impact the compound's solubility, pharmacokinetic properties, and target interactions.

Future Directions and Conclusion

5-(2-Fluorophenyl)-1,3-thiazol-2-amine represents a promising starting point for the development of novel therapeutic agents. The synthetic routes outlined in this guide provide a solid foundation for its preparation and the generation of a library of derivatives for biological screening.

Future research should focus on:

• Detailed Biological Evaluation: Comprehensive in vitro and in vivo studies are necessary to elucidate the specific biological targets and mechanisms of action of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. Screening against a panel of kinases and various cancer cell lines would be a logical first step.

• Structure-Activity Relationship Studies: Systematic modification of the 2-aminothiazole core, particularly at the 2-amino position and on the fluorophenyl ring, will be crucial for optimizing potency and selectivity.

• Pharmacokinetic Profiling: Evaluation of the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds will be essential for their advancement as potential drug candidates.

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An In-depth Technical Guide to the Discovery and Synthesis of 2-Aminothiazole Derivatives

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 2-aminothiazole scaffold is a cornerstone pharmacophore in modern medicinal chemistry, integral to the structure of numerous clinically approved drugs and a vast array of biologically active compounds.[1][2] Its unique electronic properties and structural versatility allow it to serve as a privileged structure in drug design, engaging with a wide range of biological targets.[3] This guide provides a comprehensive overview of the synthesis of 2-aminothiazole derivatives, grounded in both classical and contemporary methodologies. We will explore the venerable Hantzsch synthesis, detailing its mechanism and practical execution, and delve into modern advancements that offer improved efficiency, safety, and substrate scope. Furthermore, this document highlights the critical role of these derivatives in drug discovery, with a focus on their applications as anticancer, antimicrobial, and anti-inflammatory agents, thereby offering field-proven insights for professionals in pharmaceutical research and development.[1][4]

The Enduring Significance of the 2-Aminothiazole Core in Medicinal Chemistry

Heterocyclic compounds containing nitrogen and sulfur atoms are of paramount importance in the development of new therapeutic agents.[3] Among these, the 2-aminothiazole ring system holds a position of distinction. It is a key structural component in a variety of pharmaceuticals, including the kinase inhibitor Dasatinib and the PI3K inhibitor Alpelisib, underscoring its value in oncology.[4]

The broad utility of this scaffold stems from its ability to participate in various non-covalent interactions with biological macromolecules, which is a direct result of its structural and electronic features. The 2-aminothiazole moiety is found in compounds exhibiting a remarkable spectrum of pharmacological activities, including:

• Anticancer[4]

• Antimicrobial[1]

• Anti-inflammatory[1]

• Antiviral[3]

• Antitubercular[3]

• Antioxidant[1]

This wide range of bioactivities has cemented the 2-aminothiazole core as a "privileged scaffold," a molecular framework that is capable of binding to multiple, distinct biological targets.[3] Consequently, the development of efficient and versatile synthetic routes to access novel derivatives of this scaffold remains an area of intense focus for synthetic and medicinal chemists.[1]

Core Synthetic Strategies: From Classic Reactions to Modern Innovations

The primary and most historically significant method for constructing the 2-aminothiazole ring is the Hantzsch thiazole synthesis. However, numerous modern adaptations have emerged to address the limitations of the classical approach, offering greater efficiency and greener reaction conditions.

The Hantzsch Thiazole Synthesis: The Foundational Approach

The Hantzsch synthesis is the archetypal method for preparing 2-aminothiazoles, typically involving the condensation reaction between an α-haloketone and a thiourea or thioamide derivative.[5]

Mechanism and Rationale: The reaction proceeds via a two-step sequence:

• Nucleophilic Attack: The sulfur atom of thiourea, being a soft nucleophile, attacks the electrophilic carbon of the α-haloketone, displacing the halide ion to form an isothiouronium salt intermediate.

• Intramolecular Cyclization and Dehydration: The amino group of the intermediate then attacks the carbonyl carbon in an intramolecular fashion. Subsequent dehydration of the resulting heterocyclic intermediate yields the final 2-aminothiazole ring.

The choice of an α-haloketone is critical as the halogen provides a good leaving group, facilitating the initial S-alkylation, while the adjacent carbonyl group activates the α-carbon for nucleophilic attack and later participates in the cyclization step.

Caption: The reaction pathway of the Hantzsch synthesis.

Modern Advancements and One-Pot Methodologies

While robust, the classical Hantzsch synthesis often requires the pre-synthesis and isolation of α-haloketones, which can be lachrymatory and unstable. Modern methods circumvent this by generating the α-haloketone in situ.

One-Pot Synthesis: This approach combines the ketone, a halogen source, and thiourea in a single reaction vessel. This strategy is more efficient and avoids handling hazardous intermediates.[2][5] Common halogenating agents for this purpose include:

• Iodine (I₂): Often used in catalytic amounts, especially with an iron co-catalyst that facilitates the oxidation of iodide back to iodine for subsequent cycles.[2]

• N-Bromosuccinimide (NBS): A reliable source for in situ α-bromination of ketones.

• Trichloroisocyanuric Acid (TCCA): A safe, stable, and cost-effective solid chlorine source that serves as a green alternative to toxic reagents like molecular iodine.[5]

Microwave-Assisted Synthesis: The application of microwave irradiation has significantly accelerated the synthesis of 2-aminothiazole derivatives.[1] This technique provides rapid and uniform heating, often leading to dramatically reduced reaction times (from hours to minutes), higher yields, and cleaner reaction profiles compared to conventional heating methods.[1]

Caption: A streamlined workflow for modern 2-aminothiazole synthesis.

Diversification of the 2-Aminothiazole Scaffold

The true power of the 2-aminothiazole core lies in its potential for functionalization, allowing chemists to fine-tune the molecule's properties. The primary sites for modification are the amino group at the C2-position and the C4 and C5 positions of the thiazole ring.

• N-Acylation: The C2-amino group can be readily acylated using acid chlorides or anhydrides to form amide derivatives.[1] This modification is crucial for modulating the molecule's polarity and hydrogen bonding capabilities.

• Schiff Base Formation: Condensation of the C2-amino group with various aldehydes produces Schiff bases (imines), which can serve as intermediates for further elaboration or act as bioactive compounds themselves.[1]

• Suzuki Coupling: For derivatives containing a halogen at the C5 position (e.g., 2-amino-5-bromothiazole), palladium-catalyzed Suzuki coupling with boronic acids is a powerful tool for introducing aryl or heteroaryl substituents, significantly expanding chemical diversity.[3]

Field-Proven Experimental Protocols

To ensure trustworthiness and reproducibility, the following detailed protocols represent self-validating systems for the synthesis of 2-aminothiazole derivatives.

Protocol 3.1: Classical Hantzsch Synthesis of 2-Amino-4-phenylthiazole

This protocol describes the reaction of α-bromoacetophenone with thiourea.

Materials:

• α-Bromoacetophenone (phenacyl bromide)

• Thiourea

• Ethanol, 95%

Procedure:

• In a 100 mL round-bottom flask equipped with a reflux condenser, dissolve thiourea (1.0 eq) in 30 mL of ethanol.

• Add α-bromoacetophenone (1.0 eq) to the solution.

• Heat the reaction mixture to reflux and maintain for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature. A solid precipitate will form.

• Collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol to remove any unreacted starting materials.

• The resulting solid is 2-amino-4-phenylthiazole hydrobromide. To obtain the free base, suspend the salt in water and neutralize with a base such as sodium bicarbonate solution until the pH is ~8.[5]

• Collect the free base by filtration, wash with water, and dry under vacuum.

Protocol 3.2: Modern One-Pot, Catalyzed Synthesis of 2-Amino-4-arylthiazoles

This protocol is adapted from a green chemistry approach using TCCA as the halogen source.[5]

Materials:

• Substituted acetophenone (e.g., acetophenone) (1.5 mmol)

• Thiourea (1.0 mmol)

• Trichloroisocyanuric acid (TCCA) (0.5 mmol)

• Ethanol (3.0 mL)

• 10% Sodium Bicarbonate (NaHCO₃) solution

Procedure:

• To a 25 mL flask, add the substituted acetophenone (1.5 mmol), TCCA (0.5 mmol), and ethanol (3.0 mL).

• Stir the mixture at 80 °C for approximately 25-30 minutes to facilitate the in situ formation of the α-chloroacetophenone intermediate. Monitor this step by TLC.

• Once the intermediate is formed, add thiourea (1.0 mmol) directly to the reaction mixture.

• Continue stirring at 80 °C for the time required for the reaction to complete (typically 1-2 hours, monitor by TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Add 10% sodium bicarbonate solution to neutralize the mixture, which will cause the product to precipitate.[5]

• Collect the solid precipitate by vacuum filtration.

• Wash the precipitate thoroughly with water and then a small amount of cold ethanol to remove impurities.[5]

• Dry the final product in an oven or under vacuum to yield the pure substituted 2-aminothiazole.[5]

Applications in Drug Discovery: A Scaffold for High-Value Therapeutics

The 2-aminothiazole scaffold is a validated pharmacophore in numerous therapeutic areas, most notably in oncology and infectious diseases.[2][4]

Case Study: Dasatinib, a Kinase Inhibitor

Dasatinib is a potent oral tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL). The 2-aminothiazole core is a critical structural element of Dasatinib, forming key hydrogen bond interactions within the ATP-binding pocket of the target kinases, such as Bcr-Abl and Src family kinases.[1] The synthesis of Dasatinib and its analogs often involves derivatizing the 2-aminothiazole core to optimize potency, selectivity, and pharmacokinetic properties.[4]

Overview of Biological Activities

The versatility of the 2-aminothiazole scaffold allows for the development of compounds with a wide range of biological effects.

Biological Activity	Therapeutic Target/Mechanism of Action	Representative Examples/References
Anticancer	Kinase inhibition (e.g., Aurora, CDK2, Src), PARP-1 inhibition, antiproliferative effects.	Dasatinib, Alpelisib, various experimental kinase inhibitors.[1][4][6]
Antimicrobial	Inhibition of bacterial cell growth (e.g., S. aureus, E. coli), antifungal activity.	Naphthalimide aminothiazoles, thiazolyl-thioureas.[1]
Anti-inflammatory	Inhibition of COX-1/COX-2 and 5-LOX enzymes, reducing the production of inflammatory mediators.	Thiazolyl-hydrazinomethylidene pyrazoles.[1]
Antioxidant	Scavenging of free radicals, protection against oxidative damage.	4-aminothiazole hybrids.[1]

Conclusion and Future Outlook

The 2-aminothiazole scaffold remains a highly privileged and versatile core in drug discovery and development.[3] The evolution of its synthesis from the classical Hantzsch reaction to modern, efficient one-pot and microwave-assisted protocols has enabled rapid access to vast libraries of diverse derivatives.[1][5] The continued exploration of this scaffold's chemical space, guided by structure-activity relationship (SAR) studies and computational modeling, promises to yield next-generation therapeutics with enhanced potency, selectivity, and safety profiles. As researchers continue to innovate, the 2-aminothiazole core is poised to remain a central element in the quest for novel treatments for cancer, infectious diseases, and inflammatory conditions.[2][4]

References

• Al-Ostoot, F.H., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. Available at: [Link]1]

• Al-Ostoot, F.H., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. National Center for Biotechnology Information. Available at: [Link]3]

• Kalhor, M., et al. (2023). Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in the presence of a novel multi-functional and magnetically catalytic nanosystem. RSC Advances. Available at: [Link]5]

• Asr, M.A., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. DARU Journal of Pharmaceutical Sciences. Available at: [Link]4]

• Hosseininezhad, S. (2022). Synthesis of 2-aminothiazole derivatives: A short review. ResearchGate. Available at: [Link]2]

• Gomika, U., et al. (2018). 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 2. National Center for Biotechnology Information. Available at: [Link]6]

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• 5. Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in the presence of a novel multi-functional and magn ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00758H [pubs.rsc.org]
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Introduction: The 2-Aminothiazole Scaffold as a Privileged Structure in Drug Discovery

An In-Depth Technical Guide to the Mechanism of Action of 2-Aminothiazole Compounds

The 2-aminothiazole is a five-membered heterocyclic ring containing nitrogen and sulfur, which has long been recognized as a "privileged structure" in medicinal chemistry.[1][2] Its prevalence in numerous biologically active compounds stems from its ability to serve as a versatile scaffold, capable of engaging in crucial hydrogen bonding and other non-covalent interactions with a wide array of biological targets.[3] This structural motif is not merely a synthetic curiosity; it forms the core of several clinically successful drugs, including the anticancer agent Dasatinib and the PI3K inhibitor Alpelisib, highlighting its therapeutic relevance.[4][5][6] The amino group at the C2 position acts as a key functional handle, allowing for diverse chemical modifications that can fine-tune potency, selectivity, and pharmacokinetic properties.[2] This guide provides a detailed exploration of the core mechanisms through which 2-aminothiazole derivatives exert their pharmacological effects, with a focus on protein kinase inhibition, anti-prion activity, and anti-inflammatory pathways.

Primary Mechanism of Action: Protein Kinase Inhibition

Protein kinases, enzymes that catalyze the phosphorylation of substrate proteins, are fundamental regulators of cellular signaling. Their dysregulation is a hallmark of many diseases, most notably cancer, making them a major class of therapeutic targets.[7] The 2-aminothiazole scaffold has proven to be an exceptionally effective template for the design of potent and selective kinase inhibitors.[3]

Causality of Kinase Inhibition: An ATP-Competitive Mechanism

The majority of 2-aminothiazole-based kinase inhibitors function through an ATP-competitive mechanism. The rationale behind this approach is the highly conserved nature of the ATP-binding pocket across the kinome. The 2-aminothiazole core acts as a bioisostere of the adenine hinge-binding region of ATP. The nitrogen atoms in the thiazole ring and the exocyclic amino group form critical hydrogen bonds with the "hinge" region of the kinase, a short segment of amino acids that connects the N- and C-terminal lobes of the catalytic domain. This interaction anchors the inhibitor in the active site, physically occluding the binding of ATP and thereby preventing the phosphorylation of downstream substrates.[3] Modifications at other positions of the scaffold are then used to achieve selectivity by exploiting less conserved regions of the ATP pocket.[8]

Caption: ATP-Competitive Inhibition by 2-Aminothiazole Compounds.

Targeting Specific Kinase Families

1. Aurora Kinases: The Aurora kinase family (A, B, and C) are serine/threonine kinases that are critical regulators of mitosis, including chromosome segregation and cytokinesis.[9][10] Their overexpression is linked to tumorigenesis, making them attractive anticancer targets.[11][12] 2-aminothiazole derivatives have been developed as potent inhibitors of Aurora kinases.[13] By binding to the ATP pocket of Aurora A or B, these compounds prevent the phosphorylation of key substrates, such as histone H3 at serine 10.[9][14] This inhibition disrupts mitotic progression, leading to failed cytokinesis, endoreduplication (DNA replication without cell division), and ultimately, apoptosis in cancer cells.[13]

2. Cyclin-Dependent Kinases (CDKs): CDKs are essential for cell cycle progression, and their deregulation is a common feature of cancer.[15] High-throughput screening campaigns identified 2-aminothiazole derivatives as potent inhibitors of CDK2.[16][17] For example, the compound SNS-032 (formerly BMS-387032) was identified as a selective, ATP-competitive inhibitor of CDK2, with an IC50 of 48 nM.[6][18] Inhibition of CDK2/cyclin E prevents the phosphorylation of substrates like the retinoblastoma protein (Rb), which blocks the G1/S phase transition of the cell cycle and induces apoptosis in tumor cells.[16][18] Structure-based design has led to highly potent and selective diaminothiazole inhibitors of CDKs.[15]

3. Src Family and Abl Kinases: The discovery of Dasatinib (BMS-354825) marked a milestone for the 2-aminothiazole scaffold.[5] It was developed as a potent, orally available inhibitor of Src family kinases and the Bcr-Abl fusion protein, the causative agent of chronic myelogenous leukemia (CML).[4][5] Dasatinib binds to the active conformation of the Abl kinase domain, potently inhibiting its activity and shutting down the downstream signaling pathways that drive leukemic cell proliferation.

4. Allosteric Inhibition of Protein Kinase CK2: In a departure from the common ATP-competitive mechanism, certain aryl 2-aminothiazoles have been identified as selective allosteric modulators of protein kinase CK2.[19][20] These compounds bind to a novel allosteric pocket adjacent to the ATP-binding site, stabilizing an inactive conformation of the kinase.[19][21] This non-ATP competitive mode of action is particularly valuable as it can offer a different selectivity profile and overcome resistance mechanisms associated with the ATP-binding site.[20]

Compound Class/Example	Target Kinase(s)	Typical IC50 Range	Key Downstream Effect	Reference(s)
Phenyl-aminothiazoles	Aurora A/B	Low nM to µM	Decreased Histone H3 Phosphorylation	[9],[13]
SNS-032 (BMS-387032)	CDK2	48 nM	Inhibition of Rb Phosphorylation	[18],[6]
Dasatinib	Bcr-Abl, Src Family	< 1 nM	Inhibition of CML cell proliferation	[4],[5]
Aryl 2-aminothiazoles	CK2 (allosteric)	3-30 µM	Stabilization of inactive kinase conformation	[19],[20]

Mechanism of Action: Anti-Prion Activity

Prion diseases are fatal neurodegenerative disorders caused by the misfolding of the cellular prion protein (PrPC) into a pathogenic, infectious isoform known as PrPSc.[10] A key therapeutic strategy is to identify small molecules that can inhibit the formation or enhance the clearance of PrPSc.[22] High-throughput screening of chemical libraries using prion-infected neuroblastoma cells (ScN2a) identified 2-aminothiazoles as a promising class of antiprion compounds.[10][23]

Inhibition of PrPSc Formation

The precise mechanism of action for antiprion 2-aminothiazoles is still under investigation, but several possibilities have been explored and refined.[10][24]

• Not by altering PrPC expression: Studies have shown that these compounds do not reduce the overall expression or cell-surface levels of the normal PrPC substrate.[10][25]

• Not by direct disaggregation: The compounds do not appear to directly break down existing PrPSc aggregates.[10]

• Inhibition of new PrPSc formation: The most likely mechanism is the inhibition of the conversion of PrPC to PrPSc or the enhancement of PrPSc clearance.[10][24]

This suggests that 2-aminothiazoles may interact with an auxiliary factor or cellular pathway required for prion replication, rather than binding directly to PrPC or PrPSc.[24] Structure-activity relationship (SAR) studies have been crucial in optimizing these compounds for potency and brain exposure, leading to analogs with low nanomolar efficacy in cell-based assays.[24][26]

Caption: Proposed Mechanism of Antiprion 2-Aminothiazoles.

Mechanism of Action: Anti-Inflammatory Activity

The 2-aminothiazole scaffold is also found in compounds with significant anti-inflammatory properties.[9][27] This activity is often achieved by targeting key enzymes involved in the inflammatory cascade.

• Inducible Nitric Oxide Synthase (iNOS) Inhibition: Overproduction of nitric oxide (NO) by iNOS is implicated in the pathology of various inflammatory diseases. Certain 2-aminothiazole derivatives have been shown to inhibit iNOS activity.[28] SAR studies revealed that substitutions at the C4 and C5 positions of the thiazole ring are critical for improving inhibitory activity and selectivity for iNOS over other NOS isoforms.[28]

• 5-Lipoxygenase (5-LOX) Inhibition: The enzyme 5-LOX is a key player in the biosynthesis of leukotrienes, which are potent mediators of inflammation. Rationally designed 2-aminothiazole analogues have been identified as potent 5-LOX inhibitors, with some derivatives showing greater potency than the marketed drug Zileuton.[27]

Experimental Protocols: A Self-Validating Approach

To ensure scientific rigor, all experimental protocols must be designed as self-validating systems, incorporating appropriate controls to confirm the reliability of the results.

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol is a standard method for determining the potency (IC50) of an inhibitor against a purified kinase. It measures the amount of ATP consumed during the phosphorylation reaction.[7][29]

• Principle: The assay quantifies kinase activity by measuring the amount of ADP produced, which is converted to a luminescent signal. Lower luminescence in the presence of the compound indicates inhibition.

• Causality: This biochemical assay directly measures the compound's effect on the enzyme's catalytic activity, isolating it from cellular complexities. It is the primary method for confirming direct target engagement.

• Materials:

  • Purified kinase of interest and its specific substrate peptide.

  • ATP, MgCl2.

  • Test Compound (2-aminothiazole derivative).

  • Positive Control Inhibitor (e.g., Staurosporine).[29]

  • Negative Control (DMSO vehicle).

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar.

  • White, opaque 384-well plates.

• Procedure:

  • Compound Plating: Prepare a 10-point, 1:3 serial dilution of the test compound in DMSO. Dispense 50 nL of each concentration into the assay plate. Also include wells with only DMSO (100% activity control) and a known potent inhibitor (0% activity control).

  • Kinase Addition: Add 5 µL of the kinase solution (in assay buffer) to each well.

  • Pre-incubation: Incubate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Reaction Initiation: Add 5 µL of the substrate/ATP mixture to initiate the kinase reaction. The final ATP concentration should be at or near the Km value for the specific kinase to ensure competitive inhibitors are accurately measured.

  • Kinase Reaction: Incubate for 60 minutes at 30°C.

  • ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Signal Generation: Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a coupled luciferase reaction. Incubate for 30 minutes.

  • Data Acquisition: Measure luminescence using a plate reader.

  • Analysis: Normalize the data to the 0% and 100% activity controls. Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: Experimental Workflow for an In Vitro Kinase Assay.

Protocol 2: Western Blot for Cellular Target Engagement

This protocol validates that the inhibitor affects the kinase's activity inside a living cell by measuring the phosphorylation status of a known downstream substrate.[3]

• Principle: Cells are treated with the inhibitor, and protein lysates are analyzed by SDS-PAGE and immunoblotting using an antibody specific to the phosphorylated form of the kinase's substrate.

• Causality: A reduction in the phospho-substrate signal provides strong evidence that the compound is cell-permeable and engages its intended target in a cellular context, linking the biochemical IC50 to a biological effect.

• Procedure:

  • Cell Culture and Treatment: Plate cancer cells (e.g., A2780 for CDK2 inhibitors) and allow them to adhere. Treat the cells with increasing concentrations of the 2-aminothiazole inhibitor for a predetermined time (e.g., 2-24 hours). Include a DMSO vehicle control.

  • Cell Lysis: Wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation states.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

  • SDS-PAGE: Separate 20-30 µg of each protein lysate on a polyacrylamide gel.

  • Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% BSA or non-fat milk) to prevent non-specific antibody binding.

    • Incubate the membrane overnight at 4°C with a primary antibody targeting the phosphorylated substrate (e.g., anti-phospho-Rb (Ser807/811) for CDK2 inhibition).

    • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

  • Validation: Strip the membrane and re-probe with an antibody for the total substrate protein and a loading control (e.g., β-actin or GAPDH) to confirm that the observed decrease in phosphorylation is not due to overall protein degradation or unequal loading.

Protocol 3: Cell-Based Antiprion Assay (ScN2a ELISA)

This assay is the standard for identifying and quantifying the antiprion activity of compounds in a high-throughput manner.[10][30]

• Principle: Scrapie-infected mouse neuroblastoma (ScN2a) cells are treated with test compounds. The level of protease-resistant PrPSc is then quantified by ELISA. A reduction in the PrPSc signal indicates antiprion activity.

• Causality: This assay directly measures the primary pathogenic hallmark of prion disease in an infected cell line, providing the most relevant cell-based model for initial drug screening.

• Procedure:

  • Cell Plating: Seed ScN2a cells in 96-well plates and allow them to grow for 24 hours.

  • Compound Treatment: Add the 2-aminothiazole compounds at various concentrations to the cells. Include positive (e.g., quinacrine) and negative (DMSO) controls.[30] Incubate for 3-5 days.

  • Cytotoxicity Assay (Parallel Plate): On a parallel plate, measure cell viability using an assay like Calcein-AM to ensure that any reduction in PrPSc is not due to cell death.[24]

  • Cell Lysis: Lyse the cells from the primary assay plate.

  • Proteinase K (PK) Digestion: Treat a portion of the lysate with Proteinase K to digest PrPC and other proteins, leaving the protease-resistant PrPSc core. A parallel sample without PK is used to measure total PrP.

  • ELISA:

    • Coat a high-binding ELISA plate with the PK-treated lysates.

    • Detect PrPSc using an anti-PrP primary antibody followed by an HRP-conjugated secondary antibody.

    • Add a colorimetric substrate (e.g., TMB) and measure the absorbance.

  • Analysis: Normalize the PrPSc signal to the total protein concentration or cell viability. Calculate the EC50, the concentration at which the compound reduces PrPSc levels by 50%.

Conclusion and Future Outlook

The 2-aminothiazole scaffold is a cornerstone of modern medicinal chemistry, demonstrating remarkable versatility in targeting diverse and critical disease pathways. Its primary mechanism of action as an ATP-competitive kinase inhibitor has yielded powerful therapeutics for cancer and inflammation. Furthermore, its emergence as a lead structure for allosteric kinase modulators and as a novel inhibitor of prion propagation highlights its continuing potential. While its classification as a potential toxicophore warrants careful consideration during drug design, the clinical success of 2-aminothiazole-containing drugs proves that these liabilities can be engineered out.[1] The deep understanding of its structure-activity relationships, combined with robust, self-validating experimental protocols, will continue to drive the development of next-generation therapeutics built upon this privileged and potent scaffold.

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• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024, November 19). Retrieved from [Link]

• PubMed Central. (n.d.). Characterizing antiprion compounds based on their binding properties to prion proteins: Implications as medical chaperones. Retrieved from [Link]

• PubMed. (n.d.). 2-Aminothiazoles with improved pharmacotherapeutic properties for treatment of prion disease. Retrieved from [Link]

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• CureFFI.org. (2013, July 30). Comparison of high-throughput screening approaches used for anti-prion small molecule discovery. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note & Synthesis Protocol: 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, a heterocyclic compound of significant interest in medicinal chemistry. The 2-aminothiazole scaffold is a privileged structure, forming the core of numerous biologically active agents.[1][2][3][4] This protocol details a robust and reproducible synthesis pathway via the Hantzsch thiazole synthesis, a classic and efficient method for constructing the thiazole ring. We will elaborate on the reaction mechanism, provide a detailed step-by-step experimental procedure, and discuss methods for purification and characterization of the final product.

Introduction: The Significance of 2-Aminothiazoles

The 2-aminothiazole moiety is a cornerstone in modern drug discovery, exhibiting a remarkable breadth of pharmacological activities.[2][3] These include, but are not limited to, antimicrobial, antifungal, anti-inflammatory, antioxidant, and anticancer properties.[2][3][5] The versatility of the thiazole ring allows for extensive derivatization, enabling fine-tuning of its physicochemical properties and biological effects. The incorporation of a fluorophenyl group, as in the title compound, is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity to target proteins. This application note serves as a practical guide for researchers aiming to synthesize 5-(2-Fluorophenyl)-1,3-thiazol-2-amine for further investigation and as a precursor for more complex molecular architectures.

The Synthetic Approach: Hantzsch Thiazole Synthesis

The synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is efficiently achieved through the Hantzsch thiazole synthesis. This well-established reaction involves the cyclocondensation of an α-haloketone with a thioamide or thiourea.[4][5][6][7] In this specific protocol, the key starting materials are 2-bromo-2'-fluoroacetophenone and thiourea.[7] The reaction is typically carried out in a protic solvent, such as ethanol or methanol, and often requires heating to proceed at a reasonable rate.[6][7][8]

Reaction Mechanism

The Hantzsch synthesis proceeds through a multi-step mechanism:

• Nucleophilic Attack: The sulfur atom of thiourea, being a potent nucleophile, attacks the electrophilic α-carbon of 2-bromo-2'-fluoroacetophenone. This results in the formation of an isothiouronium salt intermediate.

• Intramolecular Cyclization: The amino group of the isothiouronium intermediate then performs an intramolecular nucleophilic attack on the carbonyl carbon of the ketone.

• Dehydration: The resulting tetrahedral intermediate undergoes dehydration (loss of a water molecule) to form the aromatic thiazole ring.

The overall transformation is a highly efficient method for the construction of the 2-aminothiazole core.

Experimental Protocol

This protocol is divided into two main stages: the synthesis of the α-haloketone precursor and the subsequent cyclization to form the final product.

Stage 1: Synthesis of 2-Bromo-2'-fluoroacetophenone

The synthesis of the α-bromoketone is a critical first step. This can be achieved by the bromination of 2'-fluoroacetophenone.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2'-Fluoroacetophenone	138.14	10.0 g	0.072 mol
Bromine	159.81	3.7 mL	0.072 mol
Glacial Acetic Acid	-	100 mL	-
Ethyl Acetate	-	As needed	-
Saturated NaHCO₃ solution	-	As needed	-
Saturated Brine	-	As needed	-
Anhydrous MgSO₄	-	As needed	-

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 2'-fluoroacetophenone (10.0 g, 0.072 mol) in glacial acetic acid (100 mL).

• Slowly add bromine (3.7 mL, 0.072 mol) dropwise to the solution at room temperature with vigorous stirring over 30 minutes. Caution: Bromine is highly corrosive and toxic. This step should be performed in a well-ventilated fume hood.

• After the addition is complete, continue stirring the reaction mixture at room temperature for an additional 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, carefully remove the acetic acid under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate (150 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2 x 100 mL) to neutralize any remaining acid, followed by water (100 mL), and finally with saturated brine (100 mL).[9]

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 2-bromo-2'-fluoroacetophenone as a light-yellow oil.[9] The product is often used in the next step without further purification.

Stage 2: Synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

This stage involves the cyclocondensation reaction to form the desired 2-aminothiazole.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Bromo-2'-fluoroacetophenone	217.04	15.6 g	0.072 mol
Thiourea	76.12	6.0 g	0.079 mol
Ethanol (95%)	-	150 mL	-
Saturated NaHCO₃ solution	-	As needed	-
Deionized Water	-	As needed	-

Procedure:

• In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 2-bromo-2'-fluoroacetophenone (15.6 g, 0.072 mol) in 95% ethanol (150 mL).

• Add thiourea (6.0 g, 0.079 mol) to the solution. A slight excess of thiourea is used to ensure complete consumption of the α-haloketone.

• Heat the reaction mixture to reflux and maintain for 3-4 hours. The reaction progress can be monitored by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing approximately 300 mL of ice-cold water with stirring.[1][8]

• Slowly add a saturated solution of sodium bicarbonate with stirring until the mixture is basic (pH ~8-9). This will neutralize the hydrobromide salt of the product that may have formed.

• A precipitate of the crude product should form. Collect the solid by vacuum filtration using a Büchner funnel.[1]

• Wash the collected solid with copious amounts of cold deionized water to remove any unreacted thiourea and other water-soluble impurities.[1]

Purification

The crude product can be purified by recrystallization.

• Dissolve the crude solid in a minimal amount of hot ethanol.

• If the solution is colored, a small amount of activated charcoal can be added, and the solution briefly heated before being filtered hot to remove the charcoal.

• Allow the filtrate to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

Characterization

The identity and purity of the synthesized 5-(2-Fluorophenyl)-1,3-thiazol-2-amine should be confirmed using standard analytical techniques:

• Thin Layer Chromatography (TLC): To monitor the reaction progress and assess the purity of the final product. A suitable mobile phase would be a mixture of ethyl acetate and hexane.

• Melting Point: A sharp melting point range is indicative of a pure compound.

• Spectroscopic Analysis:

  • ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the proton environment of the molecule.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To confirm the carbon framework of the molecule.

  • FT-IR (Fourier-Transform Infrared Spectroscopy): To identify the characteristic functional groups, such as the N-H and C=N bonds.

  • Mass Spectrometry (MS): To determine the molecular weight of the compound and confirm its molecular formula.

Visualizing the Workflow

Synthesis Workflow

Caption: Overall workflow for the synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Reaction Mechanism Diagram

Caption: Simplified mechanism of the Hantzsch thiazole synthesis.

Safety Precautions

• All experimental procedures should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

• Bromine is highly corrosive, toxic, and a strong oxidizing agent. Handle with extreme care.

• Organic solvents are flammable. Avoid open flames and ensure proper grounding of equipment.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• Google Patents. (n.d.). Method for preparing 2'-fluoroacetophenone.

• MDPI. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Retrieved from [Link]

• Chem Help ASAP. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• YouTube. (2020). Hantzsch thiazole synthesis - laboratory experiment. Retrieved from [Link]

• LOCKSS. (2015). SYNTHESIS AND ANTICANCER ACTIVITIES OF THIAZOLES, 1,3-THIAZINES, AND THIAZOLIDINE USING CHITOSAN-GRAFTED- POLY(VINYLPYRIDINE) AS. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

• Google Patents. (n.d.). A kind of synthetic method of α-bromoacetophenone compound.

• MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis of novel 2-amino thiazole derivatives. Retrieved from [Link]

• A Facile Synthesis of New Substituted Thiazol-2-amine Derivatives as Potent Antimicrobial Agent. (2022). Letters in Applied NanoBioScience, 12(2), 032. [Link]

• PubMed Central. (2019). Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking. Retrieved from [Link]

• Semantic Scholar. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• NIH. (n.d.). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Retrieved from [Link]

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Application Notes & Protocols for the Synthesis of 2-Amino-5-Arylthiazoles via Hantzsch Thiazole Synthesis

Abstract

This document provides a comprehensive guide for the synthesis of 2-amino-5-arylthiazoles, a privileged scaffold in medicinal chemistry, utilizing the classical Hantzsch thiazole synthesis.[1][2] Intended for researchers, scientists, and professionals in drug development, these notes offer an in-depth examination of the reaction mechanism, a detailed and validated experimental protocol, troubleshooting strategies for common issues, and insights into the critical parameters that govern the success of the synthesis. By explaining the causality behind experimental choices, this guide aims to empower chemists to not only replicate the synthesis but also to rationally optimize it for their specific aryl-substituted targets.

Introduction: The Significance of the 2-Amino-5-Arylthiazole Scaffold

The thiazole ring is a cornerstone of heterocyclic chemistry, prominently featured in a multitude of natural products and synthetic pharmaceuticals.[1][3][4] When substituted with an amino group at the 2-position and an aryl moiety at the 5-position, the resulting scaffold becomes a key pharmacophore, exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[1][5][6] The Hantzsch thiazole synthesis, first reported by Arthur Hantzsch in 1887, remains one of the most reliable and versatile methods for constructing this valuable heterocyclic system from readily available starting materials.[1][7] Its enduring appeal lies in its operational simplicity, broad substrate scope, and generally high yields.[1][8]

This guide focuses on the practical application of the Hantzsch synthesis for preparing 2-amino-5-arylthiazoles, which are crucial intermediates in the development of novel therapeutics.[6][9][10] We will delve into the mechanistic intricacies, provide a robust, step-by-step protocol, and address common challenges to ensure reproducible and efficient synthesis.

Mechanistic Insights: The Chemistry Behind the Cyclization

The Hantzsch synthesis is fundamentally a condensation reaction between an α-haloketone and a thioamide.[7] In the context of synthesizing 2-amino-5-arylthiazoles, the thioamide component is typically thiourea. The reaction proceeds through a well-established multi-step pathway.[8]

The core mechanism involves three key stages:

• Nucleophilic Attack (SN2 Reaction): The reaction initiates with the sulfur atom of thiourea, a potent nucleophile, attacking the electrophilic carbon bearing the halogen in the α-haloketone.[8][11] This forms an isothiouronium salt intermediate.

• Intramolecular Cyclization: Following the initial SN2 reaction, one of the amino groups of the isothiouronium intermediate performs an intramolecular nucleophilic attack on the ketone's carbonyl carbon.[8][11] This step forges the five-membered ring.

• Dehydration and Aromatization: The resulting cyclic intermediate, a thiazoline derivative, readily undergoes dehydration (loss of a water molecule) to form the stable, aromatic thiazole ring.[11]

Below is a diagram illustrating the reaction pathway.

Caption: Reaction mechanism for the Hantzsch synthesis of 2-amino-5-arylthiazoles.

Experimental Protocol: Synthesis of 2-Amino-5-phenylthiazole

This protocol provides a reliable method for the synthesis of a representative 2-amino-5-arylthiazole. It is designed to be a self-validating system with clear checkpoints.

Materials & Reagents:

• 2-Bromoacetophenone (or other α-halo-aryl-ketone)

• Thiourea

• Ethanol (95% or absolute)

• Sodium Carbonate (Na₂CO₃) or Sodium Hydroxide (NaOH) solution (e.g., 5-10%)

• Deionized Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Thin Layer Chromatography (TLC) plates (silica gel)

• Appropriate TLC solvent system (e.g., 50:50 Ethyl Acetate/Hexane)[8]

Experimental Workflow Diagram:

Caption: Step-by-step workflow for the synthesis of 2-amino-5-arylthiazoles.

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the α-halo-aryl-ketone (1.0 eq.) and thiourea (1.1-1.5 eq.).[8] Causality: A slight excess of thiourea is often used to ensure complete consumption of the more expensive α-halo-aryl-ketone.

• Solvent Addition: Add ethanol to the flask to create a solution or a stirrable slurry. The concentration can vary, but a typical starting point is 5-10 mL of ethanol per gram of the limiting reagent. Causality: Ethanol is a common solvent due to its ability to dissolve the reactants upon heating and its appropriate boiling point for the reaction.[9][12]

• Heating and Reflux: Heat the reaction mixture to reflux (approximately 80-90°C) with vigorous stirring.[9] Maintain the reflux for 2 to 4 hours. Causality: Heating is necessary to overcome the activation energy of the reaction.[12] Refluxing ensures a constant reaction temperature without solvent loss.

• Reaction Monitoring (Checkpoint): Monitor the progress of the reaction by TLC.[9] A common mobile phase is a 1:1 mixture of ethyl acetate and hexanes.[8] The reaction is considered complete when the spot corresponding to the α-halo-aryl-ketone has disappeared.

• Work-up and Precipitation: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a beaker containing a cold, dilute basic solution, such as 5% sodium carbonate or sodium hydroxide.[8] Causality: The basic solution neutralizes the hydrohalic acid (e.g., HBr) formed during the reaction, which protonates the amino group of the product. Neutralization renders the 2-aminothiazole product less soluble in the aqueous medium, causing it to precipitate.

• Isolation: Collect the precipitated solid by vacuum filtration using a Buchner funnel.[8]

• Washing and Drying: Wash the collected solid (the filter cake) thoroughly with cold deionized water to remove any inorganic salts and residual base.[8] Allow the product to air-dry on the filter or on a watch glass. The crude product is often pure enough for many subsequent applications.[8]

• Purification (Optional): If further purification is required, the crude product can be recrystallized from a suitable solvent, such as ethanol or a mixture of ethanol and water.

Critical Parameters and Troubleshooting

The success of the Hantzsch synthesis depends on several key factors. Understanding these can help in optimizing the reaction and troubleshooting common problems.

Parameter	Importance & Causality	Troubleshooting Guide
Purity of Reactants	Impurities in the α-haloketone or thiourea can lead to significant side product formation and lower yields.[12] α-haloketones can be unstable and should be used fresh or stored properly.[13]	Problem: Low yield or multiple unexpected spots on TLC. Solution: Purify starting materials before use. For example, recrystallize thiourea and distill the α-haloketone if it is a liquid.
Solvent Choice	The solvent's polarity is critical. While ethanol is standard, other solvents like methanol or even solvent-free conditions have been shown to be effective, sometimes leading to higher yields and shorter reaction times.[12][14]	Problem: Incomplete reaction or slow conversion. Solution: Screen different solvents. Aprotic solvents like DMF may be beneficial for certain substrates.[13] Modern variations use microwave irradiation which can dramatically improve yields and reduce reaction times.[12]
Reaction Temperature	The reaction typically requires heating to proceed at a reasonable rate.[12] However, excessive heat can promote the formation of byproducts or degradation of the product.[13]	Problem: Low yield or product degradation. Solution: If the reaction is slow, increase the temperature moderately. If degradation is observed, try lowering the temperature and extending the reaction time.[12]
Reaction pH / Acidity	For the synthesis of 2-aminothiazoles from unsubstituted thiourea, the reaction is typically run under neutral conditions. However, when using N-substituted thioureas, the acidity of the medium can critically influence the regioselectivity of the cyclization.[12]	Problem: Formation of an isomeric impurity (e.g., a 2-imino-2,3-dihydrothiazole). Solution: To favor the desired 2-amino isomer, ensure the reaction is conducted in a neutral or slightly basic medium.[13] Strongly acidic conditions can favor the formation of the 2-imino isomer.[12][15]

Conclusion

The Hantzsch thiazole synthesis is a powerful and enduring tool for the construction of 2-amino-5-arylthiazoles. By understanding the underlying mechanism and paying close attention to critical experimental parameters such as reactant purity, solvent, and temperature, researchers can reliably and efficiently access this important class of compounds. The protocol and troubleshooting guide provided herein serve as a practical resource for scientists engaged in drug discovery and development, facilitating the exploration of the vast chemical space enabled by the versatile 2-aminothiazole scaffold.

References

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• Organic Chemistry Portal. Thiazole synthesis.
• SynArchive. Hantzsch Thiazole Synthesis.
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• RSC Publishing. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Available from: [Link]

• Google Patents. US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives.

• MDPI. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available from: [Link]

• RSC Publishing. A Hantzsch synthesis of 2-aminothiazoles performed in a heated microreactor system. Available from: [Link]

• Benchchem. Technical Support Center: Purification of Crude 2-Amino-5-formylthiazole.
• Google Patents. DE3225472A1 - METHOD FOR PRODUCING 2-AMINO-5-NITRO-THIAZOL.

• Googleapis.com. United States Patent Office. Available from: [Link]

• Semantic Scholar. A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. Available from: [Link]

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Application Notes & Protocols: A Researcher's Guide to the Claisen-Schmidt Condensation for Thiazole Derivative Synthesis

This guide provides an in-depth exploration of the Claisen-Schmidt condensation as a pivotal reaction in the synthesis of thiazole derivatives. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond simple procedural lists to explain the underlying chemical principles, offer detailed, field-tested protocols, and provide a framework for experimental design and optimization. The synthesis of thiazole-containing compounds is of significant interest due to their prevalence in pharmacologically active molecules, including anticancer, antimicrobial, and anti-inflammatory agents.[1][2][3]

The strategic pathway detailed herein involves a robust two-stage process:

• Stage 1: Claisen-Schmidt Condensation. Synthesis of an α,β-unsaturated ketone, commonly a chalcone, which serves as a versatile three-carbon building block.[4][5]

• Stage 2: Cyclization. Reaction of the chalcone intermediate with a thioamide or thiourea to construct the thiazole ring, typically via a Hantzsch-type synthesis mechanism.

This document provides full editorial control to guide the researcher through the nuances of this synthetic sequence, ensuring a blend of theoretical understanding and practical applicability.

Part 1: The Chalcone Core - Synthesis via Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is a cornerstone of carbon-carbon bond formation, specifically for creating α,β-unsaturated ketones. It is a crossed-aldol condensation between an aromatic aldehyde (lacking α-hydrogens to prevent self-condensation) and an enolizable ketone, such as an acetophenone.[6] The resulting chalcone scaffold is not merely an intermediate but is often a pharmacophore in its own right.[7]

Causality of the Mechanism: Why It Works

The reaction is most commonly performed under basic catalysis (e.g., NaOH or KOH in ethanol), which dictates the mechanistic pathway.[8][9]

• Enolate Formation: The base abstracts an acidic α-hydrogen from the ketone, forming a resonance-stabilized enolate. This is the rate-determining step and the reason why the ketone must possess an α-hydrogen.

• Nucleophilic Attack: The newly formed enolate acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the aromatic aldehyde. This forms a tetrahedral intermediate, the aldol addition product.

• Dehydration: The aldol adduct is readily dehydrated under the reaction conditions. The abstraction of a proton from the α-carbon and the elimination of a hydroxide ion from the β-carbon are facile, driven by the formation of a highly conjugated and stable enone system.[4][8]

This sequence ensures high selectivity for the crossed-condensation product, as the aromatic aldehyde cannot enolize and act as a nucleophile.

Diagram: Base-Catalyzed Claisen-Schmidt Condensation Mechanism

Caption: Base-catalyzed formation of a chalcone via an enolate intermediate.

Protocol 1: General Synthesis of a Chalcone Precursor

This protocol provides a standardized, reliable method for synthesizing chalcones from various substituted acetophenones and aromatic aldehydes.

Materials and Reagents:

• Substituted Aromatic Aldehyde (1.0 eq)

• Substituted Acetophenone (1.0 eq)

• Ethanol (95% or absolute)

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH), 40-50% aqueous solution

• Deionized Water

• Hydrochloric Acid (HCl), 10% aqueous solution (for neutralization)

• Magnetic Stirrer and Stir Bar

• Round-Bottom Flask (appropriate size)

• Buchner Funnel and Filter Flask

• TLC plates (Silica gel 60 F254)

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve the aromatic aldehyde (e.g., 10 mmol) and the acetophenone (10 mmol) in ethanol (30-40 mL). Stir the solution at room temperature until all solids are dissolved.[9]

• Catalyst Addition: While stirring vigorously, add the aqueous NaOH or KOH solution (e.g., 5 mL) dropwise to the reactant mixture. A distinct color change and/or the formation of a precipitate is typically observed, indicating the onset of the reaction.[5][9]

• Reaction Monitoring: Allow the mixture to stir at room temperature for 4 to 24 hours. The reaction time can vary significantly based on the reactivity of the substrates.[9][10] Monitor the reaction's progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase), checking for the consumption of the starting materials and the formation of a new, less polar spot (the chalcone product).

• Work-up and Isolation: Once the reaction is complete, pour the mixture into a beaker containing approximately 200 mL of ice-cold water. Stir the resulting slurry for 20-30 minutes to ensure complete precipitation of the crude product.[10]

• Neutralization: If the solution is strongly basic, neutralize it by slowly adding 10% HCl until the pH is approximately 7. This step is crucial for protonating any phenoxide ions if present.

• Filtration: Collect the solid precipitate by vacuum filtration using a Buchner funnel. Wash the solid generously with cold deionized water to remove residual base and other water-soluble impurities.[9]

• Purification and Drying: The crude solid is typically purified by recrystallization from a suitable solvent, most commonly ethanol. Dry the purified crystals under vacuum to obtain the final chalcone product.

Data Summary: Representative Chalcone Syntheses

Aldehyde	Ketone	Catalyst	Solvent	Time (h)	Yield (%)	Reference
Benzaldehyde	Acetophenone	NaOH	Ethanol	4-6	~90	[10]
4-Chlorobenzaldehyde	Acetophenone	KOH	Ethanol	6	~85	[9]
3-Nitrobenzaldehyde	1-(4-Methyl-2-thioxo-2,3-dihydrothiazol-5-yl)ethan-1-one	NaOH	Ethanol	18	74	[7]
Thiazole-5-carbaldehyde	Substituted Acetophenones	NaOH	Ethanol	12-24	70-85	[2]

Part 2: Ring Formation - Cyclization to Thiazole Derivatives

With the chalcone precursor in hand, the next stage is the construction of the thiazole ring. The most common method involves reacting the α,β-unsaturated ketone system with thiourea in a basic medium. This reaction is a variant of the Hantzsch thiazole synthesis.[11]

Causality of the Mechanism: Building the Heterocycle

• Michael Addition: The sulfur atom of thiourea, being a soft nucleophile, attacks the β-carbon of the chalcone's enone system (a 1,4-conjugate addition). This is followed by proton transfer to form a stable intermediate.[12][13]

• Intramolecular Cyclization: An amino group of the thiourea intermediate then acts as an intramolecular nucleophile, attacking the ketone's carbonyl carbon. This forms a six-membered ring transition state that resolves to a heterocyclic intermediate.

• Dehydration: The final step is the elimination of a water molecule, which results in the formation of the stable, aromatic thiazole ring.

Diagram: Cyclization of Chalcone with Thiourea

Caption: Formation of an aminothiazole via cyclization of a chalcone with thiourea.

Protocol 2: Synthesis of 2-Amino-4,5-disubstituted Thiazoles

This protocol describes the cyclization of a synthesized chalcone with thiourea to yield the corresponding aminothiazole derivative.

Materials and Reagents:

• Chalcone derivative (1.0 eq)

• Thiourea (1.0-1.2 eq)

• Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)

• Ethanol (95% or absolute)

• Reflux Condenser

• Heating Mantle or Oil Bath

• Standard glassware for reflux and work-up

Procedure:

• Reaction Setup: In a round-bottom flask, prepare a solution of the chalcone (e.g., 5 mmol) and thiourea (5.5 mmol) in ethanol (50 mL).

• Catalyst Addition: Add powdered KOH or NaOH (5.5 mmol) to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 78-80°C) with continuous stirring. The reaction progress can be monitored via TLC. Reaction times typically range from 8 to 12 hours.[13]

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Pour the reaction mixture into a beaker of ice-cold water.

• Isolation: A solid product will usually precipitate. Collect the solid by vacuum filtration, wash it with cold water, and then a small amount of cold ethanol.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, acetic acid, or DMF) to yield the pure thiazole derivative.

Integrated Workflow and Characterization

The successful synthesis of thiazole derivatives via this two-stage process relies on careful execution and diligent characterization at each step.

Diagram: Overall Synthetic Workflow

Caption: Workflow from starting materials to the final thiazole derivative.

Spectroscopic Validation

• Chalcone Intermediate:

  • FT-IR: Look for a strong absorption band for the C=O (carbonyl) group around 1650-1700 cm⁻¹ and characteristic peaks for the C=C double bond.[4]

  • ¹H NMR: Expect two doublets in the vinylic region (δ 7.10–7.80 ppm) with a large coupling constant (J ≈ 15-16 Hz), confirming the trans (E) configuration of the enone system.[7]

• Final Thiazole Product:

  • ¹H NMR: The disappearance of the vinylic proton signals and the appearance of a new signal for the thiazole ring proton (if present) is a key indicator of successful cyclization.

  • ¹³C NMR: The carbonyl carbon signal of the chalcone (δ ~180-190 ppm) will be absent, replaced by new signals corresponding to the aromatic carbons of the thiazole ring.[7]

  • HRMS (High-Resolution Mass Spectrometry): Provides an exact mass measurement to confirm the elemental composition of the newly synthesized molecule.[14][15]

References

• Kumar, A., et al. (2021). Chalcone-Thiazole Hybrids: Rational Design, Synthesis, and Lead Identification against 5-Lipoxygenase. Journal of Medicinal Chemistry. Available at: [Link]

• Al-Ostath, A., et al. (2022). Synthesis of imidazo[2,1‐b]thiazole derivatives via Claisen‐Schmidt condensation. ResearchGate. Available at: [Link]

• Kumar, S., et al. (2025). Synthesis and Biological Evaluation of New Chalcone based Thiazole Derivatives. Asian Journal of Chemistry. Available at: [Link]

• Al-Suwaidan, I. A., et al. (2021). Synthesis of thiazole linked chalcones and their pyrimidine analogues as anticancer agents. Taylor & Francis Online. Available at: [Link]

• Review Article. (n.d.). Synthetic routes for Thiazole-chalcone derivatives and their Biological activities : A brief Review. RJPN. Available at: [Link]

• Abdel-Maksoud, M. S., et al. (2023). Synthesis of New Thiazole-Privileged Chalcones as Tubulin Polymerization Inhibitors with Potential Anticancer Activities. MDPI. Available at: [Link]

• ResearchGate. (n.d.). Mechanism of base-catalyzed Claisen-Schmidt condensation. ResearchGate. Available at: [Link]

• Ghahramaninezhad, S., et al. (2016). Catalyzed Claisen-Schmidt Reaction by Protonated Aluminate Mesoporous Silica Nanomaterial Focused on the (E)-Chalcone Synthesis. RSC Advances. Available at: [Link]

• Sasikala, S., & Sornalatha, M. (2018). Chemical Synthesis of Chalcones by Claisen-Schmidt Condensation Reaction and its Characterization. SciSpace. Available at: [Link]

• Panagiotopoulou, A., et al. (2022). Exploration of Thiourea-Based Scaffolds for the Construction of Bacterial Ureases Inhibitors. Molecules. Available at: [Link]

• YouTube. (2024). How to synthesize chalcones by Claisen-Schmidt condensation. YouTube. Available at: [Link]

• Al-Omaim, A. H., et al. (2023). Cyclization of Chalcone Derivatives: Design, Synthesis, In Silico Docking Study, and Biological Evaluation of New Quinazolin-2,4-diones. ACS Omega. Available at: [Link]

• Al-Omaim, A. H., et al. (2023). Cyclization of Chalcone Derivatives: Design, Synthesis, In Silico Docking Study, and Biological Evaluation of New Quinazolin-2,4-diones. PMC. Available at: [Link]

• Wikipedia. (n.d.). Claisen–Schmidt condensation. Wikipedia. Available at: [Link]

• Rajalakshmi, R., et al. (2017). synthesis and characterization of chalcone derived from 5- acetyl-2, 4-dimethyl thiazole -dft studies. ResearchGate. Available at: [Link]

• Nevolab. (n.d.). Claisen-Schmidt Condensation of Aldehydes and Ketones in NaOH. Nevolab. Available at: [Link]

• ResearchGate. (2022). Claisen-Schmidt condensation catalysis by natural phosphate. ResearchGate. Available at: [Link]

• Pop, A., et al. (2022). Mixed Oxides as Catalysts for the Condensation of Cyclohexanol and Benzaldehyde to Obtain a Claisen–Schmidt Condensation Product. MDPI. Available at: [Link]

• Barabás, R., et al. (2022). New MgFeAl-LDH Catalysts for Claisen–Schmidt Condensation. MDPI. Available at: [Link]

• ResearchGate. (n.d.). Various types of catalysts used in Claisen‐Schmidt condensation reactions. ResearchGate. Available at: [Link]

• Google Patents. (2017). Process for preparing thiazole derivatives. Google Patents.

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Organic Chemistry Portal. Available at: [Link]

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Application Notes & Protocols: The Strategic Utility of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine in Modern Drug Synthesis

Preamble: The 2-Aminothiazole Scaffold as a Privileged Motif

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of potent therapeutic agents. The 2-aminothiazole ring is one such "privileged scaffold," a term bestowed upon structures that can bind to multiple, diverse biological targets.[1][2] Its prevalence in approved drugs like the anticancer agent Dasatinib and the anti-inflammatory Fentiazac underscores its versatile and favorable pharmacological profile.[2] This guide focuses on a specific, high-value derivative: 5-(2-Fluorophenyl)-1,3-thiazol-2-amine (CAS No. 1025927-65-4).[3] The strategic placement of a 2-fluorophenyl group at the 5-position introduces unique electronic and conformational properties, making this intermediate a critical building block for synthesizing next-generation kinase inhibitors, antimicrobial agents, and other targeted therapies.[4][5]

This document serves as a comprehensive technical guide for researchers and drug development professionals, detailing the synthesis, characterization, and application of this key intermediate. We will delve into the mechanistic underpinnings of its synthesis, provide validated laboratory protocols, and illustrate its utility in a practical drug discovery workflow.

Synthesis of the Intermediate: The Hantzsch Thiazole Synthesis

The most robust and widely adopted method for constructing the 2-aminothiazole core is the Hantzsch thiazole synthesis, first described in 1887.[6] This reaction provides a direct and efficient pathway by condensing an α-haloketone with a thiourea derivative.[7]

The Underlying Mechanism

The reaction proceeds through a well-established multi-step pathway involving nucleophilic substitution, intramolecular cyclization, and dehydration.[8] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

• Nucleophilic Attack (SN2 Reaction): The process initiates with the sulfur atom of thiourea, acting as a potent nucleophile, attacking the α-carbon of the haloketone (in this case, 2-bromo-1-(2-fluorophenyl)ethan-1-one). This SN2 reaction displaces the bromide ion, forming an isothiouronium salt intermediate.[8]

• Intramolecular Cyclization: The nitrogen atom of the isothiouronium intermediate then performs a nucleophilic attack on the carbonyl carbon. This step forms a five-membered heterocyclic ring, the immediate precursor to the thiazole.[7]

• Dehydration: The resulting hydroxyl-containing intermediate readily undergoes dehydration (loss of a water molecule) to yield the stable, aromatic 2-amino-5-phenylthiazole ring system.[8]

Caption: Hantzsch synthesis workflow.

Detailed Laboratory Protocol: Synthesis

This protocol describes a standard laboratory-scale synthesis. All operations should be performed in a well-ventilated fume hood.

Materials & Reagents:

• 2-bromo-1-(2-fluorophenyl)ethan-1-one

• Thiourea

• Ethanol (reagent grade)

• 5% Sodium Carbonate (Na₂CO₃) solution

• Deionized Water

• Round-bottom flask, condenser, magnetic stirrer, heating mantle, Buchner funnel, filter paper

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-bromo-1-(2-fluorophenyl)ethan-1-one (10.0 mmol) and thiourea (15.0 mmol).

• Solvent Addition: Add 100 mL of ethanol to the flask. The choice of ethanol is strategic as it effectively dissolves the reactants at elevated temperatures while allowing for product precipitation upon cooling.[8]

• Reflux: Heat the mixture to reflux (approximately 80°C) with vigorous stirring. Maintain reflux for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[9]

• Cooling and Precipitation: After the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature. The product may begin to precipitate as the hydrobromide salt.

• Neutralization and Isolation: Slowly pour the cooled reaction mixture into a beaker containing 200 mL of 5% aqueous sodium carbonate solution while stirring.[7] This neutralizes the hydrobromic acid formed, precipitating the free base of the product, which is poorly soluble in water.[7]

• Filtration: Collect the resulting solid precipitate by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with several portions of cold deionized water to remove any inorganic salts.

• Drying: Spread the collected solid on a watch glass and allow it to air-dry completely. For faster drying, a vacuum oven at 40-50°C can be used.

• Purification (Optional): The crude product is often of sufficient purity for subsequent steps.[7] If higher purity is required, recrystallization from an ethanol-water or hexane-ethyl acetate solvent system can be performed.[8]

Application in Drug Synthesis: A Kinase Inhibitor Scaffold

The true value of 5-(2-fluorophenyl)-1,3-thiazol-2-amine lies in its role as a versatile intermediate. The 2-amino group serves as a reactive handle for further molecular elaboration, enabling its incorporation into more complex, biologically active molecules. Thiazole derivatives are known to exhibit a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][10]

We will illustrate its application in the synthesis of a potential anticancer agent via N-acylation, a common strategy in drug discovery.[4]

Workflow: Synthesis of a Bioactive Amide

This workflow demonstrates the coupling of the intermediate with a carboxylic acid to form an amide bond, a key linkage in many pharmaceutical compounds.

Caption: Workflow for synthesizing a final drug candidate.

Protocol: N-Acylation for Bioactive Amide Synthesis

This protocol outlines a general procedure for coupling the title intermediate with a carboxylic acid using a carbodiimide coupling agent.

Materials & Reagents:

• 5-(2-Fluorophenyl)-1,3-thiazol-2-amine (1.0 mmol)

• Target Carboxylic Acid (e.g., 3-(furan-2-yl)propanoic acid) (1.1 mmol)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (1.2 mmol)

• Hydroxybenzotriazole (HOBt) (optional, 0.5 mmol)

• Dichloromethane (DCM) or Dimethylformamide (DMF) (anhydrous)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0 mmol)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reactant Dissolution: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the carboxylic acid (1.1 mmol) and 5-(2-fluorophenyl)-1,3-thiazol-2-amine (1.0 mmol) in anhydrous DCM (20 mL).

• Base Addition: Add the base (TEA or DIPEA, 2.0 mmol) to the solution and stir for 5 minutes at room temperature.

• Coupling Agent Addition: Add the coupling agent EDCI (1.2 mmol) (and HOBt, if used) to the mixture. The addition of HOBt can help to suppress side reactions and improve yields.

• Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. Monitor the reaction's progress via TLC or LC-MS.

• Aqueous Work-up: Upon completion, dilute the reaction mixture with DCM (30 mL). Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (2 x 20 mL), water (20 mL), and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure amide product.

• Characterization: Confirm the structure and purity of the final compound using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.[10]

Physicochemical and Safety Data

Accurate characterization and safe handling are paramount in a research setting.

Compound Properties

Property	Value	Reference
CAS Number	1025927-65-4	[3]
Molecular Formula	C₉H₇FN₂S	[3]
Molecular Weight	194.23 g/mol	[3]
Appearance	Solid (typically off-white to yellow)	N/A
Purity	>97% (typical for commercial sources)	[3]

Safety and Handling Protocol

Based on available safety data sheets for structurally similar 2-aminothiazole derivatives, the following precautions are advised.[11][12]

• Hazard Identification:

  • Acute Toxicity: May be harmful if swallowed.[11]

  • Irritation: Causes skin irritation and serious eye irritation.

  • Respiratory: May cause respiratory tract irritation.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to use.[12]

  • Eye Protection: Use safety glasses with side-shields or chemical goggles.[11]

  • Skin and Body Protection: Wear a lab coat. A full suit may be required depending on the scale of work.

• Engineering Controls:

  • Work in a well-ventilated area. For all but the smallest quantities, use a certified chemical fume hood.[11][12]

  • Ensure an eyewash station and safety shower are readily accessible.

• Handling and Storage:

  • Avoid formation of dust and aerosols.

  • Keep container tightly closed in a dry, cool, and well-ventilated place.

  • Wash hands thoroughly after handling.[12]

• Emergency Procedures:

  • Skin Contact: Wash off with soap and plenty of water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and consult a physician.

  • Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician.[11]

  • Spill: Evacuate personnel to a safe area. Use personal protective equipment. Sweep up the material, place it in a suitable closed container for disposal, and avoid creating dust.[11]

Conclusion

5-(2-Fluorophenyl)-1,3-thiazol-2-amine is more than a simple chemical; it is a strategic asset in the drug discovery arsenal. Its straightforward synthesis via the time-tested Hantzsch reaction, combined with the reactive potential of its 2-amino group, provides a reliable platform for generating diverse libraries of novel compounds. The incorporation of the 2-fluorophenyl moiety offers a handle for modulating pharmacokinetic and pharmacodynamic properties, a key consideration in modern rational drug design. By understanding the principles and protocols outlined in this guide, researchers can effectively leverage this intermediate to accelerate the development of new and impactful therapeutics.

References

• RSC Publishing. (2023). Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in the presence of a novel multi-functional and magnetically catalytic nanosystem. Available from: [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1983). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Available from: [Link]

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

• SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

• Letters in Applied NanoBioScience. (2022). A Facile Synthesis of New Substituted Thiazol-2-amine Derivatives as Potent Antimicrobial Agent. Available from: [Link]

• MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available from: [Link]

• National Center for Biotechnology Information. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available from: [Link]

• MDPI. (2024). 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. Available from: [Link]

• National Center for Biotechnology Information. 5-(3-Fluorophenyl)-1,3,4-thiadiazol-2-amine. Available from: [Link]

• MDPI. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Available from: [Link]

• Rasayan Journal of Chemistry. (2012). SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. Available from: [Link]

• LOCKSS. (2015). SYNTHESIS AND ANTICANCER ACTIVITIES OF THIAZOLES, 1,3-THIAZINES, AND THIAZOLIDINE USING CHITOSAN-GRAFTED- POLY(VINYLPYRIDINE) AS A NOVEL AND SAFE BASIC CATALYST. Available from: [Link]

• ResearchGate. (2022). Synthesis and Antitumor Activity of 5-Phenyl-1,3-thiazole-4-sulfonamide Derivatives. Available from: [Link]

• PubMed Central. (2021). Benign Synthesis of Fused-thiazoles with Enone-based Natural Products and Drugs for Lead Discovery. Available from: [Link]

• MDPI. (2020). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Available from: [Link]

• Wikipedia. Ritanserin. Available from: [Link]

• PubMed Central. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Available from: [Link]

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Application Notes and Protocols for Evaluating the In Vitro Anticancer Activity of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

Introduction: The Therapeutic Potential of the 2-Aminothiazole Scaffold

The 2-aminothiazole moiety is a privileged heterocyclic structure in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including a significant portfolio of anticancer agents.[1] This structural motif is present in clinically approved drugs and a plethora of investigational molecules, valued for its ability to engage with various biological targets.[1] The introduction of a fluorophenyl group, specifically at the 5-position of the thiazole ring, is a strategic medicinal chemistry approach to modulate the compound's pharmacokinetic and pharmacodynamic properties. The fluorine atom can enhance metabolic stability, improve membrane permeability, and alter the electronic nature of the molecule, potentially leading to stronger and more selective interactions with target proteins within cancer cells.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies to assess the in vitro anticancer activity of the novel compound 5-(2-Fluorophenyl)-1,3-thiazol-2-amine . While extensive research on this specific molecule is emerging, the protocols outlined herein are based on established, robust assays for characterizing the cytotoxic and mechanistic properties of new chemical entities in oncology research.[2][3] We will detail the causality behind experimental choices, ensuring that each protocol serves as a self-validating system for generating reliable and reproducible data.

I. Preliminary Cytotoxicity Screening: The MTT Assay

The initial step in evaluating a novel compound's anticancer potential is to determine its cytotoxicity across a panel of cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[4][5] It provides a quantitative measure of cell viability by assessing the metabolic activity of the cells.[5] In viable cells, mitochondrial NAD(P)H-dependent oxidoreductase enzymes reduce the yellow MTT tetrazolium salt to purple formazan crystals.[5] The concentration of the dissolved formazan is directly proportional to the number of living, metabolically active cells.[6]

Rationale for Experimental Design

The choice of a diverse panel of cancer cell lines (e.g., representing different tissue origins such as breast, lung, colon, and leukemia) is crucial for identifying tissue-specific sensitivities and establishing a preliminary spectrum of activity for the compound. A 48 to 72-hour incubation period is typically sufficient to observe the effects of a compound on cell proliferation.

Protocol: MTT Assay for Cell Viability[8][9]

• Cell Seeding:

  • Harvest cancer cells during their logarithmic growth phase.

  • Perform a cell count using a hemocytometer or automated cell counter.

  • Seed the cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine in sterile DMSO.

  • Perform serial dilutions of the compound in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM).

  • Include a vehicle control (DMSO at the same final concentration as in the highest compound dilution) and a positive control (a known anticancer drug like Doxorubicin).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the respective compound concentrations.

  • Incubate the plate for 48 or 72 hours at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.[7]

  • Add 20 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C.[4]

• Formazan Solubilization and Absorbance Reading:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals at the bottom of the wells.

  • Add 150 µL of DMSO or an MTT solvent (e.g., 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[7]

  • Cover the plate with foil and place it on an orbital shaker for 15 minutes to ensure complete solubilization.[8]

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis and Presentation

The cell viability is calculated as a percentage relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC₅₀), the concentration of the compound that inhibits cell growth by 50%, is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Table 1: Hypothetical IC₅₀ Values of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine in Various Cancer Cell Lines

Cell Line	Tissue Origin	IC₅₀ (µM) after 48h
MCF-7	Breast Adenocarcinoma	8.5
A549	Non-Small Cell Lung Cancer	12.3
HCT116	Colorectal Carcinoma	6.8
K562	Chronic Myelogenous Leukemia	15.1
HeLa	Cervical Cancer	9.2

II. Elucidating the Mechanism of Cell Death: Apoptosis Assays

A critical aspect of anticancer drug evaluation is understanding the mechanism by which it induces cell death. Apoptosis, or programmed cell death, is a common and desirable mechanism for anticancer agents.[9] A widely used method to detect and quantify apoptosis is flow cytometry using Annexin V and Propidium Iodide (PI) staining.[10][11]

Scientific Principles of Annexin V/PI Staining

In the early stages of apoptosis, phosphatidylserine (PS) residues, normally located on the inner leaflet of the plasma membrane, are translocated to the outer leaflet.[12] Annexin V is a protein with a high affinity for PS and, when conjugated to a fluorochrome (e.g., FITC), can be used to identify early apoptotic cells.[11] Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells with intact membranes.[9] However, in late-stage apoptotic or necrotic cells, where membrane integrity is compromised, PI can enter and stain the DNA.[9] This dual staining allows for the differentiation of live cells (Annexin V- / PI-), early apoptotic cells (Annexin V+ / PI-), and late apoptotic/necrotic cells (Annexin V+ / PI+).[11]

Protocol: Annexin V and Propidium Iodide Staining for Flow Cytometry[11][13]

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates and treat them with 5-(2-Fluorophenyl)-1,3-thiazol-2-amine at concentrations around the determined IC₅₀ value for 24-48 hours.

  • Harvest both adherent and floating cells to ensure all apoptotic cells are collected.

  • Wash the cells twice with cold 1X PBS by centrifugation at 300 x g for 5 minutes.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.[11]

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI staining solution.

  • Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.[10] Use unstained, Annexin V-only, and PI-only stained cells as controls to set up compensation and gates.

Visualization of Experimental Workflow

Caption: Proposed Signaling Pathway Inhibition.

Protocol: Western Blotting

• Protein Extraction:

  • Treat cells with 5-(2-Fluorophenyl)-1,3-thiazol-2-amine for various time points (e.g., 6, 12, 24 hours).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors to obtain total protein extracts.

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in TBST (Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies against target proteins (e.g., phospho-Akt, total-Akt, Bcl-2, Bax, cleaved Caspase-3, and a loading control like β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Detect the signal using an imaging system or X-ray film.

  • Quantify the band intensities using densitometry software.

V. Conclusion and Future Directions

The protocols detailed in this application note provide a robust framework for the initial in vitro characterization of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine as a potential anticancer agent. By systematically evaluating its cytotoxicity, its ability to induce apoptosis, its effects on the cell cycle, and its impact on key cancer-related signaling pathways, researchers can build a comprehensive profile of the compound's biological activity. Positive and compelling results from these foundational assays will justify further investigation, including target deconvolution studies, in vivo efficacy experiments in animal models, and detailed pharmacokinetic and toxicological profiling, all of which are essential steps in the drug discovery and development pipeline.

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• Provost, J. J., & Wallert, M. A. (n.d.). MTT Proliferation Assay Protocol. ResearchGate. Retrieved from [Link]

• Juan, G., & Darzynkiewicz, Z. (2017). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Bio-protocol, 7(18), e2550.

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• Journal of Medicinal Chemistry. (2022). 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 2. Retrieved from [Link]

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Application Notes and Protocols for Antimicrobial and Antifungal Assays of Thiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Prominence of Thiazole Derivatives in Antimicrobial Research

Thiazole, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, serves as a foundational scaffold in a multitude of synthetic compounds with significant pharmacological activities.[1][2][3] Its derivatives have garnered substantial interest in the field of medicinal chemistry due to their broad spectrum of biological effects, including potent antibacterial and antifungal properties.[1][3][4] The emergence of multidrug-resistant microbial strains necessitates the urgent development of novel antimicrobial agents, and thiazole derivatives represent a promising avenue for the discovery of new and effective therapeutics.[1][4][5]

These compounds have been shown to exhibit activity against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as various fungal species like Candida albicans.[1][6][7] The mechanism of action for many thiazole derivatives is believed to involve the inhibition of crucial cellular processes. In fungi, this often involves the disruption of the cell membrane's integrity by inhibiting ergosterol biosynthesis, a pathway also targeted by established azole antifungals.[8][9][10] For bacteria, proposed mechanisms include the inhibition of essential enzymes like DNA gyrase and β-ketoacyl-acyl-carrier protein synthase III, which is involved in fatty acid biosynthesis.[1][11]

This guide provides detailed, field-proven protocols for the systematic evaluation of the antimicrobial and antifungal efficacy of novel thiazole derivatives. The methodologies described herein are grounded in established standards, such as those from the Clinical and Laboratory Standards Institute (CLSI), to ensure data integrity and reproducibility.[6][12][13][14]

Part 1: Foundational Antimicrobial Susceptibility Testing

The initial assessment of a novel thiazole derivative's antimicrobial potential typically involves determining its minimum inhibitory concentration (MIC) and, subsequently, its minimum bactericidal concentration (MBC). These assays provide a quantitative measure of the compound's potency.

Broth Microdilution Method for MIC Determination

The broth microdilution method is a gold-standard technique for determining the MIC of an antimicrobial agent. It allows for the testing of multiple compounds against various microbial strains in a high-throughput format. The protocol outlined below is based on CLSI guidelines.[13][14]

Principle: A serial dilution of the thiazole derivative is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The MIC is the lowest concentration of the compound that visibly inhibits the growth of the microorganism after a defined incubation period.

Experimental Workflow: Broth Microdilution

Caption: Workflow for MIC determination using the broth microdilution method.

Detailed Protocol:

• Preparation of Thiazole Derivative Stock Solution:

  • Dissolve the thiazole derivative in a suitable solvent, such as dimethyl sulfoxide (DMSO), to a high concentration (e.g., 10 mg/mL).[6] The final concentration of the solvent in the assay should be kept low (typically ≤1%) to avoid toxicity to the microorganisms.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or broth to achieve a turbidity equivalent to the 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.

  • Dilute this suspension in the appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Assay Plate Setup:

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the thiazole derivative stock solution in the broth medium.

  • Inoculate each well with the standardized microbial suspension.

  • Include a positive control (microorganism in broth without the compound) and a negative control (broth only) to ensure the viability of the organism and sterility of the medium, respectively.

• Incubation and MIC Determination:

  • Incubate the plate at 35-37°C for 18-24 hours for most bacteria.

  • The MIC is the lowest concentration of the thiazole derivative at which there is no visible growth. This can be determined visually or by using a microplate reader.

Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer test is a qualitative or semi-quantitative method used to determine the susceptibility of bacteria to antimicrobial agents.[15][16][17] It is particularly useful for initial screening of a compound's spectrum of activity.

Principle: A paper disk impregnated with a known amount of the thiazole derivative is placed on an agar plate that has been uniformly inoculated with the test bacterium.[15][18] The compound diffuses from the disk into the agar, creating a concentration gradient. If the bacterium is susceptible, a clear zone of no growth, the "zone of inhibition," will form around the disk.[16] The diameter of this zone is proportional to the susceptibility of the organism to the compound.

Detailed Protocol:

• Inoculum Preparation:

  • Prepare a standardized inoculum as described for the broth microdilution method (0.5 McFarland standard).

• Plate Inoculation:

  • Dip a sterile cotton swab into the adjusted inoculum and rotate it against the side of the tube to remove excess fluid.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three different directions to ensure uniform growth.

• Disk Application:

  • Prepare sterile paper disks impregnated with a known concentration of the thiazole derivative.

  • Aseptically place the disks onto the inoculated agar surface. Gently press the disks to ensure complete contact with the agar.

• Incubation and Interpretation:

  • Invert the plates and incubate at 35-37°C for 18-24 hours.

  • Measure the diameter of the zone of inhibition in millimeters. The interpretation of the results (susceptible, intermediate, or resistant) requires the establishment of standardized zone diameter breakpoints, which are typically not available for novel compounds. Therefore, this method is primarily used for comparative purposes in a research setting.

Parameter	Broth Microdilution	Kirby-Bauer Disk Diffusion
Principle	Serial dilution in liquid media	Diffusion from a disk on solid media
Output	Minimum Inhibitory Concentration (MIC)	Zone of Inhibition Diameter (mm)
Quantitativeness	Quantitative	Semi-quantitative/Qualitative
Throughput	High	Moderate
Primary Use	Potency determination	Spectrum of activity screening

Part 2: Comprehensive Antifungal Susceptibility Testing

The evaluation of antifungal activity requires specific protocols, often tailored to the type of fungus being tested (e.g., yeast vs. filamentous fungi). The broth microdilution method, as outlined by CLSI documents M27 for yeasts and M38 for filamentous fungi, is the standard approach.[19]

Antifungal Broth Microdilution

Principle: Similar to the antibacterial assay, this method determines the MIC of the thiazole derivative against fungal isolates. However, the media, inoculum preparation, and incubation conditions are optimized for fungal growth.

Detailed Protocol:

• Medium: RPMI-1640 medium with L-glutamine, without bicarbonate, and buffered with MOPS is the standard medium for antifungal susceptibility testing.

• Inoculum Preparation:

  • For yeasts (Candida spp.), prepare a cell suspension from a 24-hour culture on Sabouraud Dextrose Agar. Adjust the turbidity to a 0.5 McFarland standard and then dilute it in RPMI-1640 to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL.

  • For filamentous fungi, prepare a spore suspension and adjust the concentration as per CLSI M38 guidelines.

• Assay Procedure and Incubation:

  • The serial dilution and inoculation steps are analogous to the antibacterial broth microdilution method.

  • Incubate the plates at 35°C for 24-48 hours for Candida species. Incubation times for filamentous fungi may be longer.

• MIC Determination:

  • The MIC is determined as the lowest concentration of the compound that causes a significant (typically ≥50%) reduction in growth compared to the drug-free control.

Part 3: Elucidating the Mechanism of Action

Once the antimicrobial or antifungal activity of a thiazole derivative is established, the next critical step is to investigate its mechanism of action. This provides valuable insights for lead optimization and drug development.

Fungal Cell Wall Integrity Assay (Sorbitol Protection Assay)

Principle: The fungal cell wall is essential for maintaining osmotic stability. Compounds that inhibit cell wall synthesis will cause cell lysis in a standard isotonic medium. However, in the presence of an osmotic stabilizer like sorbitol, the fungal cells can survive despite a compromised cell wall.[20][21][22] Therefore, a significant increase in the MIC value in the presence of sorbit in comparison to its absence suggests that the thiazole derivative may be targeting the fungal cell wall.[21][22][23]

Experimental Workflow: Sorbitol Protection Assay

Caption: Logic flow for the sorbitol protection assay to investigate fungal cell wall disruption.

Detailed Protocol:

• Perform the standard antifungal broth microdilution assay as described in Part 2.1 to determine the baseline MIC.

• Concurrently, perform an identical broth microdilution assay using RPMI-1640 medium supplemented with 0.8 M sorbitol.[22][23]

• Incubate both sets of plates under the same conditions.

• Compare the MIC values obtained from both assays. A four-fold or greater increase in the MIC in the presence of sorbitol is a strong indicator of cell wall disruption.[23]

Fungal Cell Membrane Integrity Assay (Ergosterol Binding Assay)

Principle: Many azole antifungals, a class to which some thiazole derivatives are structurally related, function by inhibiting the synthesis of ergosterol, a vital component of the fungal cell membrane.[8][24] This leads to a depletion of ergosterol and an accumulation of toxic sterol intermediates, ultimately compromising membrane integrity.[24] If a thiazole derivative targets ergosterol biosynthesis, the addition of exogenous ergosterol to the growth medium can antagonize its antifungal activity, resulting in an increase in the MIC.

Detailed Protocol:

• Perform the standard antifungal broth microdilution assay to determine the baseline MIC.

• Simultaneously, set up a parallel assay where the RPMI-1640 medium is supplemented with exogenous ergosterol.

• Compare the MIC values. A significant increase in the MIC in the presence of exogenous ergosterol suggests that the thiazole derivative may be interfering with ergosterol biosynthesis or binding directly to ergosterol.

Assay	Principle	Positive Result Indication
Sorbitol Protection	Osmotic stabilization of cells with compromised cell walls	Significant increase in MIC with sorbitol
Ergosterol Binding	Exogenous ergosterol antagonizes the effect of ergosterol synthesis inhibitors	Significant increase in MIC with ergosterol

Conclusion

The protocols detailed in these application notes provide a robust framework for the initial screening and mechanistic evaluation of novel thiazole derivatives as potential antimicrobial and antifungal agents. By adhering to standardized methodologies and understanding the principles behind each assay, researchers can generate reliable and reproducible data, paving the way for the development of the next generation of anti-infective therapies.

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Application Notes and Protocols for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine in Medicinal Chemistry

Introduction: The Strategic Importance of the 2-Aminothiazole Scaffold

The 2-aminothiazole moiety is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its ability to interact with a wide array of biological targets.[1][2] Its derivatives have demonstrated a remarkable spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4] The structural rigidity of the thiazole ring, combined with the hydrogen bonding capabilities of the 2-amino group, provides a robust platform for the design of potent and selective therapeutic agents. The introduction of a 5-aryl substituent, specifically a 2-fluorophenyl group, offers a nuanced approach to modulating the molecule's electronic and steric properties, thereby influencing its pharmacokinetic profile and target engagement. The fluorine atom, in particular, can enhance metabolic stability, improve membrane permeability, and participate in crucial binding interactions with target proteins. This document provides a comprehensive guide to the synthesis, potential applications, and relevant protocols for 5-(2-fluorophenyl)-1,3-thiazol-2-amine, a key intermediate and pharmacophore in contemporary drug discovery.

Synthetic Pathways: Crafting the Core Scaffold

The synthesis of 5-aryl-2-aminothiazoles can be approached through several established methodologies. The choice of synthetic route is often dictated by the availability of starting materials, desired scale, and substituent tolerance. Two primary and versatile strategies for the synthesis of 5-(2-fluorophenyl)-1,3-thiazol-2-amine are the Hantzsch thiazole synthesis and palladium-catalyzed cross-coupling reactions.

Protocol 1: Hantzsch Thiazole Synthesis

The Hantzsch synthesis is a classic and reliable one-pot reaction for the formation of the thiazole ring.[2] It involves the cyclocondensation of an α-haloketone with a thiourea. In this case, the key precursor is 2-bromo-1-(2-fluorophenyl)ethanone.

Reaction Scheme:

Figure 1: Hantzsch synthesis workflow.

Step-by-Step Protocol:

• Synthesis of 2-Bromo-1-(2-fluorophenyl)ethanone:

  • In a well-ventilated fume hood, dissolve 2'-fluoroacetophenone (1.0 eq) in a suitable solvent such as glacial acetic acid or diethyl ether.

  • Cool the solution in an ice bath to 0-5 °C.

  • Slowly add bromine (1.0 eq) dropwise with constant stirring, ensuring the temperature does not exceed 10 °C. The disappearance of the bromine color indicates the progression of the reaction.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

  • Carefully pour the reaction mixture into ice-cold water to precipitate the product.

  • Filter the solid, wash with cold water until the filtrate is neutral, and dry under vacuum to yield the crude α-bromoketone. Recrystallization from ethanol can be performed for further purification.

• Cyclocondensation with Thiourea:

  • In a round-bottom flask, dissolve the synthesized 2-bromo-1-(2-fluorophenyl)ethanone (1.0 eq) in ethanol.

  • Add thiourea (1.1 eq) to the solution and reflux the mixture for 4-6 hours. Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Neutralize the mixture with a saturated solution of sodium bicarbonate or ammonium hydroxide to precipitate the free base of 5-(2-fluorophenyl)-1,3-thiazol-2-amine.

  • Filter the resulting solid, wash thoroughly with water, and dry.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure compound.

Protocol 2: Suzuki Cross-Coupling

This modern approach offers high yields and functional group tolerance, making it an attractive alternative. It involves the palladium-catalyzed coupling of a 5-halo-2-aminothiazole with an appropriate boronic acid.[3][5]

Reaction Scheme:

Figure 2: Suzuki cross-coupling workflow.

Step-by-Step Protocol:

• Preparation of the Reaction Mixture:

  • To a flame-dried Schlenk flask, add 5-bromo-1,3-thiazol-2-amine (1.0 eq), 2-fluorophenylboronic acid (1.2 eq), a palladium catalyst such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 eq), and a base, typically potassium carbonate (2.0 eq).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add a degassed solvent system, such as a mixture of 1,2-dimethoxyethane (DME) and water.

• Reaction and Work-up:

  • Heat the reaction mixture to reflux (typically 80-90 °C) and stir vigorously for 12-24 hours. Monitor the reaction's progress by TLC or LC-MS.

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Dilute the mixture with water and extract with an organic solvent like ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to yield pure 5-(2-fluorophenyl)-1,3-thiazol-2-amine.

Medicinal Chemistry Applications and Biological Significance

The 5-(2-fluorophenyl)-1,3-thiazol-2-amine scaffold serves as a critical building block for the development of potent kinase inhibitors and anticancer agents. The strategic placement of the 2-fluorophenyl group can lead to enhanced biological activity and improved drug-like properties.

Kinase Inhibition: A Promising Avenue

Numerous studies have highlighted the role of 2-aminothiazole derivatives as potent inhibitors of various protein kinases, which are key regulators of cellular processes and are often dysregulated in cancer.[6][7] Derivatives of this scaffold have shown inhibitory activity against cyclin-dependent kinases (CDKs), Aurora kinases, and Rho-associated kinases (ROCK), among others.[7][8][9]

Potential Mechanism of Action:

The 2-aminothiazole core can act as a hinge-binding motif, forming crucial hydrogen bonds with the backbone of the kinase hinge region. The 5-(2-fluorophenyl) substituent can then occupy the hydrophobic pocket, with the fluorine atom potentially forming favorable interactions (e.g., halogen bonds or hydrophobic interactions) with specific residues, thereby enhancing binding affinity and selectivity.

Figure 3: Competitive inhibition of a protein kinase.

Anticancer and Antimicrobial Potential

Derivatives of 5-(2-fluorophenyl)-1,3-thiazol-2-amine have demonstrated significant cytotoxic activity against a range of human cancer cell lines.[10][11][12] Furthermore, the 2-aminothiazole scaffold is a known pharmacophore in various antimicrobial agents, suggesting that this compound could also serve as a starting point for the development of novel antibacterial and antifungal drugs.[1][13]

Table 1: Biological Activities of Selected 2-Aminothiazole Derivatives

Compound Class	Biological Target/Activity	Representative IC₅₀/MIC	Reference
4-Aryl-thiazole-2-amines	ROCK II Inhibition	20 nM	[8]
4-Thiazol-2-anilinopyrimidines	CDK9 Inhibition	7 nM	[9]
Thiazole-5-carboxamides	Anticancer (A-549 cells)	Moderate Activity	[12]
Hydrazinylthiazole Derivatives	Antimicrobial (S. aureus)	125-150 µg/mL	[1]

Experimental Protocols for Biological Evaluation

Protocol 3: In Vitro Kinase Inhibition Assay (Generic Protocol)

This protocol outlines a general method for assessing the inhibitory activity of 5-(2-fluorophenyl)-1,3-thiazol-2-amine derivatives against a specific protein kinase.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate (peptide or protein)

• [γ-³³P]ATP or a suitable fluorescence-based detection system (e.g., ADP-Glo™)

• Kinase reaction buffer (typically contains Tris-HCl, MgCl₂, DTT)

• Test compound (dissolved in DMSO)

• 96-well plates

• Scintillation counter or fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, with subsequent dilutions to cover a wide range of concentrations (e.g., 100 µM to 1 nM).

• Reaction Setup: In a 96-well plate, add the kinase reaction buffer, the kinase enzyme, and the specific substrate.

• Inhibitor Addition: Add a small volume of the diluted test compound to the wells. Include control wells with DMSO only (no inhibitor) and wells without the enzyme (background).

• Initiation of Reaction: Start the kinase reaction by adding [γ-³³P]ATP (or cold ATP for fluorescence-based assays).

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a specified time (e.g., 30-60 minutes).

• Termination and Detection:

  • For Radiometric Assay: Stop the reaction by adding a stop solution (e.g., phosphoric acid). Spot the reaction mixture onto phosphocellulose paper, wash away unreacted ATP, and measure the incorporated radioactivity using a scintillation counter.

  • For Fluorescence-based Assay: Follow the manufacturer's protocol for the specific detection reagent (e.g., add ADP-Glo™ reagent to measure ADP production).

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 4: Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of the compound on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound. Include a vehicle control (DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37 °C in a humidified CO₂ incubator.

• MTT Addition: Add MTT solution to each well and incubate for an additional 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percent viability against the logarithm of the compound concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion and Future Perspectives

5-(2-Fluorophenyl)-1,3-thiazol-2-amine represents a highly valuable and versatile scaffold in medicinal chemistry. Its straightforward synthesis, coupled with the favorable physicochemical properties imparted by the 2-fluorophenyl group, makes it an attractive starting point for the development of novel therapeutics. The demonstrated potential of its derivatives as potent kinase inhibitors and anticancer agents underscores the importance of further exploration of this chemical space. Future efforts should focus on the synthesis of diverse libraries based on this core structure, followed by comprehensive biological screening to identify lead compounds with enhanced potency, selectivity, and favorable ADME properties. The protocols and insights provided in this document serve as a foundational guide for researchers venturing into the exciting and promising field of 2-aminothiazole-based drug discovery.

References

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Analytical methods for characterization of "5-(2-Fluorophenyl)-1,3-thiazol-2-amine"

An Application Note for the Comprehensive Analytical Characterization of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

Abstract

This document provides a detailed framework of analytical methodologies for the comprehensive characterization of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, a heterocyclic compound of interest in pharmaceutical research and development. The protocols herein are designed for researchers, analytical chemists, and quality control specialists, offering a suite of techniques for unambiguous structural elucidation, purity assessment, and quantitative analysis. The narrative emphasizes the rationale behind procedural choices, ensuring that the methods are not only robust but also scientifically grounded. All methodologies are presented in the context of established regulatory expectations for analytical procedure validation, drawing from ICH and FDA guidelines.[1][2][3][4]

Introduction: The Analytical Imperative

5-(2-Fluorophenyl)-1,3-thiazol-2-amine (C₉H₇FN₂S) is a small molecule featuring a fluorinated phenyl ring attached to an aminothiazole core.[5] Such scaffolds are prevalent in medicinal chemistry due to their diverse biological activities.[6][7][8] The journey from synthesis to a viable drug substance candidate is underpinned by rigorous analytical characterization. This process serves three fundamental purposes:

• Identity Confirmation: Does the synthesized material have the correct chemical structure?

• Purity Determination: What is the level of the target compound, and what impurities are present?

• Quantification: How much of the compound is present in a given sample or formulation?

This guide presents an integrated analytical workflow to address these questions, ensuring data integrity and regulatory compliance.

Caption: Integrated workflow for the characterization of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Structural Elucidation: Confirming Molecular Identity

The first step in characterization is to confirm that the synthesized molecule has the correct atomic connectivity and configuration. A combination of spectroscopic techniques provides orthogonal data points for unambiguous structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the precise structure of an organic molecule in solution. For this compound, ¹H, ¹³C, and ¹⁹F NMR experiments are essential.

Causality Behind Experimental Choices:

• Solvent: DMSO-d₆ is chosen due to its excellent solvating power for a wide range of organic compounds and its non-interfering chemical shift.

• ¹H NMR: Provides information on the number of different types of protons, their chemical environments, and their proximity to other protons.

• ¹³C NMR: Reveals the number of unique carbon atoms and their electronic environments (e.g., aromatic, aliphatic, carbonyl-like).

• ¹⁹F NMR: Is highly specific for the fluorine atom, providing a clear signal with a chemical shift indicative of its position on the phenyl ring.

Predicted Spectral Features: Based on known data for similar aminothiazole and fluorophenyl structures, the following spectral characteristics are anticipated.[9][10][11][12]

Nucleus	Predicted Chemical Shift (δ, ppm)	Expected Multiplicity & Coupling	Assignment
¹H	~7.8 - 7.1	Multiplets	Aromatic protons on the fluorophenyl ring and the thiazole proton.
¹H	~7.0	Broad singlet	-NH₂ protons (exchangeable with D₂O).
¹³C	~168	Singlet	C2 (carbon bearing the amino group).
¹³C	~150 - 115	Multiple signals	Aromatic carbons of both rings.
¹³C	~105	Singlet	C5 (carbon attached to the phenyl ring).
¹⁹F	~ -110 to -120	Multiplet	Single fluorine on the phenyl ring.

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh ~5-10 mg of the compound and dissolve it in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire data over a spectral width of 0-12 ppm.

  • Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

  • Co-add at least 16 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire data over a spectral width of 0-200 ppm.

  • Employ proton decoupling (e.g., Waltz-16).

  • Co-add at least 1024 scans.

• ¹⁹F NMR Acquisition:

  • Acquire data with ¹H decoupling.

  • Reference the spectrum relative to a known fluorine standard (e.g., CFCl₃).

• Data Processing: Process all spectra using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Integrate ¹H signals and pick peaks for all spectra.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound, offering powerful confirmation of the elemental composition.

Causality Behind Experimental Choices:

• High-Resolution MS (HRMS): Techniques like ESI-TOF (Electrospray Ionization - Time of Flight) are used to obtain a highly accurate mass measurement (typically within 5 ppm). This allows for the unambiguous determination of the elemental formula (C₉H₇FN₂S).

• Tandem MS (MS/MS): By isolating the parent ion and subjecting it to fragmentation, MS/MS provides structural information that can confirm the connectivity of the core scaffolds.

Expected Results:

• Molecular Ion: A prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 195.0396.

• Key Fragments: Fragmentation may occur at the C-C bond linking the two rings, yielding fragments corresponding to the fluorophenyl and aminothiazole moieties.

Experimental Protocol: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution (~10 µg/mL) of the compound in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use a liquid chromatograph coupled to a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Chromatography (for sample introduction):

  • Column: C18, 50 mm x 2.1 mm, 1.8 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Gradient: 5% B to 95% B over 5 minutes.

• MS Acquisition:

  • Mode: Positive Electrospray Ionization (ESI+).

  • Mass Range: Scan from m/z 50 to 500.

  • Acquire both full scan MS and data-dependent MS/MS spectra.

• Data Analysis: Use the instrument software to determine the accurate mass of the parent ion and propose an elemental formula. Analyze the MS/MS fragmentation pattern to corroborate the proposed structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid, non-destructive technique used to identify the functional groups present in a molecule.[13]

Expected Vibrational Bands: The spectrum will provide a unique "fingerprint" for the molecule. Key absorptions are predicted based on known frequencies for its constituent parts.[8][9][14][15]

Wavenumber (cm⁻¹)	Vibrational Mode	Expected Intensity
3450 - 3300	N-H stretch (primary amine)	Medium, broad
3100 - 3000	C-H stretch (aromatic)	Medium, sharp
~1630	N-H bend (scissoring)	Strong
1610 - 1450	C=C and C=N stretching (aromatic rings)	Medium to Strong
~1250	C-F stretch	Strong
~1440	C-N stretch (thiazole)	Medium
~850 - 750	C-H out-of-plane bend (aromatic)	Strong

Experimental Protocol: ATR-FTIR Analysis

• Sample Preparation: Place a small amount of the solid powder directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Background Collection: Record a background spectrum of the clean, empty ATR crystal. This is crucial for removing atmospheric (CO₂, H₂O) and instrumental interferences.

• Sample Analysis:

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add at least 32 scans to achieve a high-quality spectrum.

• Data Processing: The software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum. Label the major peaks.

Purity and Quantitative Analysis

Once the structure is confirmed, the next critical step is to determine the purity of the material and, if necessary, to develop a method for its precise quantification.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the workhorse technique in the pharmaceutical industry for purity assessment and assay.[16][17]

Causality Behind Method Development:

• Column: A C18 column is the standard for small molecules, providing good retention for the relatively hydrophobic phenyl and thiazole rings.

• Mobile Phase: A mixture of water and a polar organic solvent (acetonitrile or methanol) is used. Acetonitrile is often preferred for its lower viscosity and UV transparency.

• Acidic Modifier: The compound contains basic nitrogen atoms (in the amine group and thiazole ring). Without an acidic modifier, these groups can interact with residual acidic silanols on the column's silica surface, causing severe peak tailing.[18] Adding 0.1% trifluoroacetic acid (TFA) or formic acid to the mobile phase protonates these basic sites, ensuring a single ionic form and leading to sharp, symmetrical peaks.

• Gradient Elution: A gradient (where the percentage of organic solvent is increased over time) is used to ensure that any impurities, which may have very different polarities, are eluted from the column in a reasonable time.

• Detection: UV detection at a wavelength where the analyte has strong absorbance (e.g., 254 nm) is used to monitor the column effluent. A Diode Array Detector (DAD) is highly recommended as it can acquire spectra across a range of wavelengths, which is invaluable for peak purity analysis.

Caption: Rationale for key HPLC method parameter choices.

Experimental Protocol: HPLC Purity Method

• Reagent Preparation:

  • Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

  • Diluent: 50:50 mixture of Mobile Phase A and B.

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve in 10 mL of diluent to make a 0.1 mg/mL solution. Filter through a 0.22 µm syringe filter.

• Chromatographic Conditions:

Parameter	Condition
Instrument	HPLC or UPLC system with DAD
Column	C18, 100 Å, 2.7 µm, 4.6 x 100 mm
Column Temp.	30 °C
Flow Rate	1.0 mL/min
Injection Vol.	5 µL
Detection	254 nm (Acquire 210-400 nm data)
Gradient	10% B to 90% B in 15 min, hold 2 min, return to 10% B in 1 min, equilibrate 2 min.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate purity by the area percent method: Purity % = (Area of Main Peak / Total Area of All Peaks) * 100. Use the DAD data to assess the spectral purity of the main peak.

Method Validation Framework

For use in a regulated environment, the developed HPLC method must be validated according to ICH Q2(R2) guidelines.[1][4][19][20][21] This demonstrates that the analytical procedure is suitable for its intended purpose.[22][23]

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can separate the analyte from impurities and degradants.	Peak purity index > 0.999. Baseline resolution between analyte and known impurities.
Linearity	To demonstrate a proportional relationship between concentration and detector response.	Correlation coefficient (r²) ≥ 0.999 over a specified range (e.g., 50-150% of nominal concentration).
Accuracy	To measure the closeness of the test results to the true value.	% Recovery between 98.0% and 102.0% for spiked samples at multiple levels.
Precision	To assess the degree of scatter between a series of measurements.	Repeatability (RSD ≤ 1.0%), Intermediate Precision (RSD ≤ 2.0%).
Range	The interval over which the method is precise, accurate, and linear.	Established by the linearity and accuracy data.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in parameters (e.g., pH, flow rate).	System suitability parameters remain within limits.

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Application and Protocol Guide for Kinase Inhibitor Studies Using 2-Aminothiazole Scaffolds

Introduction: The 2-Aminothiazole Scaffold in Kinase Inhibitor Discovery

Protein kinases, as central regulators of a vast array of cellular processes, represent one of the most critical target classes in modern drug discovery, particularly in oncology.[1][2] The development of small molecule inhibitors that can selectively modulate kinase activity has revolutionized the treatment of various diseases. Within the vast chemical space of potential inhibitors, the 2-aminothiazole scaffold has emerged as a privileged structure.[3][4] This five-membered heterocycle is a key pharmacophore in numerous clinically approved and investigational kinase inhibitors due to its ability to form crucial hydrogen bond interactions with the kinase hinge region, a conserved motif within the ATP-binding pocket.[5]

This guide provides a comprehensive framework for researchers and drug development professionals on how to approach the characterization of novel compounds featuring the 2-aminothiazole core, using "5-(2-Fluorophenyl)-1,3-thiazol-2-amine" as a representative example. While specific biological data for this exact molecule is not extensively published, its structure is emblematic of a promising class of kinase inhibitors. The protocols and workflows detailed herein are designed to be broadly applicable for the systematic evaluation of such compounds, from initial hit identification to lead optimization. We will explore a tiered approach to screening and characterization, encompassing biochemical assays to determine potency and selectivity, mechanism of action studies, and cell-based assays to confirm target engagement and functional cellular outcomes.

Experimental Workflow for Kinase Inhibitor Characterization

A systematic, multi-tiered approach is essential for the efficient and thorough evaluation of a potential kinase inhibitor. This workflow ensures that resources are focused on the most promising compounds and that a comprehensive data package is generated to support further development.

Figure 1: A tiered experimental workflow for the characterization of a novel kinase inhibitor.

Part 1: Biochemical Assays for Potency and Selectivity

Biochemical assays are the cornerstone of kinase inhibitor profiling, providing direct measurement of a compound's ability to inhibit the enzymatic activity of a purified kinase.[6][7] These assays are typically performed in a high-throughput format and are essential for determining potency (IC50) and selectivity.

Protocol 1: ADP-Glo™ Luminescence-Based Kinase Assay for IC50 Determination

The ADP-Glo™ Kinase Assay is a universal, luminescence-based method that quantifies the amount of ADP produced during a kinase reaction.[2][8] It is a robust and sensitive assay suitable for a wide range of kinases and can be used for both primary screening and detailed potency analysis.

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. In the second step, the ADP generated is converted back to ATP, which is then used by luciferase to produce light. The luminescent signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

Materials:

• Purified recombinant kinase of interest

• Kinase-specific substrate (peptide or protein)

• "5-(2-Fluorophenyl)-1,3-thiazol-2-amine" dissolved in 100% DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase buffer (specific to the kinase, typically contains buffer, MgCl2, DTT, and BSA)

• White, opaque 96- or 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of "5-(2-Fluorophenyl)-1,3-thiazol-2-amine" in 100% DMSO. A typical starting concentration for the highest dose would be 1 mM, followed by 1:3 or 1:5 serial dilutions.

• Reaction Setup:

  • Add 2.5 µL of the compound dilutions to the wells of a 384-well plate. Include DMSO-only wells as a "no inhibition" control (100% activity) and wells with a known potent inhibitor or no enzyme as a "maximum inhibition" control (0% activity).

  • Add 2.5 µL of a 2X kinase/substrate solution to each well to initiate the reaction. The final concentrations of enzyme and substrate should be at or below their respective Km values to ensure accurate IC50 determination.[8]

• Kinase Reaction: Incubate the plate at the optimal temperature for the kinase (typically 30°C or room temperature) for 60-120 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature. This step terminates the kinase reaction and depletes the remaining ATP.

• ADP to ATP Conversion and Detection: Add 10 µL of Kinase Detection Reagent to each well. Incubate for 30-60 minutes at room temperature to allow the luminescent signal to stabilize.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data using the "no inhibition" (0% inhibition) and "maximum inhibition" (100% inhibition) controls.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Parameter	Example Value	Rationale
Final DMSO Concentration	< 1%	High concentrations of DMSO can inhibit kinase activity.[6]
ATP Concentration	At or near Km	Ensures competitive inhibitors show their true potency.
Enzyme Concentration	Varies	Should be in the linear range of the assay to ensure a good signal-to-noise ratio.
Substrate Concentration	At or near Km	Similar to ATP, ensures accurate determination of inhibitory potency.

Part 2: Mechanism of Action Studies

Understanding how a compound inhibits its target kinase is crucial for lead optimization. The most common mechanism for kinase inhibitors is competition with ATP for binding to the active site.

Protocol 2: ATP Competition Assay

This assay determines if "5-(2-Fluorophenyl)-1,3-thiazol-2-amine" inhibits the kinase by competing with ATP. The IC50 of the compound is measured at various concentrations of ATP. For an ATP-competitive inhibitor, the IC50 value will increase as the ATP concentration increases.

Procedure:

• Follow the general procedure for the ADP-Glo™ assay (Protocol 1).

• Set up multiple parallel experiments, each with a different, fixed concentration of ATP (e.g., 10 µM, 50 µM, 100 µM, 500 µM).

• In each experiment, determine the full IC50 curve for "5-(2-Fluorophenyl)-1,3-thiazol-2-amine".

• Plot the determined IC50 values against the corresponding ATP concentrations. A rightward shift in the IC50 curve with increasing ATP concentration indicates an ATP-competitive mechanism of action.

Part 3: Cell-Based Assays for Target Engagement and Functional Effects

While biochemical assays are essential, they do not fully recapitulate the complex environment inside a living cell.[9] Cell-based assays are critical to confirm that a compound can enter cells, bind to its intended target, and exert a functional effect.[10][11]

Protocol 3: NanoBRET™ Target Engagement Assay

The NanoBRET™ Target Engagement Intracellular Kinase Assay is a powerful method for quantifying compound binding to a specific kinase in living cells.[10][12]

Principle: This assay uses Bioluminescence Resonance Energy Transfer (BRET) to measure compound affinity. The target kinase is expressed in cells as a fusion with NanoLuc® luciferase. A cell-permeable fluorescent tracer that binds to the kinase's active site is added. When the tracer is bound to the kinase-NanoLuc fusion, BRET occurs. An inhibitor compound that enters the cell and binds to the kinase will displace the tracer, leading to a decrease in the BRET signal. This displacement is measured to determine the compound's cellular affinity.[10][12]

Figure 2: Principle of the NanoBRET™ Target Engagement Assay.

Materials:

• HEK293 cells (or other suitable cell line)

• Transfection reagent

• Plasmid DNA for the kinase-NanoLuc® fusion protein

• NanoBRET™ Kinase Tracer and NanoBRET™ Nano-Glo® Substrate (Promega)

• Opti-MEM™ I Reduced Serum Medium

• White, tissue culture-treated 96-well plates

Procedure:

• Cell Transfection: Seed HEK293 cells in a 96-well plate. Transfect the cells with the kinase-NanoLuc® fusion plasmid according to the manufacturer's protocol. Incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of "5-(2-Fluorophenyl)-1,3-thiazol-2-amine" in Opti-MEM™.

• Tracer Addition: Prepare the tracer solution in Opti-MEM™.

• Assay Plate Setup: Add the compound dilutions to the transfected cells, followed immediately by the tracer solution. Include appropriate controls (no inhibitor, no tracer).

• Incubation: Incubate the plate for 2 hours at 37°C in a CO2 incubator.

• Detection: Add the Nano-Glo® Substrate to all wells. Read both the donor (NanoLuc®) and acceptor (tracer) emission wavelengths within 10 minutes using a BRET-capable plate reader.

• Data Analysis: Calculate the BRET ratio (acceptor emission / donor emission). Normalize the data and plot the BRET ratio against the inhibitor concentration to determine the cellular IC50.

Protocol 4: Western Blot for Downstream Signaling

If "5-(2-Fluorophenyl)-1,3-thiazol-2-amine" successfully engages its target kinase in cells, it should inhibit the phosphorylation of that kinase's downstream substrates. Western blotting is a standard method to assess this.

Procedure:

• Cell Treatment: Seed a relevant cancer cell line (where the target kinase is known to be active) in 6-well plates. Treat the cells with increasing concentrations of "5-(2-Fluorophenyl)-1,3-thiazol-2-amine" for a specified time (e.g., 2-24 hours).

• Cell Lysis: Wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream substrate.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Re-probing: Strip the membrane and re-probe with an antibody for the total amount of the downstream substrate to ensure equal protein loading.

• Analysis: Quantify the band intensities. A dose-dependent decrease in the ratio of phosphorylated protein to total protein indicates effective inhibition of the signaling pathway.

Conclusion and Future Directions

This guide provides a foundational framework for the initial characterization of novel 2-aminothiazole-based compounds, such as "5-(2-Fluorophenyl)-1,3-thiazol-2-amine," as potential kinase inhibitors. By following this tiered approach, researchers can systematically assess a compound's biochemical potency, selectivity, mechanism of action, and cellular activity. Positive results from these studies would warrant further investigation, including more extensive kinome-wide profiling, biophysical binding studies (e.g., Surface Plasmon Resonance), and ultimately, evaluation in preclinical in vivo models to assess pharmacokinetic properties and anti-tumor efficacy. The 2-aminothiazole scaffold remains a fertile ground for the discovery of new and effective targeted therapies, and a rigorous, well-designed experimental cascade is the key to unlocking its full potential.

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• Wang, Z., et al. (2021). A deep learning based scaffold hopping strategy for the design of kinase inhibitors. ChemRxiv. Retrieved from [Link]

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• Al-Ostoot, F. H., et al. (2021). Synthesis of thiazole-integrated pyrrolotriazinones: evaluations of cytotoxicity and effects on PI3K levels in cancer cells. RSC Advances, 11(54), 34185-34196. Retrieved from [Link]

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Application Notes and Protocols for the Development of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine as an Antiproliferative Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential, including anticancer agents.[1][2] This document provides a comprehensive guide for the synthesis and preclinical evaluation of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine , a promising candidate for the development of novel antiproliferative drugs. These protocols are designed to be robust and self-validating, guiding researchers from chemical synthesis through to detailed mechanistic studies, including the assessment of cytotoxicity, cell cycle arrest, and apoptosis induction.

Introduction: The Rationale for Thiazole Derivatives in Oncology

Cancer remains a leading cause of morbidity and mortality worldwide, necessitating the continuous development of novel, more effective, and less toxic therapeutic agents.[3] Heterocyclic compounds, particularly those containing thiazole rings, have garnered significant attention due to their diverse pharmacological activities.[1][4] The thiazole nucleus is a key component in several clinically approved drugs, such as the kinase inhibitor Dasatinib, highlighting its importance in drug design.[1]

Thiazole derivatives exert their anticancer effects through various mechanisms of action.[1][3] These include the induction of apoptosis (programmed cell death), disruption of the cell cycle, and inhibition of key signaling pathways involved in tumor progression, such as the PI3K/Akt/mTOR pathway and tubulin polymerization.[2][3] The nitrogen and sulfur atoms within the thiazole ring are capable of forming crucial hydrogen bonds with biological targets, contributing to their potent activity.[1]

The subject of this guide, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine , incorporates a 2-aminothiazole core substituted with a 2-fluorophenyl group. The fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. This application note will detail the necessary protocols to synthesize this compound and rigorously evaluate its potential as an antiproliferative agent.

Synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

The most direct and widely used method for synthesizing 2-aminothiazoles is the Hantzsch Thiazole Synthesis .[5][6] This reaction involves the condensation of an α-haloketone with a thioamide, typically thiourea, to form the thiazole ring.

Proposed Synthetic Pathway

The synthesis of the target compound can be achieved by reacting 2-bromo-1-(2-fluorophenyl)ethanone with thiourea.

Caption: Proposed Hantzsch synthesis of the target compound.

Protocol for Synthesis

Materials:

• 2-Fluoroacetophenone

• Copper(II) Bromide (CuBr₂) or N-Bromosuccinimide (NBS)

• Ethyl Acetate

• Thiourea

• Ethanol (Absolute)

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Step 1: Synthesis of 2-Bromo-1-(2-fluorophenyl)ethanone (Intermediate)

• To a solution of 2-fluoroacetophenone (1 equivalent) in a suitable solvent such as ethyl acetate, add Copper(II) Bromide (2.2 equivalents).

• Reflux the mixture for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[7]

• Upon completion, cool the reaction mixture to room temperature and filter to remove the copper salts.

• Wash the filtrate with saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield pure 2-bromo-1-(2-fluorophenyl)ethanone.[8]

Step 2: Synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine (Final Product)

• Dissolve 2-bromo-1-(2-fluorophenyl)ethanone (1 equivalent) and thiourea (1.2 equivalents) in absolute ethanol.

• Reflux the reaction mixture for 4-6 hours, monitoring for product formation by TLC.

• After completion, cool the mixture and neutralize with a saturated solution of NaHCO₃.

• The resulting precipitate is the crude product. Filter the solid, wash with cold water, and dry.

• Recrystallize the crude product from ethanol to obtain pure 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

• Confirm the structure of the final product using spectroscopic methods (¹H NMR, ¹³C NMR, MS).

In Vitro Antiproliferative Activity Screening

The initial evaluation of a potential anticancer compound involves determining its cytotoxicity against a panel of human cancer cell lines. The MTT assay is a reliable and widely used colorimetric assay for this purpose.

MTT Cell Proliferation Assay Protocol

This protocol is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases of viable cells into a purple formazan product.

Materials:

• Human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT-116 [colon]) and a normal cell line (e.g., fibroblasts)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

• Dimethyl sulfoxide (DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of the test compound in DMSO. Perform serial dilutions in complete medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5%.

• Replace the medium in the wells with 100 µL of medium containing the various concentrations of the compound. Include vehicle control (DMSO) and untreated control wells.

• Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Expected Data and Interpretation

The IC₅₀ values provide a quantitative measure of a compound's potency. A lower IC₅₀ value indicates higher antiproliferative activity. Comparing the IC₅₀ values against cancer cell lines versus normal cell lines provides an initial assessment of selectivity.

Table 1: Example Antiproliferative Activity Data for a Representative 2-Aminothiazole Derivative

Compound	Cell Line	IC₅₀ (µM)
Representative Thiazole	HeLa (Cervical Cancer)	1.6 ± 0.8[1]
Representative Thiazole	A549 (Lung Cancer)	8.64[1]
Representative Thiazole	HT29 (Colon Cancer)	0.63[1]
Doxorubicin (Control)	Various	~0.1 - 5.0

Note: The data presented is for illustrative purposes based on published results for similar 2-aminothiazole compounds and may not reflect the actual activity of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Elucidation of the Mechanism of Action

Once a compound demonstrates significant antiproliferative activity, the next step is to investigate its mechanism of action. Key cellular processes to examine are cell cycle progression and the induction of apoptosis.

Caption: General workflow for evaluating the antiproliferative agent.

Cell Cycle Analysis by Flow Cytometry

Many anticancer agents exert their effects by causing cell cycle arrest at specific phases (G0/G1, S, or G2/M), preventing cancer cells from dividing. Flow cytometry with propidium iodide (PI) staining is the standard method for analyzing DNA content and cell cycle distribution.[9]

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the test compound at its IC₅₀ concentration for 24 or 48 hours.

• Harvesting: Harvest both adherent and floating cells and wash with ice-cold PBS.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol and incubate at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in 500 µL of PI staining solution (containing PI and RNase A).

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples using a flow cytometer. The fluorescence intensity of PI is directly proportional to the DNA content.

• Data Analysis: Use cell cycle analysis software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase compared to the control indicates cell cycle arrest.

Apoptosis Detection by Annexin V/PI Staining

Inducing apoptosis is a key goal of cancer therapy.[10] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be fluorescently labeled (e.g., with FITC) to detect these early apoptotic cells. Propidium iodide is used as a counterstain to identify late apoptotic and necrotic cells with compromised membrane integrity.[11]

Protocol:

• Cell Treatment: Seed cells and treat with the test compound at its IC₅₀ concentration for 24 or 48 hours.

• Harvesting: Collect all cells (adherent and floating) and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: The cell population will be separated into four quadrants:

  • Lower-left (Annexin V-/PI-): Live cells

  • Lower-right (Annexin V+/PI-): Early apoptotic cells

  • Upper-right (Annexin V+/PI+): Late apoptotic/necrotic cells

  • Upper-left (Annexin V-/PI+): Necrotic cells An increase in the percentage of cells in the Annexin V positive quadrants indicates the induction of apoptosis.

Hypothesized Signaling Pathway

Based on studies of similar 2-aminothiazole derivatives, a plausible mechanism of action for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine involves the induction of apoptosis via the intrinsic (mitochondrial) pathway and cell cycle arrest at the G2/M phase.[3][9]

Caption: Hypothesized mechanism of antiproliferative action.

Conclusion

The protocols outlined in this application note provide a robust framework for the synthesis and comprehensive preclinical evaluation of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine as a potential antiproliferative agent. By following these methodologies, researchers can obtain critical data on the compound's cytotoxic potency, selectivity, and its effects on fundamental cellular processes such as cell cycle progression and apoptosis. This systematic approach is essential for advancing promising 2-aminothiazole derivatives through the drug discovery pipeline.

References

• Al-Ostoot, F. H., Al-Ghamdi, M. A., Al-Zahrani, A. Y., Al-Zahrani, N. A., Al-Otaibi, A. M., & El-Sherif, A. A. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. PubMed Central. Available at: [Link].

• Brunelle, J. K., & Zhang, B. (2010). Apoptosis assays for quantifying the bioactivity of anticancer drug products. Drug Resistance Updates, 13(6), 172-179. Available at: [Link].

• Finiuk, N. S., Popovych, M. V., Shalai, Ya. R., Mandzynets, S. M., Grenyukh, V. P., Ostapiuk, Yu. V., Obushak, M. D., Mitina, N. E., Zaichenko, O. S., Stoika, R. S., & Babsky, A. M. (2020). Antineoplastic activity in vitro of 2-amino-5-benzylthiazole derivative in complex with nanoscale polymeric carriers. Cytology and Genetics, 54(1), 58-67. Available at: [Link].

• Finiuk, N. S., Ivasechko, I. I., Klyuchivska, O. Yu., Ostapiuk, Yu. V., Hreniukh, V. P., Shalai, Ya. R., Matiychuk, V. S., Obushak, M. D., Babsky, A. M., & Stoika, R. S. (2019). Apoptosis induction in human leukemia cells by novel 2-amino-5-benzylthiazole derivatives. The Ukrainian Biochemical Journal, 91(2), 76-85. Available at: [Link].

• Hassan, M., Watari, H., Abu-Almaaty, A., Ohba, Y., & Sakuragi, N. (2014). Apoptosis and Molecular Targeting Therapy in Cancer. BioMed Research International, 2014, 150845. Available at: [Link].

• Kim, D., You, H., Ham, S. W., & Ham, S. W. (2017). Inhibition of Importin β1 With a 2-Aminothiazole Derivative Resulted in G2/M Cell-cycle Arrest and Apoptosis. Anticancer Research, 37(5), 2345-2350. Available at: [Link].

• Kim, T. H., Kim, H., & Park, W. K. (2021). A Novel Aminothiazole Derivative Induces Apoptosis and Cell Cycle Arrest in Tumor Cells. Bulletin of the Korean Chemical Society, 31(11), 3454-3456. Available at: [Link].

• Kumar, A., Sharma, S., & Kumar, D. (2022). Thiazole conjugated amino acid derivatives as potent cytotoxic agents. RSC Advances, 12(35), 22675-22683. Available at: [Link].

• Kumar, V., Singh, G., & Sharma, A. (2022). Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies. Mini-Reviews in Medicinal Chemistry, 22(14), 1857-1877. Available at: [Link].

• Matysiak, J. (2006). Evaluation of antiproliferative effect in vitro of some 2-amino-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazole derivatives. Chemical & Pharmaceutical Bulletin, 54(7), 988-991. Available at: [Link].

• Modh, K. H., & Patel, V. R. (2022). A Facile Synthesis of New Substituted Thiazol-2-amine Derivatives as Potent Antimicrobial Agent. Letters in Applied NanoBioScience, 12(2), 32. Available at: [Link].

• Oakwood Chemical. 2-Bromo-1-(2-fluorophenyl)ethanone. Oakwood Chemical. Available at: [Link].

• PubChem. 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. National Center for Biotechnology Information. Available at: [Link].

• Santa Maria, M. D., & Funk, R. L. (2015). Catalyst-Free Synthesis of Polysubstituted 5-Acylamino-1,3-Thiazoles via Hantzsch Cyclization of α-Chloroglycinates. Molecules, 20(10), 18037-18051. Available at: [Link].

• Sever, A. O., Pilyoa, S. G., Potikhaa, L. M., & Kukhar, V. P. (2021). Synthesis and Antitumor Activity of 5-Phenyl-1,3-thiazole-4-sulfonamide Derivatives. Russian Journal of General Chemistry, 91(1), 175-182. Available at: [Link].

• Toumi, A., Al-Ghorbani, M., & Al-Salahi, R. (2022). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 27(15), 4786. Available at: [Link].

• Troncone, L., Di Cunto, F., & Giacomotto, M. (2023). Synthesis and Antiproliferative Activity of Thiazolyl-bis-pyrrolo[2,3-b]pyridines and Indolyl-thiazolyl-pyrrolo[2,3-c]pyridines, Nortopsentin Analogues. Molecules, 28(14), 5403. Available at: [Link].

• Youssef, M. M., El-Abd, M. Z., & El-Sherbeny, M. A. (2023). Design, synthesis, in silico studies, and apoptotic antiproliferative activity of novel thiazole-2-acetamide derivatives as tubulin polymerization inhibitors. Frontiers in Chemistry, 11, 1283839. Available at: [Link].

• Zala, K. P., & Patel, D. R. (2024). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Bulletin of Environment, Pharmacology and Life Sciences, 13(2), 69-84. Available at: [Link].

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

Welcome to the technical support center for the synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. This guide, curated for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the complexities of this synthesis and optimize your yield. As Senior Application Scientists, our goal is to empower you with the knowledge to not only execute the synthesis but to understand the underlying chemical principles for effective problem-solving.

The primary route to synthesizing 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is the Hantzsch thiazole synthesis, a reliable and widely-used method for constructing the thiazole ring.[1][2][3] This reaction involves the condensation of an α-haloketone, specifically 2-bromo-1-(2-fluorophenyl)ethanone, with thiourea. While straightforward in principle, achieving high yields and purity can be challenging. This guide will address common pitfalls and provide strategies for optimization.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, offering potential causes and actionable solutions.

Issue 1: Low or No Product Yield

A diminished or absent yield of the target compound is a frequent challenge. A systematic approach to troubleshooting is crucial for identifying the root cause.

Potential Causes and Solutions:

• Purity of Starting Materials: The purity of both 2-bromo-1-(2-fluorophenyl)ethanone and thiourea is paramount.[4] Impurities can engage in side reactions, consuming reactants and complicating purification.

  • Recommendation: Verify the purity of your starting materials via NMR or melting point analysis. If necessary, purify the α-haloketone by recrystallization or column chromatography. Ensure the thiourea is of high purity and has been stored in a desiccator.

• Suboptimal Reaction Conditions: The Hantzsch synthesis is sensitive to temperature, reaction time, and solvent choice.[5]

  • Temperature: The reaction often requires heating to proceed at an adequate rate.[5] If you are running the reaction at room temperature, a modest increase in temperature may be beneficial. However, excessive heat can promote the formation of byproducts.

  • Reaction Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC). Insufficient reaction time will lead to incomplete conversion, while prolonged heating can result in product degradation.

  • Solvent: The choice of solvent is critical. Alcohols, such as ethanol or methanol, are commonly used and generally effective.[3][4] The polarity of the solvent affects the solubility of the reactants and intermediates, thereby influencing the reaction kinetics.

• Improper Work-up Procedure: The product, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, is typically isolated by precipitation upon neutralization of the reaction mixture.[3]

  • Recommendation: After the reaction is complete, the mixture is often acidic due to the formation of hydrobromic acid. Pouring the reaction mixture into a solution of a weak base, such as sodium carbonate or sodium bicarbonate, will neutralize the acid and precipitate the free amine product.[3][6] Ensure the final pH is neutral to slightly basic to maximize precipitation.

Issue 2: Formation of Multiple Products (Side Reactions)

The appearance of multiple spots on a TLC plate indicates the presence of impurities or side products, a common issue that can significantly lower the yield of the desired product.

Potential Causes and Solutions:

• Formation of Isomeric Impurity: Under acidic conditions, the Hantzsch synthesis can yield the isomeric 2-imino-2,3-dihydrothiazole as a byproduct.[4][7]

  • Recommendation: To favor the formation of the desired 2-aminothiazole, conduct the reaction under neutral or slightly basic conditions.[7] This can be achieved by adding a non-nucleophilic base to the reaction mixture or by ensuring a thorough neutralization during the work-up.

• Stoichiometry of Reactants: An incorrect molar ratio of the α-haloketone to thiourea can lead to the formation of byproducts.

  • Recommendation: A slight excess of thiourea is often used to ensure the complete consumption of the more expensive α-haloketone.[3][6] A 1:1.5 molar ratio of 2-bromo-1-(2-fluorophenyl)ethanone to thiourea is a good starting point.

Issue 3: Difficulty in Product Purification

Even with a successful reaction, isolating the pure 5-(2-Fluorophenyl)-1,3-thiazol-2-amine can be challenging.

Potential Causes and Solutions:

• Incomplete Precipitation: If the product does not fully precipitate during the work-up, the yield will be compromised.

  • Recommendation: After neutralization, cool the mixture in an ice bath to reduce the solubility of the product and promote complete precipitation. Ensure thorough washing of the precipitate with cold water to remove any soluble impurities.[4]

• Co-precipitation of Impurities: Side products or unreacted starting materials may co-precipitate with the desired product.

  • Recommendation: If the isolated product is not pure, recrystallization from a suitable solvent (e.g., ethanol, methanol, or an ethanol/water mixture) is a standard purification technique. Column chromatography can also be employed for more challenging separations.[2]

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism of the Hantzsch synthesis for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine?

The reaction proceeds through a multi-step pathway.[3] It begins with a nucleophilic attack of the sulfur atom of thiourea on the α-carbon of 2-bromo-1-(2-fluorophenyl)ethanone in an SN2 reaction. This is followed by an intramolecular cyclization where the nitrogen attacks the carbonyl carbon. Finally, a dehydration step leads to the formation of the aromatic thiazole ring.

Caption: Hantzsch Thiazole Synthesis Mechanism.

Q2: How critical is the purity of my starting materials and solvents?

Reactant and solvent purity is paramount for achieving high yields.[4] Impurities in the α-haloketone or thiourea can lead to unwanted side reactions, consuming starting materials and complicating the purification of the final product. The presence of water can also be detrimental in some cases; therefore, using anhydrous solvents is often recommended.[4]

Q3: Can the choice of solvent significantly impact the reaction outcome?

Absolutely. The solvent plays a crucial role in the reaction rate and yield. The optimal choice depends on the specific substrates. For instance, in some multi-component syntheses, solvents like ethanol, 1-butanol, and 2-propanol have been shown to be effective.[4] The polarity of the solvent can influence the solubility of reactants and intermediates, affecting the reaction kinetics.

Q4: What are common side reactions I should be aware of?

Side reactions are a common cause of low yields. In the Hantzsch synthesis, particularly under acidic conditions, the formation of 2-imino-2,3-dihydrothiazoles as isomeric byproducts can occur.[4][7] Another potential issue is the formation of bis-thiazoles or other condensation byproducts, especially if the stoichiometry of the reactants is not carefully controlled.

Q5: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is an effective and straightforward method for monitoring the reaction's progress. By spotting the reaction mixture alongside the starting materials on a TLC plate, you can visualize the consumption of reactants and the formation of the product. A suitable mobile phase, such as a mixture of ethyl acetate and hexane, can be used for this purpose.[3]

Experimental Protocols

Synthesis of 2-bromo-1-(2-fluorophenyl)ethanone

The α-haloketone is a key starting material and can be synthesized from the corresponding acetophenone.

Materials:

• 1-(2-fluorophenyl)ethanone

• Copper(II) bromide

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve 1-(2-fluorophenyl)ethanone in ethyl acetate.

• Add copper(II) bromide to the solution.

• Reflux the mixture with stirring for several hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter to remove the copper salts.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield pure 2-bromo-1-(2-fluorophenyl)ethanone.

Synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

Materials:

• 2-bromo-1-(2-fluorophenyl)ethanone

• Thiourea

• Ethanol

• 5% Sodium carbonate solution

Procedure:

• In a round-bottom flask, dissolve 2-bromo-1-(2-fluorophenyl)ethanone (1 equivalent) and thiourea (1.5 equivalents) in ethanol.[3]

• Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing a 5% aqueous solution of sodium carbonate with stirring.[3][4]

• A precipitate of the product should form. Continue stirring for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration through a Büchner funnel.

• Wash the filter cake with cold water to remove any inorganic salts.[4]

• Air-dry the product on the filter paper or in a desiccator.

• For further purification, the crude product can be recrystallized from ethanol.

Caption: Experimental Workflow for Synthesis.

Data Presentation

Parameter	Condition 1	Condition 2	Condition 3
Solvent	Ethanol	Methanol	Isopropanol
Temperature	Reflux	60 °C	Room Temp
Reaction Time	3 hours	5 hours	24 hours
Yield (%)	High	Moderate	Low
Purity (by NMR)	>95%	~90%	<80%

Table 1. Illustrative comparison of reaction conditions for the synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. Optimal yields and purity are typically achieved with refluxing ethanol.

References

• Benchchem. (n.d.). Troubleshooting low yield in the synthesis of thiazole compounds.
• Benchchem. (n.d.). Troubleshooting low yields in Hantzsch thiazole synthesis.
• Kuh, E., & Neier, W. B. (1949). Purification of 2-aminothiazole. U.S. Patent No. 2,489,038. Washington, DC: U.S. Patent and Trademark Office.

• SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Der Pharma Chemica. (2015). Synthesis of novel 2-amino thiazole derivatives. Retrieved from [Link]

• Benchchem. (n.d.). Common side reactions in the Hantzsch synthesis of 5-aminothiazoles.

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (2021). A mild one-pot synthesis of 2-iminothiazolines from thioureas and 1-bromo-1-nitroalkenes. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Retrieved from [Link]

• MDPI. (2022). Synthesis of Novel Thiazole Derivatives Bearing β-Amino Acid and Aromatic Moieties as Promising Scaffolds for the Development of New Antibacterial and Antifungal Candidates Targeting Multidrug-Resistant Pathogens. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction mechanism of Hantzsch thiazole synthesis. Retrieved from [Link]

• Semantic Scholar. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• Wikipedia. (n.d.). α-Halo ketone. Retrieved from [Link]

• MDPI. (2022). A Facile Synthesis of New Substituted Thiazol-2-amine Derivatives as Potent Antimicrobial Agent. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 2-Bromo-1-(2-fluorophenyl)ethanone. Retrieved from [Link]

• PubChem. (n.d.). 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. Retrieved from [Link]

• YouTube. (2020). Hantzsch thiazole synthesis - laboratory experiment. Retrieved from [Link]

• Google Patents. (n.d.). 1-(5-bromo-4-chloro-2-fluorophenyl)-ethanone synthesis method.

• National Center for Biotechnology Information. (n.d.). 5-(3-Fluorophenyl)-1,3,4-thiadiazol-2-amine. Retrieved from [Link]

• MDPI. (2024). 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. Retrieved from [Link]

• ResearchGate. (2024). 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. Retrieved from [Link]

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• MDPI. (2016). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Retrieved from [Link]

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Technical Support Center: Purification of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine by Recrystallization

Welcome to the dedicated technical support guide for the purification of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the nuances of recrystallizing this specific fluorinated heterocyclic amine. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your purification process effectively.

Introduction to the Molecule and Purification Challenges

5-(2-Fluorophenyl)-1,3-thiazol-2-amine is a key building block in medicinal chemistry, often utilized in the synthesis of pharmacologically active agents. The presence of a 2-aminothiazole core, a fluorinated phenyl ring, and the specific ortho-fluoro substitution pattern presents a unique set of physicochemical properties that can make its purification by recrystallization challenging. Potential issues include poor solubility in common solvents, oiling out, and co-precipitation of impurities. This guide provides a systematic approach to overcoming these hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the key characteristics of a good recrystallization solvent for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine?

A1: An ideal solvent for the recrystallization of this compound should exhibit the following characteristics:

• High solubility at elevated temperatures: The compound should be readily soluble in the boiling solvent to ensure complete dissolution.

• Low solubility at room temperature and below: Upon cooling, the compound's solubility should decrease significantly to allow for maximum recovery of the purified crystals.

• Favorable impurity solubility profile: Ideally, impurities should either be insoluble in the hot solvent (allowing for removal by hot filtration) or remain soluble in the cold solvent (and be removed with the mother liquor).

• Chemical inertness: The solvent must not react with the 2-aminothiazole or any other functional group on the molecule.

• Appropriate boiling point: The boiling point should be high enough to provide a good solubility differential but not so high as to cause decomposition of the compound.

• Volatility: The solvent should be easily removable from the final crystalline product.

Q2: How does the ortho-fluorine substituent on the phenyl ring affect solvent selection?

A2: The fluorine atom at the ortho position introduces several electronic and steric effects that influence solubility. Fluorine is highly electronegative, which can alter the electron distribution in the molecule, potentially affecting pKa, dipole moment, and intermolecular interactions. While fluorination can sometimes increase lipophilicity, its effect on solubility is not always straightforward and depends on the specific solvent and other functional groups present. It is crucial to screen a range of solvents with varying polarities to find the optimal system.

Q3: My compound is not dissolving in any single solvent I've tried. What should I do?

A3: If a single solvent proves ineffective, a mixed-solvent system (co-solvent system) is a powerful alternative. This typically involves a "good" solvent in which your compound is highly soluble and a "poor" solvent in which it is sparingly soluble. The process involves dissolving the compound in a minimal amount of the hot "good" solvent and then slowly adding the "poor" solvent until the solution becomes turbid (cloudy). The solution is then heated until it becomes clear again and allowed to cool slowly.

Q4: Can I use an acid to aid in dissolution?

A4: Given that 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is a basic compound due to the amino group, you can consider using an acidic solvent system. For instance, recrystallization from aqueous acetic acid can be effective for some amines. However, this may lead to the formation of a salt, which will have different solubility properties. If you choose this route, you will need to neutralize the acidic solution to recover the free amine. This method should be approached with caution and may not be suitable for all downstream applications.

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Problem	Potential Cause(s)	Recommended Solution(s)
Oiling Out (Compound separates as a liquid instead of crystals)	1. The melting point of the compound is lower than the boiling point of the solvent. 2. The solution is supersaturated, and the compound is precipitating too quickly. 3. High concentration of impurities.	1. Switch to a lower-boiling point solvent. 2. Reheat the mixture to dissolve the oil, add a small amount of additional hot solvent to reduce saturation, and allow for slower cooling. 3. Attempt a pre-purification step, such as a quick filtration through a plug of silica gel, before recrystallization.
No Crystal Formation Upon Cooling	1. Too much solvent was used, and the solution is not saturated. 2. The solution is supersaturated and requires nucleation to begin crystallization.	1. Boil off some of the solvent to increase the concentration and then allow it to cool again. 2. Induce crystallization by:     a. Scratching the inside of the flask with a glass rod at the meniscus.     b. Adding a "seed crystal" of the pure compound.     c. Cooling the solution in an ice bath.
Low Recovery of Crystalline Product	1. Excessive amount of solvent was used. 2. The compound has significant solubility in the cold solvent. 3. Premature crystallization during hot filtration.	1. Use the minimum amount of hot solvent necessary for complete dissolution. 2. Cool the flask in an ice bath or even a freezer to maximize precipitation. 3. Ensure the filtration apparatus (funnel, filter paper, and receiving flask) is pre-heated before hot filtration to prevent the product from crashing out.
Colored Impurities in the Final Product	1. Colored impurities are co-precipitating with the product.	1. After dissolving the crude product in the hot solvent, add a small amount of activated charcoal (1-2% by weight) and boil for a few minutes. Perform a hot filtration to remove the charcoal and the adsorbed impurities before allowing the solution to cool.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This protocol outlines the general procedure for recrystallization from a single solvent. Based on the structure of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, suitable starting solvents for screening include ethanol, methanol, isopropanol, acetone, and ethyl acetate.

Step-by-Step Methodology:

• Solvent Selection: In a small test tube, add approximately 20-30 mg of the crude compound. Add the chosen solvent dropwise at room temperature. If the compound dissolves readily, the solvent is unsuitable. If it is insoluble, heat the test tube in a water bath. If the compound dissolves when hot and recrystallizes upon cooling, the solvent is a good candidate.

• Dissolution: Place the crude 5-(2-Fluorophenyl)-1,3-thiazol-2-amine in an Erlenmeyer flask. Add a minimal amount of the selected solvent and a boiling chip. Heat the mixture to a gentle boil while stirring. Continue adding small portions of the hot solvent until the compound is completely dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration. Pre-heat a gravity filtration setup (funnel and filter paper) with hot solvent. Quickly filter the hot solution into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. To maximize crystal yield, subsequently place the flask in an ice bath.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Mixed-Solvent Recrystallization

This method is useful if a suitable single solvent cannot be identified. A common pairing for compounds of this nature could be Ethanol/Water or Toluene/Hexane.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude compound in the minimum amount of the hot "good" solvent (e.g., ethanol) in an Erlenmeyer flask.

• Addition of "Poor" Solvent: While the solution is hot, add the "poor" solvent (e.g., water) dropwise until the solution becomes persistently cloudy.

• Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization, Isolation, and Drying: Follow steps 4-6 from Protocol 1.

Visualization of the Recrystallization Workflow

Caption: General workflow for the purification of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine by recrystallization.

References

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available at: [Link]

• Royal Society of Chemistry. Finding the best solvent for recrystallisation. Available at: [Link]

• Taylor & Francis Online. The role of fluorine in medicinal chemistry. Available at: [Link]

"5-(2-Fluorophenyl)-1,3-thiazol-2-amine" solubility issues in aqueous buffers

Welcome to the technical support guide for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common solubility challenges associated with this compound in aqueous buffers. Our goal is to provide you with the foundational knowledge and practical methodologies to ensure consistent and reliable experimental results.

Predicted Physicochemical Properties

Direct experimental data for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is limited in public literature. However, by analyzing its structure, we can predict its behavior and devise a logical formulation strategy. The molecule consists of three key moieties: a basic 2-aminothiazole ring, a hydrophobic 2-fluorophenyl group, and the thiazole core.

• 2-Aminothiazole Core: The primary amine on the thiazole ring is the most basic site. The pKa of unsubstituted 2-aminothiazole is approximately 5.3.[1] This suggests that 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is a weak base. Its aqueous solubility is therefore expected to be highly dependent on pH, increasing significantly at pH values below its pKa due to the formation of a more soluble cationic salt.[2][3]

• 2-Fluorophenyl Group: This substituent is bulky and hydrophobic, which inherently limits aqueous solubility. While the fluorine atom adds polarity, the overall contribution of the phenyl ring is to increase lipophilicity.[4] This high lipophilicity is the primary reason for the compound's poor solubility at neutral pH.

Based on this structural analysis, we can anticipate that the compound will be poorly soluble in neutral aqueous buffers like Phosphate-Buffered Saline (PBS) at pH 7.4 but will show significantly enhanced solubility in acidic conditions.

Frequently Asked Questions (FAQs)

Q1: Why does my 5-(2-Fluorophenyl)-1,3-thiazol-2-amine precipitate when I dilute my DMSO stock solution into aqueous buffer (e.g., PBS, pH 7.4)?

A1: This is a classic issue for poorly soluble compounds. The compound is likely highly soluble in your 100% DMSO stock. However, when you dilute this into an aqueous buffer, the overall solvent polarity increases dramatically. The hydrophobic 2-fluorophenyl group cannot be adequately solvated by water at neutral pH, causing the compound to "crash out" or precipitate. The final concentration of DMSO in your assay is likely too low to maintain solubility.

Q2: I need to prepare a 50 µM solution for my cell-based assay. I've tried dissolving it directly in PBS pH 7.4, but it won't go into solution. What should I do?

A2: Direct dissolution in neutral buffer is unlikely to succeed due to the compound's predicted low intrinsic solubility. The recommended approach is to leverage the basicity of the 2-amino group. By lowering the pH of your aqueous vehicle, you can protonate the amine, forming a more soluble salt. A systematic pH-solubility screen is the best first step.

Q3: Is there a risk that changing the pH will affect my biological experiment?

A3: Yes, this is a critical consideration. Many biological systems are sensitive to pH changes. The goal is to find a pH that solubilizes your compound while remaining within the tolerance range of your assay. If the required pH is too extreme, you will need to explore other formulation strategies, such as using co-solvents or excipients like cyclodextrins.

Q4: Can I just increase the percentage of DMSO in my final solution to keep it dissolved?

A4: While technically possible, this is often not advisable. Organic co-solvents like DMSO can have their own biological effects and can be toxic to cells, typically at concentrations above 0.5-1%. You should always determine the maximum tolerable DMSO concentration for your specific cell line or assay and aim to stay well below that limit. Using co-solvents should be a strategy of last resort after pH adjustment has been explored.[5][6]

Troubleshooting Workflows & Experimental Guides

Workflow 1: Systematic pH-Solubility Profiling

This is the most critical first experiment. It will define the pH range in which your compound is soluble and guide all future formulation efforts. The principle is to leverage the basic amine group to form a soluble salt.[7]

Caption: Decision workflow for pH-solubility profiling.

Detailed Protocol: Small-Scale pH-Solubility Screen

• Buffer Preparation: Prepare a set of buffers (e.g., citrate for pH 2-5, phosphate for pH 6-7.4) at a consistent ionic strength (e.g., 50 mM).

• Sample Preparation: In 1.5 mL microcentrifuge tubes, add a known excess of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine powder (e.g., 1-2 mg).

• Incubation: Add 1 mL of each buffer to the respective tubes.

• Equilibration: Seal the tubes and place them on a rotator or shaker at a controlled temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

• Separation: Centrifuge the tubes at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the clear supernatant. Dilute as necessary and analyze the concentration using a validated HPLC-UV method.

• Analysis: Plot the measured solubility (e.g., in µg/mL or µM) against the pH of the buffer. This plot will reveal the pH at which your compound's solubility begins to dramatically increase.[8][9]

Workflow 2: Co-solvent and Excipient Screening

If pH modification is not a viable option, the next step is to explore formulation aids. This involves using organic co-solvents or complexation agents like cyclodextrins.

Table 1: Common Solubilizing Agents for Pre-clinical Formulations

Agent Class	Example(s)	Typical Starting Concentration	Mechanism of Action	Key Considerations
Co-solvents	DMSO, Ethanol, PEG 400	1-10% (v/v)	Reduces the polarity of the aqueous vehicle, making it more favorable for hydrophobic compounds.[10][11]	Potential for cellular toxicity. Compound may precipitate upon further dilution.
Cyclodextrins	HP-β-CD, SBE-β-CD	2-10% (w/v)	Forms inclusion complexes where the hydrophobic drug molecule resides within the cyclodextrin's non-polar cavity.[12][13][14]	Can alter drug pharmacology. Requires specific molecular geometry for effective complexation.
Surfactants	Tween® 80, Kolliphor® EL	0.1-2% (v/v)	Form micelles that encapsulate the hydrophobic drug, increasing its apparent solubility in water.[15]	Can cause cell lysis at higher concentrations. May interfere with certain assays.

Detailed Protocol: Co-solvent Screening

• Prepare Stock Solution: Prepare a high-concentration stock solution of your compound in 100% of the chosen co-solvent (e.g., 10 mM in DMSO).

• Prepare Co-solvent/Buffer Blends: In separate tubes, prepare a series of aqueous buffers (at the highest tolerated pH from Workflow 1) containing varying percentages of the co-solvent (e.g., 1%, 2%, 5%, 10% DMSO in PBS).

• Spiking: Add a small volume of the stock solution to each co-solvent/buffer blend to reach your target final concentration.

• Observation: Vortex each tube and visually inspect for precipitation immediately and after a set time (e.g., 2 hours).

• Selection: The lowest percentage of co-solvent that maintains clarity is the optimal choice for your formulation.

Caption: General workflow for screening solubilizing agents.

By following these structured troubleshooting guides, researchers can overcome the inherent solubility challenges of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, leading to the development of robust and reproducible aqueous formulations for their experiments.

References

• Various Authors. (n.d.). Cyclodextrins in Formulation Development: Complexation and Stability Enhance. Google Vertex AI Search.
• Gavan, A., et al. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central.
• Various Authors. (n.d.).
• Various Authors. (n.d.).
• Various Authors. (n.d.).
• Various Authors. (n.d.). Cosolvent – Knowledge and References. Taylor & Francis.
• Various Authors. (n.d.). Cosolvent. Wikipedia.
• Various Authors. (2022).
• Unknown Author. (n.d.). Solubility and pH of amines. Unknown Source.
• Various Authors. (2025). Co-solvency: Significance and symbolism. Wisdomlib.
• Various Authors. (n.d.). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central.
• Various Authors. (n.d.).
• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory.
• Bergström, C. A., et al. (n.d.). Accuracy of calculated pH-dependent aqueous drug solubility. PubMed.
• Various Authors. (n.d.). 2-Aminothiazole. Wikipedia.
• National Center for Biotechnology Inform
• Sigma-Aldrich. (n.d.). 2-Aminothiazole 97%. Sigma-Aldrich.
• Hilaris Publisher. (n.d.). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher.
• Various Authors. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. International Journal of Pharmaceutical Sciences Review and Research.
• Various Authors. (n.d.).
• National Center for Biotechnology Information. (n.d.). 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. PubChem.
• ChemicalBook. (n.d.). 2-Aminothiazole CAS#: 96-50-4. ChemicalBook.
• NOAA. (n.d.). 2-AMINOTHIAZOLE. CAMEO Chemicals.
• Various Authors. (n.d.).
• Various Authors. (2005). Principles of Drug Action 1, Spring 2005, Amines. Unknown Source.
• De Villiers, M. M., et al. (2025). Effect of pH on the solubility and release of furosemide from polyamidoamine (PAMAM) dendrimer complexes.
• Laitinen, A., et al. (2025). Solubility of Fluorinated Pharmaceuticals in Dense Carbon Dioxide.
• Sigma-Aldrich. (n.d.). 2-Amino-4-(4-fluorophenyl)-1,3-thiazole. Sigma-Aldrich.
• Laitinen, A., et al. (n.d.). Solubility of fluorinated pharmaceuticals in dense carbon dioxide. VTT.
• BLDpharm. (n.d.). 5-(2-Fluorophenyl)thiazol-2-amine. BLDpharm.
• Pobudkowska, A., & Domańska, U. (2025). Study of pH-dependent drugs solubility in water.
• Smolecule. (2023). 1-(4-fluorophenyl)-5-oxo-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide. Smolecule.
• Various Authors. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI.
• Various Authors. (2022). Fluorine-Containing Drug Administration in Rats Results in Fluorination of Selected Proteins in Liver and Brain Tissue. PubMed Central.
• Various Authors. (n.d.). 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. MDPI.
• Ascendia Pharmaceutical Solutions. (2021). 4 Factors Affecting Solubility of Drugs. Ascendia Pharma.
• Various Authors. (2025). 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. MDPI.
• Various Authors. (2009).
• Wang, Y., et al. (n.d.). 5-(3-Fluorophenyl)-1,3,4-thiadiazol-2-amine.

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Technical Support Center: Overcoming Precipitation of Thiazole Compounds in Cell Culture Media

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for a common and frustrating challenge in cell-based assays: the precipitation of thiazole-containing small molecules in aqueous cell culture media. Thiazole derivatives are a cornerstone of modern drug discovery, exhibiting a wide range of biological activities.[1][2][3][4] However, their often hydrophobic and planar nature can lead to significant solubility challenges.[5][6]

This document is structured as a series of frequently asked questions (FAQs) and troubleshooting guides to directly address issues you may encounter during your experiments. Our goal is to explain the underlying scientific principles and provide actionable, field-proven protocols to ensure the reliability and reproducibility of your results.

Part 1: Understanding the "Why" — Core Principles of Precipitation

Before diving into troubleshooting, it's crucial to understand the physicochemical factors that govern the solubility of thiazole compounds in a complex environment like cell culture media.

Q1: My thiazole compound is perfectly dissolved in its DMSO stock, but it immediately crashes out when I add it to my media. Why does this happen?

This is the most common manifestation of compound precipitation and is primarily due to a phenomenon called "solvent shifting."

• The Polarity Problem: You start with a high concentration of your hydrophobic compound in a small volume of a polar aprotic solvent like Dimethyl Sulfoxide (DMSO).[7] DMSO is an excellent solvent for many organic molecules.[8] However, when you introduce this small volume of DMSO stock into the large, aqueous environment of your cell culture medium, the overall solvent polarity changes dramatically.[7]

• Kinetic vs. Thermodynamic Solubility: The aqueous medium cannot maintain the high concentration of the hydrophobic compound that was stable in DMSO. The compound's solubility limit in the aqueous buffer is exceeded, causing it to rapidly precipitate out of solution.[7][9] This is often an issue of kinetic solubility, where the compound doesn't have enough time to establish a stable, dissolved state in the new environment.[7]

Q2: Besides solvent shifting, what other factors in my cell culture system can cause my thiazole compound to precipitate?

Several factors can influence compound solubility, sometimes long after the initial dilution:

• Temperature Fluctuations: Media is typically stored refrigerated, while experiments are conducted at 37°C. Adding a compound to cold media can decrease its solubility.[9] Likewise, repeated removal of culture vessels from a warm incubator can cause temperature cycling that affects compound stability in solution.[10]

• pH Shifts: The pH of cell culture media is carefully buffered (usually around 7.2-7.4), but dense or rapidly metabolizing cell cultures can produce acidic byproducts (like lactic acid), causing the pH to drop.[10] If your thiazole compound has ionizable functional groups, a change in pH can alter its charge state and significantly decrease its solubility.[6][9]

• Interactions with Media Components: Cell culture media is a complex mixture of salts, amino acids, vitamins, and, crucially, proteins (if using serum). Hydrophobic compounds can bind to serum proteins like albumin.[11] While this can sometimes aid solubility, high concentrations or specific interactions can also lead to the formation of insoluble complexes.[9] Furthermore, high concentrations of salts can "salt out" proteins and compounds, causing precipitation.

• Media Evaporation: Especially in long-term cultures, evaporation from plates or flasks can concentrate all media components, including salts and your compound, potentially pushing the concentration above its solubility limit.[12][13]

Part 2: Troubleshooting Guide & Step-by-Step Protocols

When you observe precipitation, a systematic approach is needed to diagnose and solve the problem. Do not simply filter the media, as this removes your active compound and makes experimental results unreliable.[9]

Immediate Action: What to do when you see a precipitate.

If you've just added your compound and see immediate cloudiness or crystals, follow this diagnostic workflow.

Caption: Initial troubleshooting workflow for immediate precipitation.

Q3: How do I properly prepare and add my thiazole compound to media to prevent precipitation?

The single most critical step is the dilution technique. Rapidly adding a concentrated DMSO stock directly into a large volume of media is a common cause of failure.[9]

Protocol: Recommended Two-Step Dilution Method

This protocol minimizes localized concentration spikes and allows the compound to acclimate to the aqueous environment.

• Prepare a High-Concentration Stock: Dissolve your thiazole compound in 100% DMSO to create a concentrated stock (e.g., 10-100 mM). Ensure it is fully dissolved using a vortex and, if necessary, brief sonication.[10]

• Pre-warm Media: Warm your complete cell culture medium (with serum, if applicable) to 37°C in a water bath.[10] Adding compounds to cold media promotes precipitation.[9]

• Create an Intermediate Dilution: This is the key step. Instead of adding the 100% DMSO stock directly to your final culture volume, first create an intermediate dilution.

  • Pipette a small volume of the pre-warmed media into a sterile tube.

  • Add the required volume of your high-concentration DMSO stock to this small media volume to create an intermediate concentration (e.g., 10x your final concentration).

  • Crucially, add the DMSO stock to the media while gently vortexing or swirling the tube. Do not add media directly onto the DMSO stock.[10]

• Prepare the Final Working Solution: Add the freshly made intermediate dilution to the rest of your pre-warmed media to achieve the final desired concentration.[9]

• Mix and Use Immediately: Gently mix the final solution and add it to your cells. Do not store compound-media solutions for extended periods unless you have validated their stability.

Caption: Recommended workflow for adding compounds to media.

Q4: What is the maximum concentration of DMSO my cells can tolerate?

This is a critical consideration. While DMSO aids solubility, it is toxic to cells at higher concentrations.[8][14]

Final DMSO Concentration	General Cellular Tolerance & Recommendations
< 0.1% (v/v)	Ideal. Considered safe for almost all cell lines, including sensitive primary cells.[8][14]
0.1% - 0.5% (v/v)	Acceptable. Most robust cell lines tolerate this range without significant cytotoxicity.[8][15] This is a common upper limit in many assays.[5][10]
0.5% - 1.0% (v/v)	Caution. Some cell lines may tolerate 1% DMSO, but it can induce stress, differentiation, or other off-target effects.[8][16] Requires rigorous vehicle controls.
> 1.0% (v/v)	Not Recommended. Significant cytotoxicity and membrane-dissolving effects are likely.[8][14][16] Data interpretation becomes highly confounded.

Pro-Tip: Always include a "vehicle control" in your experiments. This is a culture treated with the same final concentration of DMSO (or other solvent) as your experimental cultures, but without the thiazole compound. This allows you to distinguish between the effects of your compound and the effects of the solvent.

Part 3: Advanced Solutions for Stubborn Compounds

Sometimes, even with perfect technique, a thiazole derivative will refuse to stay in solution. In these cases, more advanced formulation strategies are required.

Q5: My compound still precipitates even with low DMSO and proper dilution. What else can I try?

When standard co-solvent methods fail, consider using solubility enhancers.

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[17][18] They can encapsulate hydrophobic molecules, like your thiazole compound, forming an "inclusion complex" that is water-soluble.[6][18][19][20]

  • How to use: Beta-cyclodextrins (β-CD) and their more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are commonly used.[18] You can attempt to dissolve your compound directly in a cyclodextrin solution or add the cyclodextrin to the media before adding your compound stock.

  • Consideration: The complexation can affect the free concentration of your drug, so validation is necessary.[21]

• Serum or Albumin: For many hydrophobic drugs, binding to serum proteins like albumin is a natural solubilization and transport mechanism in vivo. If you are using serum-free media, the lack of proteins can exacerbate precipitation.[10]

  • How to use: Try adding bovine serum albumin (BSA) to your serum-free media. Alternatively, pre-incubating your compound in a small volume of serum before diluting into the final media can help.[11]

Q6: Can I modify the compound itself or the media to improve solubility?

• pH Adjustment: If your thiazole derivative has an acidic or basic functional group, its solubility will be pH-dependent.[6][22] You could test the compound's solubility in buffers of different pH values to find an optimal range. However, be cautious, as altering the pH of your cell culture media can be detrimental to your cells. This approach is more suitable for cell-free assays.

• Prodrugs & Salt Forms: For long-term drug development, chemists can create prodrugs or different salt forms of the parent molecule.[12][21] Phosphate prodrugs, for example, can dramatically increase aqueous solubility.[12] This is a complex medicinal chemistry approach and not a simple benchtop fix.

Summary & Key Takeaways

Precipitation of thiazole compounds is a solvable problem. Success hinges on understanding the underlying principles and employing meticulous technique.

• The Problem is Often Technique: Improper dilution is the most frequent cause of precipitation. Always use a pre-warmed, two-step serial dilution method.

• Mind Your Solvent: Keep the final DMSO concentration as low as possible, ideally below 0.5% and always below 1%.[10]

• Control Everything: Always run a vehicle control (media + solvent) to ensure observed effects are from your compound, not the solvent.

• Be Systematic: When troubleshooting, change one variable at a time (e.g., final concentration, DMSO percentage, dilution method).

• Consider Advanced Formulations: For highly insoluble compounds, explore the use of solubility enhancers like cyclodextrins.[6][23]

By following these guidelines, you can overcome solubility challenges, ensure your compound remains bioavailable to your cells, and generate reliable, high-quality data.

References

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• Various Authors. (2013). Any suggestions for treating DMSO soluble compound in cell culture? ResearchGate. Available from: [Link]

• Various Authors. (2015). How do I avoid precipitation of DMSO soluble compounds in water based culture media? ResearchGate. Available from: [Link]

• LifeTein. (2023). DMSO usage in cell culture. Available from: [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Available from: [Link]

• Michael, I. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. Available from: [Link]

• S. K., Kesharwani, P., & K., A. (2021). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Molecules.
• Zhang, X., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B.
• Takayama, Y., et al. (2023). Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. Molecular Pharmaceutics.
• Kumar, S., & Preet, K. (2023). An Overview of Thiazole Derivatives and its Biological Activities. Journal of Drug Delivery and Therapeutics.

• Various Authors. (2017). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? ResearchGate. Available from: [Link]

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• Moesby, L., et al. (2015). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology.
• Higashisaka, K., et al. (2023). Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. Molecular Pharmaceutics.

• Various Authors. (2022). Why does a compound that dissolve in DMSO, precipitates with media ? ResearchGate. Available from: [Link]

• Fathy, U. (2024).
• Abarca, C., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals.
• Tariq, M., et al. (2021). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review. Current Drug Research Reviews.

• Various Authors. (2009). DMSO usage in cell culture. Protocol Online. Available from: [Link]

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• El-Gazzar, M. G., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules.
• de Souza, T. B., et al. (2018). Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. Medicinal Chemistry Research.
• Bîcu, E., et al. (2022). Phenolic Thiazoles with Antioxidant and Antiradical Activity. Synthesis, In Vitro Evaluation, Toxicity, Electrochemical Behavior, Quantum Studies and Antimicrobial Screening. Antioxidants.
• Ramalingam, A., et al. (2020). Synthesis, Docking and Anti-cancerous Activity of Some Novel Thiazole Derivatives of Biological Interest.
• El-Hiti, G. A., et al. (2019). Synthesis of novel biologically active thiazole dyes and their applications. Journal of Taibah University for Science.

• Öztürk, Ç., et al. (2022). Synthesis and Characterization of Thiazole Compounds in the Presence of Various Reagents, Catalysts and Solvents. ResearchGate. Available from: [Link]

• Trevino, S. R., et al. (2007). Toward a Molecular Understanding of Protein Solubility: Increased Negative Surface Charge Correlates with Increased Solubility. Journal of Molecular Biology.

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Common side reactions in the synthesis of 2-aminothiazoles

Technical Support Center: Synthesis of 2-Aminothiazoles

A Guide for Researchers and Drug Development Professionals

Welcome to the Technical Support Center for 2-aminothiazole synthesis. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and answers to frequently encountered challenges. The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[1][2] However, its synthesis, most commonly achieved via the Hantzsch thiazole synthesis, is often plagued by side reactions that can complicate purification and reduce yields.[3] This center provides expert-driven insights to help you navigate these challenges, optimize your reactions, and ensure the integrity of your results.

Section 1: Understanding the Core Reaction - The Hantzsch Synthesis

The Hantzsch thiazole synthesis is the most prevalent method for constructing the 2-aminothiazole ring. It involves the condensation of an α-haloketone with a thiourea or thioamide.[4][5][6] The reaction is valued for its simplicity and generally high yields, proceeding through an initial S-alkylation (an SN2 reaction) followed by intramolecular cyclization and dehydration to form the aromatic thiazole ring.[4][7]

Caption: Figure 1. General Mechanism of the Hantzsch Thiazole Synthesis.

Despite its utility, the reaction is sensitive to various parameters including temperature, solvent, pH, and reactant purity, all of which can lead to undesired pathways.[8][9]

Section 2: Troubleshooting & FAQ - Common Side Reactions

This section addresses the most common issues encountered during 2-aminothiazole synthesis in a question-and-answer format.

Q1: My yield is low, and I'm observing a significant side product. How can I improve selectivity?

A1: The probable cause is linked to reaction conditions and reactant purity. Low yields and side product formation are often interconnected. To enhance selectivity, a systematic approach to optimizing your reaction is necessary.

Troubleshooting Steps:

• Verify Reactant Purity: Impurities in either the α-haloketone or the thiourea are a primary cause of unwanted side reactions.[9][10]

  • α-Haloketones: These reagents can be unstable.[8] Ensure they are freshly prepared or have been stored properly (cold and dark). Over time, they can decompose or self-condense. Direct halogenation of ketones can also yield α,α-dihalogenated byproducts, which can lead to different reaction pathways.[11]

  • Thiourea: Use high-purity thiourea. Impurities can act as catalysts for side reactions or introduce competing nucleophiles.

• Control the Temperature: Excessive heat can promote side reactions and decomposition of both starting materials and the desired product.[8] If you are using conventional heating, consider lowering the temperature to slow the formation of byproducts.[9] Conversely, if the reaction is sluggish at room temperature, a modest increase in heat may be required to overcome the activation energy.[9][10]

• Optimize Stoichiometry: While the core reaction has a 1:1 stoichiometry, using a slight excess (1.1-1.5 equivalents) of the thioamide can sometimes drive the reaction to completion and minimize unreacted α-haloketone, which is often prone to side reactions.[7][10]

• Solvent Selection: The choice of solvent is critical.[9] Alcohols like ethanol or methanol are common, but screening other solvents may improve yields.[9] Aprotic solvents like DMF can be effective, and in some modern protocols, solvent-free conditions or microwave irradiation have been shown to reduce reaction times and improve outcomes.[8][9][12]

Q2: I've isolated an unexpected isomer. How can I control the regioselectivity?

A2: This is a classic issue when using N-monosubstituted thioureas, leading to either the 2-(N-substituted amino)thiazole or the 3-substituted 2-imino-2,3-dihydrothiazole isomer. The outcome is highly dependent on the pH of the reaction medium.[8][9][13]

Controlling Regioselectivity:

• For the desired 2-(N-substituted amino)thiazole: Conduct the reaction in a neutral or slightly basic solvent.[8][9] This is the generally favored pathway under standard Hantzsch conditions.

• To favor the 2-imino isomer: Performing the reaction under strongly acidic conditions (e.g., using 10M-HCl in ethanol) can drive the reaction toward the 2-imino-2,3-dihydrothiazole.[9][13]

Caption: Figure 2. pH Control of Isomer Formation.

Q3: My reaction is sluggish and I'm recovering starting material, or I'm seeing decomposition of my thiourea.

A3: This often points to issues with reaction conditions or the stability of the thiourea itself.

Troubleshooting Steps:

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or LC-MS to monitor the reaction.[8] If starting materials are still present after a significant amount of time, you may need to extend the reaction time or gently increase the temperature.[9]

• Check for Thiourea Decomposition: Thiourea is relatively stable in acidic to neutral media but can decompose in alkaline solutions.[14] In strongly acidic solutions, particularly with heat, it can hydrolyze, leading to the formation of urea and elemental sulfur, which can coat other reagents and halt the reaction.[15]

  • Mitigation: Ensure the pH is appropriate for your specific synthesis. If using acidic conditions, avoid prolonged heating at high temperatures. Always add acid to the solvent first, then the thiourea, to prevent localized heating that can cause hydrolysis.[14]

• Consider a Catalyst: While the classic Hantzsch synthesis may not require a catalyst, modern variations often employ one to improve efficiency and yield. Catalysts like silica-supported tungstosilisic acid have been reported to give high yields under milder conditions.[9][16]

Section 3: Proactive Strategies for Minimizing Side Reactions

A well-planned experiment is the best defense against side reactions. The table below summarizes key parameters and their impact on the synthesis.

Parameter	Recommendation	Rationale & Potential Side Reactions Avoided
Reactant Purity	Use freshly prepared/purified α-haloketones and high-purity thiourea.	Prevents side reactions from decomposed starting materials or impurities. Avoids formation of α,α-dihalogenated byproducts.[8][11]
Temperature	Start at room temperature or with gentle heating (e.g., 50-80°C). Avoid excessive heat.	High temperatures can promote decomposition and polymerization of reactants, as well as the formation of isomeric byproducts.[8][9]
Solvent	Screen common solvents like Ethanol, Methanol, or DMF. Consider solvent-free or microwave conditions for difficult substrates.	Solvent polarity affects reaction rate and solubility of intermediates. The right solvent can improve yield and reduce reaction time.[8][9]
pH Control	For unsubstituted or N,N-disubstituted thioureas, neutral to slightly acidic conditions are standard. For N-monosubstituted thioureas, use neutral conditions to favor the 2-amino product.	Prevents the formation of the undesired 2-imino isomer and minimizes acid-catalyzed hydrolysis of thiourea.[9][13][15]
Stoichiometry	Use a 1:1 to 1:1.5 ratio of α-haloketone to thiourea.	A slight excess of thiourea can help drive the reaction to completion, consuming the more reactive α-haloketone.[10]

Optimized General Protocol for 2-Amino-4-phenylthiazole Synthesis

This protocol serves as a robust starting point that can be adapted for various substrates.

• Reaction Setup: In a round-bottom flask equipped with a stir bar and reflux condenser, combine 2-bromoacetophenone (1.0 eq) and thiourea (1.2 eq).[4]

• Solvent Addition: Add ethanol or methanol as the solvent (e.g., 5-10 mL per 5 mmol of ketone).[4]

• Heating: Heat the mixture with stirring to a gentle reflux (typically 60-80°C) for 30-60 minutes.[4] Monitor the reaction progress by TLC.

• Cooling & Neutralization: Once the reaction is complete (disappearance of the α-haloketone), remove the heat and allow the solution to cool to room temperature.[4] Pour the reaction mixture into a beaker containing a weak base solution, such as 5% sodium carbonate (Na₂CO₃), to neutralize the HBr salt of the product and precipitate the free base.[7]

• Isolation: Collect the resulting precipitate by vacuum filtration through a Büchner funnel.

• Washing: Wash the filter cake thoroughly with water to remove any remaining salts and excess thiourea.

• Drying: Allow the collected solid to air dry or dry in a vacuum oven to obtain the crude product, which is often pure enough for characterization.[4]

Section 4: References

• BenchChem. (2025). Common side reactions in the Hantzsch synthesis of 5-aminothiazoles. Retrieved from BenchChem Technical Support.

• Bohrium. (n.d.). One-pot synthesis of 4-aryl-2-aminothiazoles from styrenes and thioureas promoted by tribromoisocyanuric acid. Retrieved from Bohrium.

• BenchChem. (2025). Identifying side reactions in the Hantzsch synthesis of thiazoles. Retrieved from BenchChem Technical Support.

• BenchChem. (2025). Troubleshooting low yield in the synthesis of thiazole compounds. Retrieved from BenchChem Technical Support.

• Al-Ostath, A., et al. (2021). Thiourea derivatives containing 4-arylthiazoles and d-glucose moiety: design, synthesis, antimicrobial activity evaluation, and molecular docking/dynamics simulations. RSC Medicinal Chemistry. Available: [Link]

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from Chem Help Asap.

• Maddila, S., et al. (2016). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules. Available: [Link]

• ResearchGate. (n.d.). Reaction mechanism of Hantzsch thiazole synthesis. Retrieved from ResearchGate.

• SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from SynArchive.

• Chem Help ASAP. (2020). Hantzsch thiazole synthesis - laboratory experiment. YouTube. Available: [Link]

• 911Metallurgist. (2018). Thiourea Silver Leaching. Retrieved from 911Metallurgist.

• Sinhon Chemical Technology Co., Ltd. (2025). Gold extraction by thiourea method. Retrieved from Sinhon Chemical Technology Co., Ltd.

• Abdel-Gawad, H., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. Available: [Link]

• Reddit. (2025). Thiourea hydrolysis mechanism?. r/chemhelp.

• Wikipedia. (n.d.). Thiourea. Retrieved from Wikipedia.

• ResearchGate. (n.d.). Common methods for the synthesis of 2-aminothiazole. Retrieved from ResearchGate.

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from Organic Chemistry Portal.

• Ghorbani-Choghamarani, A., & Norouzi, M. (2023). Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in the presence of a novel multi-functional and magnetically catalytic nanosystem. RSC Advances. Available: [Link]

• Bramley, S. E., et al. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1. Available: [Link]

• Pisanò, G., et al. (2021). Synthetic Access to Aromatic α-Haloketones. Molecules. Available: [Link]

• Al-Ostath, A., et al. (2021). Thiourea derivatives containing 4-arylthiazoles and d-glucose moiety: design, synthesis, antimicrobial activity evaluation, and molecular docking/dynamics simulations. RSC Medicinal Chemistry. Available: [Link]

• Al-Zaydi, K. M. (2021). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules. Available: [Link]

• Păltinean, R., et al. (2021). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Molecules. Available: [Link]

• Deb, M. L., & Bhuyan, P. J. (2017). Synthesis of aminothiazoles: polymer-supported approaches. RSC Advances. Available: [Link]

• Tshilombo, G. I., et al. (2022). Optimization of Gold Dissolution Parameters in Acidified Thiourea Leaching Solution with Hydrogen Peroxide as an Oxidant: Implications of Roasting Pretreatment Technology. Minerals. Available: [Link]

• Google Patents. (n.d.). EP0482607B1 - Process of producing 2-aminothiazole. Retrieved from Google Patents.

• Mogilaiah, K., et al. (2012). Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas. Journal of the Serbian Chemical Society. Available: [Link]

• Siatkienė, D., et al. (2022). Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. Molecules. Available: [Link]

• IJISET. (n.d.). Interaction of Some Dihalide Esters with Thiourea. Retrieved from International Journal of Innovative Science, Engineering & Technology.

• MDPI. (2021). Synthetic Access to Aromatic α-Haloketones. Retrieved from MDPI.

• ResearchGate. (n.d.). Reactions of thiourea oxides with amines, aminoacids and proteins. Retrieved from ResearchGate.

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• 15. Thiourea Silver Leaching - 911Metallurgist [911metallurgist.com]
• 16. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Improving the stability of "5-(2-Fluorophenyl)-1,3-thiazol-2-amine" in solution

Technical Support Center: 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

Introduction

Welcome to the technical support guide for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. This molecule, featuring a 2-aminothiazole core, is a valuable building block in pharmaceutical research and drug development.[1][2] However, like many aromatic amines and heterocyclic compounds, its stability in solution can be a critical factor for generating reproducible and reliable experimental data. An unaddressed instability can lead to decreased compound concentration, formation of unknown impurities, and misleading biological results.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting protocols designed to help you diagnose, prevent, and systematically study the stability of this compound in your experimental setups.

Troubleshooting Guide & FAQs

Q1: My stock solution of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine in DMSO is turning yellow or brown over a few days, even when stored in the dark. What is causing this discoloration and how can I stop it?

A1: Root Cause Analysis and Mitigation Strategies

This is a classic and highly common issue. The discoloration you are observing is almost certainly due to the oxidation of the 2-amino group on the thiazole ring. Aromatic amines are well-known to be susceptible to atmospheric oxidation, a process often catalyzed by trace metal ions or light, leading to the formation of highly colored polymeric or quinone-imine-like structures.[3][4]

Immediate Mitigation Strategies:

• Deoxygenate Solvents: Before preparing your solution, sparge your solvent (DMSO, buffers, etc.) with an inert gas like argon or nitrogen for 15-20 minutes to remove dissolved oxygen.

• Work Under Inert Atmosphere: If possible, prepare solutions inside a glovebox or use flasks sealed with septa, maintaining a positive pressure of inert gas. This is a highly effective method for preventing degradation during storage.[5]

• Add Antioxidants: The inclusion of a radical-scavenging antioxidant can significantly prolong solution stability.[6][7]

  • Butylated Hydroxytoluene (BHT): Add at a final concentration of 0.01-0.1%. It is highly effective but check for potential interference with your assay.

  • Ascorbic Acid (Vitamin C): A good option for aqueous solutions, typically used at 0.1-1 mM.

• Use Chelating Agents: Trace metal ions (Fe³⁺, Cu²⁺) are potent catalysts for oxidation. Add a small amount of Ethylenediaminetetraacetic acid (EDTA) at a final concentration of ~0.1 mM to your buffer to sequester these ions.

• Optimize Storage Temperature: Store all solutions at -20°C or -80°C. Chemical degradation rates are significantly reduced at lower temperatures.[8]

Q2: My HPLC analysis shows a decrease in the parent compound peak area over time, but I don't see any significant discoloration. What other degradation pathways should I consider?

A2: Investigating Non-Chromophoric Degradation

While oxidation is common, other degradation pathways may not produce colored byproducts. Based on the structure, the primary suspects are hydrolysis and photodegradation .[9][10]

• Hydrolytic Degradation: The thiazole ring, while generally stable, can be susceptible to cleavage under harsh pH conditions (strongly acidic or basic).[9][11] The exocyclic amine could also be a target. This is particularly relevant in aqueous buffers used for cell culture or enzymatic assays.

  • Troubleshooting Step: Evaluate the stability of your compound in your specific buffer. A simple experiment is to incubate the compound in the buffer at 37°C and analyze samples by HPLC at t=0, 2, 8, and 24 hours. A decrease in the main peak without the appearance of new, colored impurities suggests hydrolysis.

• Photodegradation: Aromatic and heterocyclic systems often absorb UV radiation, which can induce degradation.[12] Standard laboratory lighting can be sufficient to cause slow degradation over time.

  • Troubleshooting Step: Always store solutions in amber vials or wrap clear vials completely in aluminum foil. Compare the stability of a light-protected sample to one left on the benchtop under ambient light.

To definitively identify the degradation pathway, a Forced Degradation Study is the industry-standard approach.[13][14] This allows you to understand the molecule's liabilities under various stress conditions.

Q3: My compound is precipitating from my aqueous assay buffer when I dilute it from a DMSO stock. How can I improve its physical stability and solubility?

A3: Managing Solubility and Physical Stability

This is a physical stability issue related to solubility, not chemical degradation. 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is a relatively lipophilic molecule with a basic amine group, meaning its aqueous solubility is likely low and pH-dependent.

Solutions to Improve Solubility:

• pH Adjustment: The 2-amino group can be protonated at acidic pH. In its salt form, the molecule will be significantly more water-soluble. Try adjusting your buffer to a more acidic pH (e.g., pH 5-6), if your experiment allows. You should first determine the pKa of the compound to make an informed choice.

• Use of Co-solvents: If permissible in your assay, including a small percentage of an organic co-solvent like ethanol or polyethylene glycol (PEG-400) in your final buffer can help maintain solubility. Ensure you run a vehicle control to confirm the co-solvent does not affect the experiment.

• Lower the Final Concentration: The most straightforward solution is to work at a lower concentration, below the compound's aqueous solubility limit.

• Formulation with Cyclodextrins: For more advanced applications, encapsulating the molecule within a cyclodextrin (like HP-β-CD) can dramatically increase its apparent water solubility.

Technical Protocols & Workflows

Protocol 1: Forced Degradation Study for Stability Assessment

A forced degradation study is essential to identify potential degradation products and establish the intrinsic stability of the molecule.[15][16] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to ensure that degradation products are generated at a sufficient level for detection without causing secondary degradation.[12]

Workflow Diagram: Forced Degradation Study

Sources

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• 16. formulationbio.com [formulationbio.com]

Technical Support Center: Troubleshooting Low Yields in Hantzsch Thiazole Synthesis

Welcome to the technical support guide for the Hantzsch thiazole synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting and optimization strategies. The Hantzsch synthesis, first reported in 1887, is a cornerstone reaction for constructing the thiazole ring by reacting α-haloketones with a thioamide-containing species.[1][2][3] While robust, the reaction is sensitive to various parameters that can lead to suboptimal outcomes. This guide addresses the most common challenges in a direct question-and-answer format, providing not just solutions but the chemical reasoning behind them.

Troubleshooting Guide & FAQs

This section directly addresses the most common issues encountered during the Hantzsch thiazole synthesis.

Q1: My reaction has resulted in a very low yield or has failed completely. What are the primary factors to investigate?

Low or no yield is the most frequent issue and can stem from several sources. A systematic approach to troubleshooting is crucial.

Answer:

Several factors, ranging from reactant quality to reaction conditions, can be responsible. Here is a checklist of the most common culprits:

• Reactant Quality and Stability:

  • α-Haloketone Stability: These starting materials, particularly α-bromoketones, can be unstable and decompose upon storage.[4] Verify the purity of your α-haloketone via NMR or melting point analysis. If decomposition is suspected, use freshly prepared or purified material.[5]

  • Thioamide Purity: Impurities within the thioamide (e.g., thiourea, thiobenzamide) can introduce competing side reactions.[4][6] Using high-purity starting materials is essential for a clean reaction.

• Inadequate Reaction Conditions:

  • Temperature: Many Hantzsch syntheses require heating to overcome the activation energy.[6][7] If the reaction is being run at room temperature with no product formation, gentle heating (e.g., 40–60 °C) or refluxing in a suitable solvent is recommended.[8] Conversely, excessive heat can promote decomposition.[8]

  • Reaction Time: The reaction may simply not have proceeded to completion. It is critical to monitor progress using Thin Layer Chromatography (TLC).[4][8] If starting materials are still present, extend the reaction duration. Prolonged reaction times, however, can also lead to degradation products.[4]

  • Solvent Choice: The polarity of the solvent significantly impacts reaction rates and yields. Alcohols like ethanol and methanol are standard and often effective.[7][8] For less reactive substrates, aprotic solvents like DMF may be beneficial.[4] In some cases, modern, greener approaches using solvent-free conditions have proven to give excellent yields.[6][9]

• Ineffective Work-up Procedure:

  • Product Precipitation: The thiazole product is often isolated as its hydrohalide salt (e.g., HBr salt), which can be soluble in the reaction solvent.[10] Neutralization is required to precipitate the free base. Pouring the reaction mixture into a weak base solution, such as aqueous sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃), is a standard and effective method to induce precipitation.[5][8][11]

  • Extraction: If the neutral product does not precipitate due to solubility in the work-up solution, extraction with an appropriate organic solvent like ethyl acetate is necessary.[8]

Q2: I am observing a significant side product and my desired product is difficult to purify. How can I improve the reaction's selectivity?

The formation of side products is a common issue, often linked to the reaction conditions or the specific substrates used.

Answer:

Improving selectivity requires fine-tuning the reaction environment. The most common side reaction involves the formation of a constitutional isomer when using N-substituted thioureas.

• Isomer Formation (Regioselectivity):

  • When using an N-monosubstituted thiourea, condensation can occur through two different nitrogen atoms, leading to either the desired 2-(N-substituted amino)thiazole or the isomeric 3-substituted 2-imino-2,3-dihydrothiazole .[4][6]

  • Controlling Isomerization: The outcome is highly dependent on the pH of the reaction medium.

    • To favor the desired 2-amino isomer , conduct the reaction in a neutral or slightly basic medium.[4][12] This is the standard condition for most Hantzsch syntheses.

    • To favor the 2-imino isomer , the reaction should be run under strongly acidic conditions (e.g., 10M-HCl in ethanol).[6][12]

• Minimizing Other Byproducts:

  • Temperature Control: Lowering the reaction temperature can often slow the rate of side product formation more than the rate of the desired reaction, thus improving selectivity.[6]

  • Catalysts: While the classic Hantzsch synthesis is often uncatalyzed, modern variations may employ a catalyst to improve rates and yields, which can also enhance selectivity. Catalysts like silica-supported tungstosilisic acid have been reported to be effective in multi-component versions of this reaction.[13][14]

Q3: My reaction seems to work, but the final purification is challenging. What are the best practices for isolating pure thiazole?

Purification can be complicated by unreacted starting materials, the hydrohalide salt of the product, or side products.

Answer:

A robust work-up and purification strategy is key to obtaining a high-purity product.

• Initial Work-Up: As mentioned, the first step is typically to neutralize the reaction mixture with a base like sodium carbonate to precipitate the free thiazole.[10][11] The crude solid can then be collected by vacuum filtration and washed with water to remove inorganic salts.[5][11]

• Recrystallization: For many solid thiazole products, recrystallization from a suitable solvent (such as ethanol) is an effective method for purification.[6]

• Silica Gel Chromatography: If recrystallization is ineffective or if the product is an oil, column chromatography is the preferred method. A common mobile phase for thiazoles is a mixture of ethyl acetate and hexanes.[15] Monitoring the separation by TLC is essential to identify and collect the correct fractions.[11]

Visualizing the Process

To better understand the chemical transformations and troubleshooting logic, the following diagrams are provided.

Hantzsch Thiazole Synthesis Mechanism

The reaction proceeds through three main stages: S-alkylation of the thioamide by the α-haloketone, intramolecular cyclization, and finally, dehydration to form the aromatic thiazole ring.[10][11]

Caption: Simplified mechanism of the Hantzsch Thiazole Synthesis.

Troubleshooting Workflow for Low Yields

This flowchart provides a logical path to diagnose and solve issues with low product yield.

Sources

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• 9. Thiazole synthesis [organic-chemistry.org]
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• 15. scribd.com [scribd.com]

Technical Support Center: Impurity Identification in the Synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

This guide provides in-depth troubleshooting and analytical strategies for researchers, scientists, and drug development professionals involved in the synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. Our focus is on the practical identification and mitigation of common impurities arising from the widely used Hantzsch thiazole synthesis.

Overview of the Hantzsch Thiazole Synthesis

The synthesis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is most commonly achieved via the Hantzsch thiazole synthesis. This robust and high-yielding reaction involves the condensation of an α-haloketone with a thioamide.[1] For our target molecule, the specific reactants are 2-bromo-1-(2-fluorophenyl)ethanone and thiourea. The reaction proceeds through an initial SN2 reaction, followed by intramolecular condensation and dehydration to form the stable, aromatic thiazole ring.[2]

While the synthesis is generally efficient, the reaction conditions are critical and can lead to the formation of several process-related impurities.[3] Effective impurity profiling is essential for ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).[4]

Caption: General workflow of the Hantzsch synthesis for the target compound.

Troubleshooting Guide: Common Impurities and Mitigation Strategies

This section addresses common issues encountered during the synthesis, linking them to specific impurities and providing actionable solutions.

Question 1: My reaction yield is low, and TLC analysis shows a significant amount of unreacted 2-bromo-1-(2-fluorophenyl)ethanone. What is causing this?

Answer: Low conversion of the starting materials is a frequent issue that can stem from several factors:

• Insufficient Heating: The Hantzsch synthesis often requires an initial energy input to overcome the activation energy for both the SN2 and cyclization steps.[2][3] If the reaction is run at too low a temperature, it may proceed very slowly or stall.

  • Solution: Consider modestly increasing the reaction temperature while monitoring for the appearance of degradation products. Many procedures recommend gentle heating in a solvent like ethanol.[1]

• Poor Reactant Quality: The purity of your starting materials is critical. Impurities in the α-haloketone or thiourea can inhibit the reaction or lead to unwanted side products.[3]

  • Solution: Ensure the 2-bromo-1-(2-fluorophenyl)ethanone is pure and free from hydrolysis or dibromination products. Use high-purity thiourea; if its purity is questionable, consider recrystallization before use.

• Inappropriate Solvent: The choice of solvent affects reactant solubility and reaction rate.[3]

  • Solution: Alcohols like ethanol or methanol are standard and effective solvents.[1] If solubility is an issue, exploring more polar aprotic solvents like DMF could be beneficial, though this may also alter the impurity profile.

Question 2: I've isolated a major byproduct with the same mass as my product. What could it be, and how can I prevent it?

Answer: The most likely culprit is a regioisomeric impurity: 3-(2-Fluorophenyl)-2-imino-2,3-dihydro-1,3-thiazole .

The formation of this isomer is a well-documented side reaction in Hantzsch syntheses, particularly when using unsubstituted or N-monosubstituted thioureas. The regioselectivity of the cyclization is highly dependent on the reaction's pH.[3][5]

• Mechanism of Formation: Under strongly acidic conditions, the nitrogen of the thiourea can be protonated, influencing the cyclization pathway to favor the formation of the imino isomer.

• Mitigation Strategy: To selectively synthesize the desired 2-amino isomer, the reaction should be conducted in a neutral or slightly basic medium.[3]

  • Avoid Acidic Catalysts: Do not use strong acid catalysts.

  • Neutralization Step: The reaction often produces HBr as a byproduct, which can acidify the mixture.[2] A common workup step involves pouring the reaction mixture into a weak base solution, such as 5% sodium carbonate, to neutralize the acid and precipitate the neutral product.[1] This ensures the final isolated product is predominantly the desired 2-amino form.

Caption: Key reaction pathways leading to the desired product and major impurities.

Question 3: My final product shows several minor impurities after purification. What are their likely sources?

Answer: Minor impurities can arise from various sources throughout the synthetic and workup process.

Potential Impurity	Likely Cause	Mitigation & Identification Strategy
Unreacted Thiourea	Use of excess thiourea.[2]	Thiourea is water-soluble. Ensure thorough washing of the precipitated product with water during filtration. Identify by comparing with a standard via HPLC.
α,α-Dibromo-1-(2-fluorophenyl)ethanone	Impurity in the starting α-haloketone or harsh bromination conditions during its synthesis.[6]	Use highly pure starting material. This impurity is highly reactive and may form other downstream products. Can be detected by GC-MS or LC-MS (distinct isotopic pattern for two bromines).
Bis(4-(2-fluorophenyl)-thiazol-2-yl)amine	Dimerization reaction, potentially occurring if the reaction is overheated or run for an extended period.	Optimize reaction time and temperature by monitoring with TLC or HPLC.[5] Identify by LC-MS (mass will be approximately double the product mass minus NH3).

FAQs: Analytical Methodologies for Impurity Identification

Q1: What is the recommended initial technique for assessing the purity of my synthesized batch?

A1: High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the industry-standard method for purity assessment.[4] It is excellent for separating the main component from impurities, allowing for their quantification. A well-developed method can resolve starting materials, the main product, and key side products like the imino isomer.

Q2: Can you provide a starting point for an HPLC-UV method?

A2: Certainly. The following protocol serves as a robust starting point for separating 5-(2-Fluorophenyl)-1,3-thiazol-2-amine from its potential impurities. Optimization may be required based on your specific instrumentation and impurity profile.

Experimental Protocol: Impurity Profiling by Reverse-Phase HPLC-UV

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and DAD or UV detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
20.0	10	90
25.0	10	90
25.1	90	10
30.0	90	10

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable diluent (e.g., Acetonitrile/Water 50:50 v/v) to a final concentration of approximately 1.0 mg/mL.

  • Prepare a reference solution of the main compound at a lower concentration (e.g., 0.01 mg/mL) for peak identification.

• Analysis:

  • Inject the diluent (blank), followed by the reference solution and the sample solution.

  • Calculate the percentage area of each impurity relative to the total area of all peaks in the chromatogram.

Q3: My HPLC shows an unknown peak. How do I identify what it is?

A3: A systematic approach using hyphenated techniques is required for structural elucidation of unknown impurities.[7]

• LC-MS Analysis: The first step is to determine the mass of the impurity. By interfacing the HPLC method with a mass spectrometer (LC-MS), you can obtain the mass-to-charge ratio (m/z) of the unknown peak. This is the most critical piece of information for generating a hypothesis about its identity (e.g., does the mass match the imino isomer or a dimer?).[8]

• Isolation: If the impurity is present at a sufficient level (>0.1%), it should be isolated for structural confirmation. This is typically done using preparative HPLC with the same or a scaled-up version of the analytical method.

• NMR Spectroscopy: Once the impurity is isolated in a pure form, Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for elucidating its exact structure.[4][7] 1H NMR, 13C NMR, and 2D-NMR experiments will confirm the connectivity of atoms and differentiate between isomers.

Caption: A systematic workflow for the identification and characterization of unknown impurities.

References

• BenchChem. (n.d.). Common side reactions in the Hantzsch synthesis of 5-aminothiazoles.
• BenchChem. (n.d.). Identifying side reactions in the Hantzsch synthesis of thiazoles.

• ResearchGate. (2024). Development and Validation of a New HPLC Method for Quantification of a Novel Antifungal Drug Based on 1,3,4-Thiadiazole and its Impurities. Retrieved from [Link]

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• YouTube. (2020). Hantzsch thiazole synthesis - laboratory experiment. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• IJRPR. (2020). Development of Impurity Profiling Methods Using Modern Analytical Techniques. Retrieved from [Link]

• MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• Antares Publishing. (n.d.). Analytical Methods for Profiling Impurities in Pharmaceuticals.

• International Journal of Research and Technology. (n.d.). RECENT APPROACHES FOR IMPURITY PROFILING: A REVIEW. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 2-Bromo-1-(2-fluorophenyl)ethanone. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Synthesis of 2-Bromo-1-(4-fluorophenyl)ethanol.

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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of 2-Aminothiazole Derivatives: A Guide for Drug Discovery Professionals

The 2-aminothiazole scaffold stands as a cornerstone in medicinal chemistry, lauded for its versatile pharmacological profile. This heterocyclic motif is not merely a synthetic curiosity but a clinically validated pharmacophore, forming the structural core of approved drugs such as the kinase inhibitor Dasatinib.[1] Its prevalence in compounds exhibiting a wide spectrum of biological activities—ranging from anticancer and antimicrobial to anti-inflammatory and beyond—marks it as a "privileged structure" in drug discovery.[2][3][4]

This guide offers a comparative analysis of the biological activities of various 2-aminothiazole derivatives, supported by experimental data. We will delve into the nuances of their anticancer and antimicrobial properties, elucidate the experimental methodologies used to quantify these activities, and explore the underlying mechanisms of action that drive their therapeutic potential.

Anticancer Activity: A Multi-pronged Assault on Malignancy

2-Aminothiazole derivatives have demonstrated significant potential in oncology, exhibiting cytotoxic effects against a broad range of cancer cell lines.[5] Their anticancer activity is often attributed to the inhibition of key signaling pathways that are dysregulated in cancer, such as those mediated by protein kinases.

Comparative Cytotoxicity

The efficacy of 2-aminothiazole derivatives as anticancer agents is typically quantified by their half-maximal inhibitory concentration (IC50) against various cancer cell lines. The data presented below showcases the diverse potency of these compounds, highlighting the profound impact of structural modifications on their cytotoxic activity.

Derivative Type	Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Piperazinyl Acetamide	Compound 27	HeLa (Cervical)	1.6 ± 0.8	[5]
A549 (Lung)	Strong Activity	[5]
Disubstituted Thiazole Amide	Compound 28	HT29 (Colon)	0.63	[6]
A549 (Lung)	8.64	[6]
HeLa (Cervical)	6.05	[6]
Lipophilic Substituted	Compound 20	H1299 (Lung)	4.89	[6]
SHG-44 (Glioma)	4.03	[6]
Thiazolyl-Thiourea	Derivative 88 (R¹=Cl, Ar=4-BrC₆H₄)	HS 578T (Breast)	0.8	[7]
Paeonol-2-aminothiazole-phenylsulfonyl	F and OCH₃ derivatives	Various	Potent	[2]

Expert Insights on Structure-Activity Relationship (SAR): The data reveals that the substitution pattern on the 2-aminothiazole core is a critical determinant of anticancer potency. For instance, the introduction of a piperazinyl acetamide moiety in Compound 27 confers potent activity against cervical and lung cancer cells.[5] Similarly, the nature and position of substituents on aryl rings attached to the thiazole, as seen in the disubstituted thiazole amides and thiazolyl-thiourea derivatives, significantly modulate their cytotoxic efficacy.[6][7]

Mechanism of Action: Targeting Key Cancer Pathways

A primary mechanism through which 2-aminothiazole derivatives exert their anticancer effects is the inhibition of protein kinases, which are crucial regulators of cell signaling pathways implicated in cancer progression.

Several 2-aminothiazole derivatives have been identified as potent inhibitors of various kinases, including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Phosphoinositide 3-kinase (PI3K), and Aurora Kinases.

Derivative Type	Target Kinase	IC50	Reference
Piperazinyl-thiazole acetamide	VEGFR-2	0.40 ± 0.04 µM	[6]
4-Chlorophenylthiazole derivative	VEGFR-2	51.09 nM	[8]
Thiazole derivative	PI3Kα/mTOR	Potent Inhibition	[9]
2-Aminophenyl-5-halothiazole	Aurora Kinase A	79 nM (for potent inhibitors)	[7][10]

Causality in Experimental Design: The selection of kinase targets for screening is often guided by the known dysregulation of these signaling pathways in specific cancers. For example, VEGFR-2 is a key mediator of angiogenesis, a process essential for tumor growth and metastasis, making it a prime target for anticancer drug development.[8] Similarly, the PI3K/Akt/mTOR pathway is frequently hyperactivated in various cancers, promoting cell survival and proliferation.[9]

The following diagrams, generated using DOT language, illustrate the signaling pathways targeted by 2-aminothiazole derivatives.

Caption: Inhibition of the VEGFR-2 signaling pathway by 2-aminothiazole derivatives.

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by 2-aminothiazole derivatives.

Antimicrobial Activity: Combating Pathogenic Microbes

The 2-aminothiazole scaffold is also a prolific source of antimicrobial agents, with derivatives showing activity against a range of bacteria and fungi.[11]

Comparative Antimicrobial Susceptibility

The antimicrobial potency of these compounds is typically determined by their Minimum Inhibitory Concentration (MIC), the lowest concentration that prevents visible growth of a microorganism.

Derivative Type	Target Organism	MIC (µg/mL)	Reference
Thiazolyl-thiourea	Staphylococcus aureus	4 - 16	[7]
Staphylococcus epidermidis	4 - 16	[7]
Substituted 2-aminothiazoles	Escherichia coli	Potent Activity	[12]
Candida albicans	Good Activity	[11]
Aspergillus niger	Good Activity	[11]
Trisubstituted 2-amino-4,5-diarylthiazole	Candida albicans	9 (for compound 5a8)	[13]
Aminothiazole with alicyclic and aromatic substituents	Histoplasma capsulatum	2 (MIC)	[14]

Expert Insights on SAR: The antimicrobial spectrum and potency are heavily influenced by the substituents on the 2-aminothiazole ring. For instance, certain thiazolyl-thiourea derivatives exhibit promising activity against Gram-positive staphylococcal species.[7] The introduction of bulky aryl groups at the C4 and C5 positions, as seen in the trisubstituted derivatives, can lead to potent antifungal activity against Candida albicans.[13]

Mechanism of Action: Disrupting Microbial Processes

The antimicrobial mechanisms of 2-aminothiazole derivatives are diverse. In bacteria, some derivatives are proposed to act by inhibiting enzymes essential for cell wall synthesis, such as MurB.[15] In fungi, a potential mechanism involves the inhibition of lanosterol 14α-demethylase (CYP51), an enzyme crucial for ergosterol biosynthesis, which is a vital component of the fungal cell membrane.[13]

Experimental Protocols: A Guide to In Vitro Evaluation

The following are standardized protocols for assessing the biological activities of 2-aminothiazole derivatives.

Anticancer Activity: MTT Assay for Cell Viability

This colorimetric assay is a widely used method to assess the cytotoxic effects of compounds on cancer cells.

Principle: The assay measures the metabolic activity of viable cells. Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Treat the cells with serial dilutions of the 2-aminothiazole derivatives for a specified period (e.g., 48 or 72 hours). Include untreated cells as a negative control and a known anticancer drug as a positive control.

• MTT Incubation: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration.

Caption: Workflow for the MTT cell viability assay.

Antimicrobial Activity: Broth Microdilution for MIC Determination

This method is a gold standard for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Principle: A standardized inoculum of the test microorganism is exposed to serial dilutions of the antimicrobial compound in a liquid growth medium. The MIC is the lowest concentration of the compound that inhibits visible growth of the microorganism.

Step-by-Step Methodology:

• Compound Preparation: Prepare serial twofold dilutions of the 2-aminothiazole derivatives in a suitable broth medium in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (bacteria or fungi) in the same broth.

• Inoculation: Inoculate each well containing the compound dilutions with the standardized microbial suspension. Include a growth control well (no compound) and a sterility control well (no inoculum).

• Incubation: Incubate the microtiter plate under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria, or a suitable temperature and duration for fungi).

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which no visible growth is observed.

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• 5. Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in the presence of a novel multi-functional and magn ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00758H [pubs.rsc.org]
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A Comparative Analysis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine and Other Anticancer Agents: A Technical Guide for Researchers

This guide provides an in-depth, objective comparison of the anticancer potential of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine and its derivatives against established anticancer agents. Designed for researchers, scientists, and drug development professionals, this document synthesizes current research, presents comparative experimental data, and details the methodologies crucial for the evaluation of novel therapeutic compounds.

Introduction: The Emergence of 2-Aminothiazoles in Oncology

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous compounds with diverse biological activities.[1][2] In the realm of oncology, this heterocyclic motif has garnered significant attention for its presence in both clinically approved drugs and a plethora of investigational agents.[1] The versatility of the 2-aminothiazole core allows for extensive structural modifications, enabling the development of compounds with potent and selective anticancer properties.[2] This guide focuses on 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, a representative of a promising class of substituted aminothiazoles, and evaluates its standing in the landscape of cancer therapeutics.

Comparative Cytotoxicity Analysis

A critical initial step in the evaluation of any potential anticancer agent is the assessment of its cytotoxic activity against a panel of human cancer cell lines. This is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro.

While direct comparative data for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine against a wide array of standard chemotherapeutics in a single study is not yet available in the public domain, we can synthesize findings from various studies on structurally related thiazole derivatives to provide a comparative perspective. The following table summarizes the IC50 values of several thiazole derivatives against various cancer cell lines, with comparisons to standard anticancer drugs where reported.

Compound/Derivative	Cancer Cell Line	IC50 Value (µM)	Standard Drug	Standard Drug IC50 (µM)	Reference
Thiazole Derivative 4c	MCF-7 (Breast)	2.57 ± 0.16	Staurosporine	6.77 ± 0.41	[3]
HepG2 (Liver)	7.26 ± 0.44	Staurosporine	8.4 ± 0.51	[3]
Thiazole-Hydrazide Derivative 4a	A549 (Lung)	26.53 ± 0.08	Doxorubicin	10.76	[4]
Thiazole-Hydrazide Derivative 4d	MCF-7 (Breast)	40.18	Doxorubicin	5.51	[4]
Thiadiazole Derivative 7b	MCF-7 (Breast)	6.13	Sorafenib	7.26	[5]
Thiazole-Amino Acid Hybrid 5a	A549 (Lung)	8.02	5-Fluorouracil	8.74	[6]
HeLa (Cervical)	6.51	5-Fluorouracil	3.49	[6]
MCF-7 (Breast)	6.84	5-Fluorouracil	6.25	[6]
(E)-2-((5-(3-(2-fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Mean GI50 (NCI-60 Panel)	15.72	-	-

Table 1: Comparative in vitro cytotoxicity (IC50/GI50) of selected thiazole derivatives against various cancer cell lines. This table is a synthesis of data from multiple sources to provide a comparative overview.

The data presented in Table 1, while not exhaustive, highlights that thiazole derivatives can exhibit potent anticancer activity, in some cases surpassing that of the standard drugs used in the respective studies. For instance, thiazole derivative 4c demonstrated significantly lower IC50 values against both MCF-7 and HepG2 cell lines compared to staurosporine.[3] Similarly, the thiadiazole derivative 7b was more potent than sorafenib against the MCF-7 cell line.[5] The structurally related compound, (E)-2-((5-(3-(2-fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione, showed a mean growth inhibition of 50% (GI50) at 15.72 µM across the NCI-60 panel of human cancer cell lines, indicating broad-spectrum anti-proliferative activity.

Unraveling the Mechanism of Action

The anticancer efficacy of thiazole derivatives is often attributed to their ability to interfere with key signaling pathways that are dysregulated in cancer. Several studies suggest that these compounds can act as inhibitors of crucial protein kinases involved in cell proliferation, survival, and angiogenesis, such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[7][8] Furthermore, the induction of apoptosis (programmed cell death) and arrest of the cell cycle are commonly observed mechanisms.[3][9]

Potential Signaling Pathway Inhibition

Based on in silico and in vitro studies of structurally similar thiazole derivatives, a plausible mechanism of action for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine involves the inhibition of key receptor tyrosine kinases (RTKs) like EGFR and VEGFR-2. Inhibition of these pathways can lead to the downstream suppression of pro-survival and proliferative signaling cascades, ultimately culminating in apoptosis and cell cycle arrest.

Caption: Workflow for the MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubation for Attachment: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine and standard anticancer drugs (e.g., Doxorubicin) in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds. Include untreated and vehicle-treated (e.g., DMSO) controls.

• Incubation: Incubate the plate for 48 to 72 hours at 37°C.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value for each compound.

Protocol 2: Annexin V/Propidium Iodide Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Workflow for cell cycle analysis using PI staining.

Step-by-Step Methodology:

• Cell Treatment: Culture cells and treat with the test compound for a specified duration (e.g., 24 hours).

• Cell Harvesting: Harvest the cells, wash with PBS, and count them.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol while vortexing gently to prevent clumping. Fix for at least 30 minutes at 4°C.

• Washing: Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Staining: Resuspend the cells in a staining solution containing Propidium Iodide and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Conclusion

5-(2-Fluorophenyl)-1,3-thiazol-2-amine and its related derivatives represent a promising avenue for the development of novel anticancer therapeutics. The available data suggests that compounds based on the 2-aminothiazole scaffold can exhibit potent and selective cytotoxicity against various cancer cell lines, potentially through the inhibition of key oncogenic signaling pathways, leading to apoptosis and cell cycle arrest.

This guide provides a framework for the comparative evaluation of such compounds. By employing the detailed experimental protocols herein, researchers can generate robust and reproducible data to further elucidate the therapeutic potential of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine and its analogs, ultimately contributing to the advancement of cancer treatment.

References

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A Senior Application Scientist's Guide to the Structure-Activity Relationship (SAR) of 5-Substituted 2-Aminothiazoles

Welcome, fellow researchers and drug development professionals. In the landscape of medicinal chemistry, few scaffolds have earned the title of "privileged structure" as convincingly as the 2-aminothiazole core. Its remarkable versatility is evident in a range of FDA-approved drugs, from the kinase inhibitor Dasatinib to the anti-inflammatory Meloxicam.[1] This guide is crafted from a field perspective to provide an in-depth comparative analysis of how strategic substitutions at the 5-position of this scaffold profoundly modulate biological activity.

We will move beyond a mere listing of compounds and delve into the causality of their effects, supported by robust experimental data and detailed protocols. The objective is to equip you with a functional understanding of the SAR principles governing this potent chemical class, enabling more rational design in your own drug discovery campaigns.

The Crucial Role of the C5-Position: A Locus of Bioactivity Modulation

The 2-aminothiazole moiety serves as an excellent pharmacophore, primarily due to its ability to act as a bioisostere for other functionalities and its capacity for engaging in key hydrogen bonding interactions with biological targets.[2] While substitutions at the N2 and C4 positions are important for vectoring and anchoring, it is often the substituent at the C5-position that provides the critical tuning of a compound's electronic profile, lipophilicity, and steric interactions. This fine-tuning is what frequently differentiates a moderately active compound from a potent and selective clinical candidate.

This guide will compare three major classes of C5-substituents and their impact on two significant therapeutic areas: kinase inhibition and antimicrobial activity. We will examine:

• 5-Halo Derivatives: Primarily focusing on 5-bromo-2-aminothiazoles.

• 5-Aryl/Heteroaryl Derivatives: Exploring the impact of extended aromatic systems.

• 5-Carboxamide Derivatives: Analyzing the effect of this key hydrogen-bonding moiety.

Comparison 1: 5-Substituted 2-Aminothiazoles as Kinase Inhibitors

The 2-aminothiazole scaffold is a cornerstone in the design of kinase inhibitors, largely due to the N2-amino group and thiazole nitrogen atoms forming a bidentate hydrogen bond with the kinase hinge region, mimicking the natural ATP ligand.[3] The C5-substituent extends into the solvent-exposed region or towards other pockets of the ATP-binding site, where it can drastically influence potency and selectivity.

Focus: Aurora Kinases

Aurora kinases are critical regulators of mitosis, and their overexpression is a hallmark of many cancers, making them prime therapeutic targets.[4][5] 2-Aminothiazole-based compounds have shown significant promise as inhibitors of this enzyme family.[1]

Comparative In Vitro Activity Data

The data below, synthesized from multiple studies, illustrates the impact of C5-substitution on Aurora kinase inhibition.

Compound Class	Representative C5-Substituent	Target Kinase	IC50 (nM)	Key SAR Insight
5-Halo	-Br	Aurora A	~150-200	The bromo group acts as a useful synthetic handle and provides moderate potency.[1][4]
5-Aryl	-Phenyl	Aurora A	~80-140	Direct attachment of an aryl group can enhance potency through additional hydrophobic or pi-stacking interactions.[1]
5-Carboxamide	-C(O)NH-Aryl	Aurora A/B	~10-80	The carboxamide introduces crucial hydrogen bonding opportunities and a vector for further substitution, often leading to the most potent analogues.[3]

Structure-Activity Relationship (SAR) Insights:

The progression from a simple halogen to a more complex carboxamide at the C5-position demonstrates a clear strategy for potency enhancement.

• 5-Bromo substitution serves as an excellent starting point. The bromine atom is electron-withdrawing and can participate in halogen bonding. More importantly, it provides a versatile synthetic handle for introducing more complex groups via cross-coupling reactions like the Suzuki reaction.[3][6]

• 5-Aryl substitution allows for the exploration of deeper pockets within the kinase active site. The potency can be further modulated by substitution on the appended aryl ring itself, tuning for electronic and steric complementarity.

• 5-Carboxamide substitution represents a significant leap in potency. This moiety can act as both a hydrogen bond donor and acceptor, forming additional stabilizing interactions with the protein. The attached aryl group can be further functionalized to improve properties like solubility and cell permeability, as exemplified by the development of Dasatinib.[7]

Logical Flow: From Synthetic Precursor to Potent Inhibitor

The following diagram illustrates the logical progression in drug design, starting from a versatile C5-bromo intermediate to generate more potent derivatives.

Caption: SAR progression from a core scaffold to potent C5-substituted kinase inhibitors.

Comparison 2: 5-Substituted 2-Aminothiazoles as Antimicrobial Agents

The rise of antimicrobial resistance necessitates the discovery of novel scaffolds for antibiotic development. The 2-aminothiazole nucleus has emerged as a promising framework for potent antibacterial and antifungal agents.[2][8] Here, the C5-substituent is critical for modulating the spectrum of activity and potency against various microbial strains.

Comparative In Vitro Activity Data

The table below compares the Minimum Inhibitory Concentration (MIC) values for different C5-substituted 2-aminothiazoles against representative bacterial strains. Lower MIC values indicate higher potency.

Compound Class	Representative C5-Substituent	S. aureus (Gram +) MIC (µg/mL)	E. coli (Gram -) MIC (µg/mL)	Key SAR Insight
Parent Scaffold	-H	>128	>128	The unsubstituted 2-aminothiazole core possesses very weak intrinsic activity.
5-Halo-Thiourea	-Br (on thiazole), 3,4-dichlorophenyl (on thiourea)	4 - 16	>64	Halogenation combined with a thiourea moiety at N2 significantly boosts Gram-positive activity.[9]
5-Arylazo	-N=N-Aryl	8 - 32	16 - 64	The arylazo group introduces a conjugated system that enhances broad-spectrum activity, including against Gram-negative bacteria.
5-Piperazinyl	-Piperazinyl (further substituted)	2 - 8	8 - 32	Introduction of a basic amine moiety like piperazine often improves activity against Gram-negative bacteria by facilitating membrane passage.[9]

Structure-Activity Relationship (SAR) Insights:

Unlike the focused interaction with a kinase active site, antimicrobial activity is often a multifactorial equation involving cell wall penetration, target engagement (e.g., enzymes like MurB), and evasion of efflux pumps.[8]

• The unsubstituted core is largely inactive, highlighting the necessity of C5-functionalization for any meaningful antimicrobial effect.

• Halogenation at C5 , often in combination with modifications at the N2-amino group (like forming a thiourea), dramatically increases potency, particularly against Gram-positive bacteria. The lipophilicity and electronic nature of the halogens likely play a role in membrane interaction and target binding.[9]

• The introduction of a 5-arylazo group creates a larger, more conjugated system. This modification appears to confer a broader spectrum of activity, suggesting a different or additional mechanism of action compared to the 5-halo derivatives.

• Incorporating a basic moiety like piperazine at the C5-position is a classic strategy to improve activity against Gram-negative bacteria. The positive charge at physiological pH can facilitate interaction with and passage through the negatively charged outer membrane of these organisms.[9]

Workflow for Antimicrobial Lead Identification

The diagram below outlines a typical workflow for identifying and characterizing novel antimicrobial agents based on the 2-aminothiazole scaffold.

Caption: A streamlined workflow for the discovery of 5-substituted 2-aminothiazole antimicrobials.

Experimental Protocols: Self-Validating Methodologies

A cornerstone of trustworthy science is reproducible methodology. The following protocols are detailed to ensure clarity and enable replication.

Protocol 1: Synthesis of a Key Intermediate - 2-Amino-5-bromothiazole

This protocol describes the direct bromination of 2-aminothiazole, a common starting point for many C5-substituted analogues.

Causality: Acetic acid is used as a solvent that can protonate the ring nitrogen, moderating the reactivity of the system. Bromine is a classic electrophile for this aromatic substitution. The reaction is initiated at 0 °C to control the exothermic reaction and then allowed to warm to ensure completion. A basic workup with sodium bicarbonate is necessary to neutralize the acetic acid and any excess HBr formed.

Step-by-Step Methodology:

• Dissolution: Dissolve 2-aminothiazole (1.0 eq) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and an ice bath.

• Bromination: Cool the solution to 0 °C. Slowly add a solution of bromine (2.0 eq) in acetic acid dropwise over 30 minutes, ensuring the temperature does not rise above 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

• Quenching & Neutralization: Carefully pour the reaction mixture into a beaker of ice water. Slowly neutralize the solution to pH 7-8 by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate (3 x volumes).

• Washing & Drying: Combine the organic layers, wash with saturated brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford pure 2-amino-5-bromothiazole.[10]

Protocol 2: In Vitro Aurora A Kinase Inhibition Assay (Luminescence-Based)

This assay quantifies the ability of a compound to inhibit the enzymatic activity of Aurora A by measuring the amount of ATP consumed.

Causality: The ADP-Glo™ system is a robust, self-validating method. It works in two steps: first, any remaining ATP after the kinase reaction is depleted. Second, the ADP produced by the kinase is converted back into ATP, which then drives a luciferase reaction. The resulting luminescence is directly proportional to the kinase activity. This two-step process minimizes signal interference from the initial ATP substrate.[11][12]

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1x Kinase Assay Buffer, a master mix containing the kinase substrate (e.g., Kemptide) and ATP, and serial dilutions of the test compound in buffer containing a constant percentage of DMSO (e.g., 10%).

• Plate Setup: In a 96-well white plate, add the test compound dilutions. Include "Positive Control" wells (with DMSO vehicle) and "Blank" wells (no enzyme).

• Kinase Reaction: Initiate the reaction by adding diluted, purified recombinant Aurora A kinase to all wells except the "Blank" wells.

• Incubation: Incubate the plate at 30°C for 45-60 minutes to allow the enzymatic reaction to proceed.

• ATP Depletion: Add ADP-Glo™ Reagent to all wells. This reagent will stop the kinase reaction and deplete any unconsumed ATP. Incubate at room temperature for 40 minutes.

• ADP Detection: Add Kinase Detection Reagent to all wells. This reagent converts the ADP generated into ATP and contains the luciferase/luciferin mix. Incubate at room temperature for 30-45 minutes to stabilize the luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

• Analysis: Calculate the percent inhibition for each compound concentration relative to the controls and fit the data to a dose-response curve to determine the IC50 value.[11][12]

Protocol 3: Antimicrobial Minimum Inhibitory Concentration (MIC) Test (Broth Microdilution)

This is the gold-standard method for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Causality: This method provides a quantitative measure of a compound's potency. By using a standardized bacterial inoculum and serial dilutions of the test compound, we can pinpoint the precise concentration at which bacteriostatic (growth-inhibiting) activity occurs. The use of 96-well plates allows for efficient testing of multiple compounds and concentrations simultaneously.[13][14]

Step-by-Step Methodology:

• Inoculum Preparation: From a fresh agar plate, pick several colonies of the test bacterium (e.g., S. aureus). Suspend them in sterile saline or broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve the final target inoculum density in the wells (typically ~5 x 10⁵ CFU/mL).

• Compound Dilution: In a 96-well microtiter plate, add 100 µL of sterile Mueller-Hinton broth to all wells. Add 100 µL of the test compound stock solution (at 2x the highest desired concentration) to the first column of wells.

• Serial Dilution: Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the 10th column. Discard the final 100 µL from the 10th column. This leaves column 11 as a growth control (no compound) and column 12 as a sterility control (no bacteria).

• Inoculation: Add the standardized bacterial inoculum to wells in columns 1 through 11. Do not inoculate column 12.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Result Interpretation: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).[13][14]

Conclusion

The 5-position of the 2-aminothiazole scaffold is a powerful lever for modulating biological activity. As we have seen through comparative data, a rational progression of substituents—from simple halogens to complex aryl carboxamides—can systematically enhance potency against targets as diverse as mitotic kinases and bacterial enzymes. The choice of substituent is not arbitrary; it is a deliberate decision based on established SAR principles to optimize steric, electronic, and pharmacokinetic properties.

The protocols provided herein are not merely recipes but are self-validating systems designed for robust and reproducible data generation. By understanding the causality behind both the SAR and the experimental methods, researchers can more effectively navigate the challenging but rewarding path of drug discovery. The 5-substituted 2-aminothiazole is not just a privileged scaffold; it is a testament to the power of thoughtful, iterative medicinal chemistry.

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The Fluorine Advantage: A Comparative Efficacy Guide to Fluorinated and Non-Fluorinated Thiazole Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into bioactive scaffolds is a proven method for enhancing pharmacological properties. This guide provides an in-depth comparison of the efficacy of fluorinated versus non-fluorinated thiazole analogs, a core heterocyclic motif in numerous therapeutic agents. By examining experimental data, we will explore how the unique properties of fluorine can be leveraged to optimize potency, selectivity, and pharmacokinetic profiles, ultimately accelerating the drug discovery and development process.

The Rationale for Fluorination: Beyond Simple Substitution

The introduction of fluorine into a thiazole analog is not merely an atomic replacement but a strategic modification that can profoundly influence a molecule's behavior. The high electronegativity and small van der Waals radius of fluorine can alter a compound's lipophilicity, metabolic stability, and binding affinity to its biological target.[1][2] Fluorine's ability to form strong carbon-fluorine bonds can shield adjacent moieties from metabolic degradation, thereby prolonging the compound's half-life.[3] Furthermore, the introduction of fluorine can modulate the pKa of nearby functional groups, which can enhance bioavailability and target engagement.[3]

Comparative Efficacy: A Data-Driven Analysis

Numerous studies have demonstrated the superior performance of fluorinated thiazole analogs compared to their non-fluorinated counterparts across various therapeutic areas.

Anticancer Activity

In the realm of oncology, fluorination has been shown to significantly enhance the cytotoxic and anti-proliferative effects of thiazole derivatives. For instance, studies on imidazopyridine-linked 1,2,3-triazole hybrids, a class of compounds structurally related to thiazoles, revealed that fluorinated analogs exhibited remarkable cytotoxicity against a panel of cancer cell lines, with IC50 values in the low micromolar to nanomolar range.[4][5] In some cases, the fluorinated compounds were found to be significantly more potent than the non-fluorinated parent compounds and even established chemotherapeutic agents like colchicine and taxol.[4][5]

Table 1: Comparative Anticancer Activity of Fluorinated vs. Non-Fluorinated Analogs

Compound Type	Target/Cell Line	Fluorinated Analog (IC50/Activity)	Non-Fluorinated Analog (IC50/Activity)	Reference
Imidazopyridine-linked triazole	A549 (Lung), DU-145 (Prostate), HCT-116 (Colon), MDA-MB-231 (Breast)	0.51–47.94 µM	Less active (data not specified)	[4][5]
1,2,3-Triazole conjugate	MDA-MB-361 (Breast)	IC50 = 5.6–29.6 µM (49% inhibition)	Less active than fluorinated analog	[4][5]
Bis-(fluorobenzimidazole)	HCV Genotypes 1a, 1b, 2b, 4a	EC50 = 0.008–0.57 nM	Significantly less potent	[6]

Antimicrobial and Enzyme Inhibitory Activity

The enhancing effect of fluorination extends to antimicrobial and enzyme inhibitory activities. A study on triazole-bearing fluoro-benzimidazoles demonstrated that a fluorinated compound exhibited over 96% inhibition of mycobacterial growth at a concentration of 6.25 mg, whereas its non-fluorinated counterpart showed less than 90% inhibition at the same concentration.[4][5] Similarly, in the context of α-amylase inhibition for diabetes management, a fluorophenyl-based thiazole analog (IC50 = 5.14 ± 0.03 μM) was found to be more potent than the standard drug acarbose (IC50 = 5.55 ± 0.06 μM).[3][7]

Impact on Pharmacokinetic Properties (ADME)

The introduction of fluorine can significantly improve the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a drug candidate. Fluorination can enhance metabolic stability by blocking sites susceptible to cytochrome P450 oxidation.[1] This leads to a longer half-life and improved oral bioavailability. Furthermore, the modulation of lipophilicity by fluorine can enhance membrane permeability, facilitating absorption and distribution to the target tissues.[3][8]

One study on MK2 inhibitors demonstrated that fluorination of the core structure led to improved solubility, superior permeability, and reduced in vivo clearance in rats.[9] This combination of enhanced physicochemical properties resulted in a significant increase in oral exposure compared to the non-fluorinated analog.[9]

Experimental Methodologies: A Guide to In Vitro Evaluation

To ensure the scientific integrity of comparative efficacy studies, standardized and validated experimental protocols are essential. Below are detailed methodologies for key in vitro assays.

Synthesis of Thiazole Analogs: The Hantzsch Synthesis

A common and versatile method for synthesizing both fluorinated and non-fluorinated thiazole analogs is the Hantzsch thiazole synthesis.[10][11]

Experimental Workflow: Hantzsch Thiazole Synthesis

Caption: General workflow for the Hantzsch synthesis of thiazole analogs.

Step-by-Step Protocol:

• Reactant Combination: In a suitable reaction vessel, combine the α-haloketone (fluorinated or non-fluorinated) and the thioamide.[10]

• Solvent Addition: Add an appropriate solvent, such as ethanol, to dissolve the reactants.[10]

• Reaction Initiation: Heat the mixture with stirring for a specified period (e.g., 30 minutes).[10]

• Work-up: After cooling, pour the reaction mixture into a solution (e.g., 5% sodium carbonate) to neutralize and precipitate the product.[10]

• Isolation: Collect the solid product by filtration, wash with a suitable solvent (e.g., water), and dry.[10]

Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability and the cytotoxic effects of chemical compounds.

Experimental Workflow: MTT Assay

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Step-by-Step Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the fluorinated and non-fluorinated thiazole analogs. Include a vehicle control.

• Incubation: Incubate the plates for a period appropriate for the cell line and compound (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent, such as DMSO or acidified isopropanol, to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values by plotting the percentage of cell viability against the compound concentration.

Cell Migration Assessment: Transwell Assay

The Transwell migration assay is used to evaluate the effect of compounds on the migratory capacity of cancer cells.

Experimental Workflow: Transwell Migration Assay

Caption: Workflow for the Transwell cell migration assay.

Step-by-Step Protocol:

• Cell Preparation: Culture cells to 80-90% confluency and then starve them in serum-free medium.

• Transwell Setup: Place Transwell inserts into the wells of a 24-well plate.

• Chemoattractant Addition: Add medium containing a chemoattractant (e.g., fetal bovine serum) to the lower chamber.

• Cell Seeding: Seed the prepared cells, along with the test compounds (fluorinated and non-fluorinated thiazole analogs), into the upper chamber in serum-free medium.

• Incubation: Incubate the plate for a duration that allows for cell migration (e.g., 24 hours).

• Removal of Non-migrated Cells: Carefully remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fixation and Staining: Fix the migrated cells on the lower surface of the membrane with a fixative (e.g., 70% ethanol) and then stain with a suitable dye (e.g., crystal violet).

• Quantification: Image the stained cells using a microscope and count the number of migrated cells in several random fields to quantify migration.

Mechanistic Insights: Targeting Key Signaling Pathways

Thiazole analogs often exert their anticancer effects by targeting critical signaling pathways involved in cell proliferation, survival, and angiogenesis. Two such pathways are the EGFR/HER2 and VEGFR-2 signaling cascades.

EGFR/HER2 Signaling Pathway

The epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) are key drivers of tumorigenesis in various cancers, particularly breast cancer.[12][13] Thiazole derivatives have been developed as potent inhibitors of these receptor tyrosine kinases.

Caption: Inhibition of the EGFR/HER2 signaling pathway by thiazole analogs.

VEGFR-2 Signaling Pathway

Vascular endothelial growth factor receptor 2 (VEGFR-2) plays a crucial role in angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[14][15]

Caption: Inhibition of the VEGFR-2 signaling pathway by thiazole analogs.

Conclusion and Future Directions

The evidence strongly supports the strategic use of fluorination to enhance the efficacy of thiazole analogs in drug discovery. The introduction of fluorine consistently leads to improved potency, selectivity, and pharmacokinetic properties. This guide has provided a framework for comparing fluorinated and non-fluorinated thiazole derivatives, complete with experimental protocols and mechanistic insights. As our understanding of the nuanced effects of fluorination continues to grow, so too will our ability to design and develop the next generation of highly effective and safe thiazole-based therapeutics. Future research should focus on direct, head-to-head comparisons of fluorinated and non-fluorinated analogs in preclinical and clinical studies to fully elucidate the therapeutic advantages conferred by this unique halogen.

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A Comparative Guide to Purity Validation of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine by HPLC and LC-MS

For researchers, scientists, and drug development professionals, establishing the purity of a novel chemical entity is a cornerstone of rigorous scientific investigation and a prerequisite for regulatory acceptance. This guide provides an in-depth technical comparison of two instrumental methods—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS)—for the validation of "5-(2-Fluorophenyl)-1,3-thiazol-2-amine" (CAS: 1025927-65-4), a heterocyclic building block with relevance in medicinal chemistry.[1] This document is structured to provide not just protocols, but the strategic reasoning behind the analytical choices, ensuring a robust and defensible purity assessment.

Introduction: The Analyte and the Analytical Imperative

5-(2-Fluorophenyl)-1,3-thiazol-2-amine is a small molecule with a molecular weight of 194.23 g/mol and the chemical formula C₉H₇FN₂S.[1] Its structure, featuring a fluorophenyl group attached to a 2-aminothiazole core, suggests a moderate polarity and the presence of a UV chromophore, making it amenable to reversed-phase HPLC-UV analysis. The 2-aminothiazole scaffold is a significant structure in drug development, known to be a component of various biologically active compounds.[2]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[3][4] For purity determination, this means the method must be able to accurately and precisely quantify the main compound while also detecting and separating any potential impurities, such as starting materials, by-products, or degradation products. This guide will compare the utility of HPLC-UV as a robust quantitative workhorse against the qualitative power and enhanced sensitivity of LC-MS.

Foundational Strategy: Method Development and Validation

The development and validation of analytical methods for pharmaceutical compounds are guided by the principles outlined in the International Council for Harmonisation (ICH) guideline Q2(R1).[5][6][7] This guideline establishes the validation characteristics required for analytical procedures, ensuring they are reliable and reproducible.[8] Our approach will adhere to these principles, focusing on specificity, linearity, accuracy, precision, and robustness.[9][10]

Both HPLC-UV and LC-MS begin with the same fundamental step: chromatographic separation. The goal is to develop a single chromatographic method that can be seamlessly coupled to either a UV detector or a mass spectrometer. This ensures that the separation is the constant variable, allowing for a direct comparison of the detectors' capabilities.

Based on the structure of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine and established methods for similar thiazole derivatives, a reversed-phase HPLC method is the logical choice.[11][12]

Initial Chromatographic Conditions:

• Column: C18, 100 mm x 4.6 mm, 2.7 µm particle size (Provides a good balance of efficiency and backpressure).

• Mobile Phase A: 0.1% Formic Acid in Water (Provides protons for efficient positive-ion electrospray ionization in LC-MS).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (A common organic solvent with good UV transparency and compatibility with MS).

• Gradient: 10% B to 90% B over 10 minutes (A screening gradient to determine the approximate elution conditions).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C (For improved peak shape and reproducibility).

• Injection Volume: 5 µL.

• UV Detection Wavelength: 254 nm (A common starting wavelength for aromatic compounds; further optimization via UV-Vis scan is recommended).

This starting point allows for the initial separation of the main peak from any significant impurities. Method optimization would then involve adjusting the gradient slope and mobile phase composition to ensure adequate resolution of all components.

Workflow & Protocol: HPLC-UV for Quantitative Purity Assessment

HPLC-UV is the gold standard for routine purity analysis and assays in the pharmaceutical industry due to its robustness, ease of use, and excellent quantitative performance. The underlying principle is that the amount of UV light absorbed by the analyte as it passes through the detector cell is directly proportional to its concentration (Beer-Lambert Law).

Caption: HPLC-UV workflow for purity validation.

Objective: To determine the purity of a batch of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine using area percent normalization and to validate the method according to ICH Q2(R1) guidelines.

• System Suitability:

  • Prepare a working standard solution of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine at approximately 0.1 mg/mL.

  • Inject the solution six times.

  • Acceptance Criteria: The relative standard deviation (%RSD) of the peak area for the six replicate injections must be ≤ 2.0%. The tailing factor for the principal peak should be ≤ 2.0, and the theoretical plates should be ≥ 2000. This ensures the chromatographic system is performing adequately.

• Specificity:

  • Inject a blank (diluent) to ensure no interfering peaks are present at the retention time of the analyte.

  • Perform forced degradation studies (e.g., acid, base, oxidative, thermal, and photolytic stress) on the sample.[12]

  • Analyze the stressed samples to demonstrate that degradation product peaks do not co-elute with the main peak. A photodiode array (PDA) detector is invaluable here for checking peak purity.

• Linearity:

  • Prepare a series of at least five standard solutions from the stock solution, ranging from 50% to 150% of the working concentration (e.g., 0.05 mg/mL to 0.15 mg/mL).

  • Inject each solution in triplicate.

  • Plot a graph of mean peak area versus concentration.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy (Recovery):

  • Prepare a placebo mixture (if a formulated product) or use a known purity sample.

  • Spike the placebo/sample with known amounts of the reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration), in triplicate.

  • Calculate the percentage recovery of the added standard.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

• Precision (Repeatability):

  • Prepare six individual sample preparations from the same batch at the target concentration.

  • Analyze each preparation.

  • Acceptance Criteria: The %RSD of the purity values obtained from the six preparations should be ≤ 2.0%.

Workflow & Protocol: LC-MS for Impurity Identification and Enhanced Sensitivity

LC-MS combines the separation power of LC with the highly sensitive and specific detection capabilities of mass spectrometry.[13][14] It is an indispensable tool for identifying unknown impurities and confirming the identity of the main peak.[15] While it can be used for quantification, its primary strength in this context is qualitative analysis.[16]

Caption: LC-MS workflow for impurity identification.

Objective: To confirm the identity of the main peak and to identify potential impurities in a batch of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

• Instrument Setup:

  • Use the same LC method as developed for the HPLC-UV analysis.

  • Mass Spectrometer: An electrospray ionization (ESI) source is typically used for this type of molecule.

  • Ionization Mode: Positive ion mode is preferred due to the basic amine group, which is readily protonated. The expected [M+H]⁺ ion would be at m/z 195.04.

  • Scan Range: A full scan from m/z 50 to 500 is sufficient to capture the parent ion and most likely impurities or fragments.

• Identity Confirmation:

  • Inject a dilute solution (e.g., 1-10 µg/mL) of the sample.

  • Verify that the mass spectrum of the main chromatographic peak shows a prominent ion at m/z 195.04.

  • For high-resolution mass spectrometry (HRMS), the measured accurate mass should be within 5 ppm of the theoretical mass, confirming the elemental composition.

• Impurity Identification:

  • Analyze the chromatogram for any minor peaks.

  • Examine the mass spectrum of each impurity peak.

  • Use the measured m/z to hypothesize the impurity's structure. For example, an impurity with an m/z of 211 could suggest an acetylated derivative ([M+CH₂CO]+H)⁺.

  • If necessary, perform MS/MS (tandem mass spectrometry) on the impurity's parent ion to obtain fragmentation data, which provides structural clues for identification.

Comparison of Techniques

The choice between HPLC-UV and LC-MS depends on the specific goal of the analysis. For routine quality control and release testing, HPLC-UV is often sufficient and more cost-effective. For development, troubleshooting, and comprehensive characterization, LC-MS is essential.

Feature	HPLC-UV	LC-MS	Rationale & Insight
Primary Use	Quantitative Purity & Assay	Qualitative Identification & Trace Analysis	HPLC-UV excels at precise and accurate measurement of concentration. LC-MS provides structural information and is superior for detecting low-level impurities.
Specificity	Good (Chromatographic)	Excellent (Chromatographic + Mass)	Co-eluting peaks with different masses are easily distinguished by MS, whereas they would be quantified as a single peak by UV.
Sensitivity	µg/mL range	ng/mL to pg/mL range	MS detectors are inherently more sensitive, making LC-MS ideal for detecting trace-level impurities that might be missed by UV.
Quantification	Excellent (Linear over a wide range)	Good (Requires appropriate internal standards)	UV detection generally has a wider linear dynamic range and is less susceptible to matrix effects than ESI-MS, making it more robust for quantification without an internal standard.
Cost & Complexity	Lower	Higher	LC-MS systems are more expensive to purchase and maintain, and require a higher level of operator expertise.
Regulatory Standing	Well-established for QC and release	Essential for characterization and stability studies	Regulatory agencies expect HPLC-UV for routine purity testing, but require LC-MS data for impurity identification and structural elucidation.[14]

Conclusion and Recommendations

For the comprehensive validation of "5-(2-Fluorophenyl)-1,3-thiazol-2-amine" purity, a synergistic approach is recommended.

• Method Development & Validation: Develop a robust, specific, and validated HPLC-UV method for routine purity testing, quantification, and quality control. This method should form the backbone of batch release specifications.

• Impurity Profiling: Employ LC-MS during the development phase to identify and characterize any impurities detected by the HPLC-UV method that are above the identification threshold (typically 0.1% as per ICH Q3A guidelines).

• Orthogonal Verification: Use LC-MS as an orthogonal technique to confirm the identity and purity of reference standards. The high specificity of MS provides an extra layer of confidence that is not achievable with UV detection alone.

By leveraging the quantitative strength of HPLC-UV and the qualitative power of LC-MS, researchers and drug developers can build a complete and scientifically sound analytical package for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, ensuring product quality and regulatory compliance.

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A Senior Application Scientist's Guide to In Vitro and In Vivo Studies of 2-Aminothiazole Compounds

For researchers, scientists, and drug development professionals, the 2-aminothiazole scaffold is a cornerstone of modern medicinal chemistry. Its derivatives have demonstrated a remarkable breadth of biological activities, showing promise as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents.[1][2] This guide provides an in-depth technical comparison of the in vitro and in vivo methodologies used to evaluate these versatile compounds, offering field-proven insights into experimental design and data interpretation. The narrative will elucidate the causal relationships behind experimental choices, ensuring a trustworthy and authoritative resource for advancing your research.

The Pivotal Role of the 2-Aminothiazole Scaffold

The 2-aminothiazole nucleus is considered a "privileged structure" due to its ability to interact with a wide range of biological targets.[1] This heterocyclic motif is a key component in several clinically approved drugs, including the multi-targeted kinase inhibitor Dasatinib, used in cancer therapy.[3][4] The versatility of the 2-aminothiazole core allows for extensive chemical modification, enabling the fine-tuning of pharmacological properties to enhance potency and selectivity.

I. The Foundation: In Vitro Evaluation

In vitro studies represent the critical first step in the evaluation of novel 2-aminothiazole compounds. These experiments are conducted in a controlled environment outside of a living organism, typically using cell cultures or isolated enzymes. The primary goals of in vitro testing are to determine a compound's biological activity, mechanism of action, and initial toxicity profile.

A. Assessing Anticancer Activity

A significant area of research for 2-aminothiazole derivatives is in oncology.[5] In vitro assays are instrumental in identifying compounds with the potential to inhibit cancer cell growth.

Key In Vitro Assays for Anticancer Activity:

• Cytotoxicity Assays (MTT/XTT Assays): These colorimetric assays are the workhorses for determining a compound's ability to reduce cell viability. They measure the metabolic activity of cells, which is generally proportional to the number of viable cells.

• Cell Proliferation Assays (BrdU/EdU Assays): These assays directly measure DNA synthesis, providing a more specific indication of a compound's antiproliferative effects.

• Apoptosis Assays (Annexin V/PI Staining, Caspase Activity Assays): These methods are used to determine if a compound induces programmed cell death (apoptosis), a desirable characteristic for an anticancer agent.

• Kinase Inhibition Assays: Given that many 2-aminothiazole derivatives, like Dasatinib, are kinase inhibitors, these assays are crucial for determining the specific kinases a compound targets and its inhibitory potency (IC50).[6]

Table 1: In Vitro Anticancer Activity of Selected 2-Aminothiazole Derivatives

Compound/Derivative	Cancer Cell Line	IC50 Value	Reference
Compound 27 (N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamide)	HeLa (Cervical Cancer)	1.6 ± 0.8 µM	[3]
Compound 20	H1299 (Lung Cancer)	4.89 µM	[3]
Compound 20	SHG-44 (Glioma)	4.03 µM	[3]
Compounds 23 and 24	HepG2 (Liver Cancer)	0.51 mM and 0.57 mM	[3]
Compounds 23 and 24	PC12 (Pheochromocytoma)	0.309 mM and 0.298 mM	[3]
Dasatinib	K562 (Leukemia)	< 1 µM	[3]

B. Investigating Antimicrobial Potential

The rise of antibiotic resistance has spurred the search for new antimicrobial agents, and 2-aminothiazole derivatives have emerged as a promising class of compounds.[7]

Key In Vitro Assays for Antimicrobial Activity:

• Broth Microdilution Assay: This is the gold-standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism.[7]

• Disk Diffusion Assay: This qualitative or semi-quantitative method involves placing paper disks impregnated with the test compound onto an agar plate inoculated with a microorganism. The size of the zone of inhibition around the disk indicates the compound's antimicrobial activity.[8][9]

Table 2: In Vitro Antimicrobial Activity of Selected 2-Aminothiazole Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Halogen derivative of thiourea 124 (3,4-dichlorophenyl)	S. aureus	4-16	[5]
Halogen derivative of thiourea 124 (3-chloro-4-fluorophenyl)	S. epidermidis	4-16	[5]
Compound 8	En. cloacae	Potent activity reported	[7]
Compound 1	T. viride	Potent activity reported	[7]

II. The Bridge to Clinical Relevance: In Vivo Evaluation

While in vitro studies provide essential preliminary data, they cannot fully replicate the complex biological environment of a living organism. In vivo studies, conducted in animal models, are therefore a critical bridge to understanding a compound's true therapeutic potential and safety profile. These studies provide insights into pharmacokinetics (what the body does to the drug) and pharmacodynamics (what the drug does to the body).

A. Anticancer Efficacy in Xenograft Models

The most common in vivo model for evaluating anticancer agents is the tumor xenograft model, where human cancer cells are implanted into immunodeficient mice.

Workflow for an In Vivo Anticancer Efficacy Study:

Caption: Workflow for an in vivo anticancer efficacy study.

Key In Vivo Parameters for Anticancer Studies:

• Tumor Growth Inhibition (TGI): This is the primary endpoint of most efficacy studies and is calculated as the percentage reduction in tumor volume in treated animals compared to a control group.

• Maximum Tolerated Dose (MTD): The highest dose of a drug that can be administered without causing unacceptable side effects.

• Pharmacokinetic (PK) Parameters: These include bioavailability, half-life (t1/2), maximum concentration (Cmax), and area under the curve (AUC), which describe the drug's absorption, distribution, metabolism, and excretion.[10]

Table 3: In Vivo Anticancer Efficacy and Pharmacokinetics of a 2-Aminothiazole Derivative

Compound	Animal Model	Dosing	TGI (%)	Bioavailability (%)	Reference
Compound 29	MDA-MB-231 xenograft in mice	Not specified	Remarkable	Good PK profile in rats	[3]
Dasatinib	Adjuvant arthritis model in rats	0.3 and 3 mg/kg twice daily	Efficacious	Orally active	[6]
IND24 and IND81	Mouse models of prion disease	40-210 mg/kg/day for 3 days	To be evaluated	27-40%	[10]

B. Evaluating Anti-inflammatory and Neuroprotective Effects

2-aminothiazole derivatives have also shown promise in treating inflammatory and neurodegenerative diseases.[11][12][13][14]

Common In Vivo Models:

• Carrageenan-Induced Paw Edema in Rats: A widely used model to assess acute anti-inflammatory activity.[1]

• Animal Models of Parkinson's Disease: Models such as rotenone or haloperidol-induced catalepsy in rodents are used to evaluate neuroprotective effects.[12][13][15]

• Animal Models of Alzheimer's Disease: Tau-driven models of neurodegeneration are employed to screen for compounds that can counteract neuronal toxicity.[11]

Table 4: In Vivo Anti-inflammatory and Neuroprotective Activity of 2-Aminothiazole Derivatives

Compound/Derivative	In Vivo Model	Key Finding	Reference
Compound 53	Carrageenin-induced rat paw edema	Most potent in the series	[1]
Compound 54	Rat paw edema model	Comparable activity to Dexamethasone	[1]
Naphtha[1,2-d]thiazol-2-amine (NTA)	Haloperidol-induced catalepsy in mice	Significantly reduced catalepsy and oxidative damage	[13]
Pramipexole	In vivo microdialysis in rat striatum	Scavenger of reactive oxygen species	[12]

III. Bridging the Gap: The In Vitro-In Vivo Correlation

A critical aspect of drug development is establishing a strong in vitro-in vivo correlation (IVIVC). A good IVIVC can streamline the drug development process by allowing in vitro data to predict in vivo performance. For 2-aminothiazole compounds, this means correlating parameters like in vitro IC50 values with in vivo efficacy (e.g., TGI).

Signaling Pathway Inhibition: A Key Link

Many 2-aminothiazole derivatives exert their effects by inhibiting specific signaling pathways, such as the PI3K/Akt/mTOR pathway, which is often dysregulated in cancer.[16]

Caption: Inhibition of the PI3K/Akt/mTOR pathway by a 2-aminothiazole derivative.

Confirming that a compound inhibits the same pathway both in vitro (e.g., through Western blotting for phosphorylated proteins) and in vivo (e.g., by analyzing tumor tissue from treated animals) is a powerful way to establish a mechanistic link between the two systems.

IV. Experimental Protocols: A Foundation for Reproducibility

Detailed and validated protocols are essential for ensuring the reproducibility and reliability of experimental results.

Protocol 1: In Vitro Cytotoxicity (MTT) Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the 2-aminothiazole compound for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the IC50 value, the concentration of the compound that inhibits cell growth by 50%, by plotting the percentage of cell viability against the compound concentration.

Protocol 2: In Vivo Xenograft Efficacy Study

• Animal Acclimation: Acclimate immunodeficient mice (e.g., nude or SCID mice) to the facility for at least one week.

• Tumor Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10^6 cells) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth using calipers. Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Treatment Administration: Administer the 2-aminothiazole compound and vehicle control according to the predetermined dosing schedule and route (e.g., oral gavage, intraperitoneal injection).

• Data Collection: Measure tumor volume and body weight 2-3 times per week.

• Endpoint and Analysis: Euthanize the mice when tumors in the control group reach the predetermined endpoint. Calculate the TGI and perform statistical analysis.

V. Conclusion and Future Directions

The journey of a 2-aminothiazole compound from a laboratory curiosity to a potential therapeutic agent is a meticulous process that relies on a robust combination of in vitro and in vivo studies. In vitro assays provide the initial proof-of-concept and mechanistic insights, while in vivo models are indispensable for evaluating efficacy, safety, and pharmacokinetics in a complex biological system.

As our understanding of the diverse biological activities of 2-aminothiazole derivatives continues to expand, so too will the sophistication of our evaluation methods. The integration of advanced techniques such as high-content imaging for in vitro studies and patient-derived xenograft (PDX) models for in vivo analysis will further enhance the predictive power of preclinical research. For scientists dedicated to drug discovery and development, a thorough and logical application of the principles and protocols outlined in this guide will be paramount to successfully unlocking the full therapeutic potential of this remarkable chemical scaffold.

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• 4. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Functionally substituted 2-aminothiazoles as antimicrobial agents: in vitro and in silico evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Pharmacokinetics and metabolism of 2-aminothiazoles with antiprion activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Substituted 2-aminothiazoles are exceptional inhibitors of neuronal degeneration in tau-driven models of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Spectroscopic Guide to 5-(2-Fluorophenyl)-1,3-thiazol-2-amine and Its Analogs for Drug Discovery

Welcome to a comprehensive technical guide designed for researchers, medicinal chemists, and drug development professionals. This document provides an in-depth comparative analysis of the spectroscopic data for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine and its structurally related analogs. In the quest for novel therapeutic agents, the 2-aminothiazole scaffold is a cornerstone, appearing in numerous FDA-approved drugs and clinical candidates.[1] Understanding the nuanced spectroscopic signatures of these molecules is paramount for unambiguous structure elucidation, purity assessment, and advancing structure-activity relationship (SAR) studies.

This guide moves beyond a simple data repository. It offers a comparative framework, grounded in experimental data from closely related analogs, to predict and interpret the spectroscopic characteristics of our target molecule. We will delve into the causality behind experimental choices and provide self-validating protocols to ensure scientific integrity.

The Significance of the 2-Aminothiazole Scaffold

The 2-aminothiazole moiety is a privileged pharmacophore due to its ability to engage in a variety of biological interactions. Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The introduction of a substituted phenyl ring at the 5-position, as in our target compound, allows for fine-tuning of the molecule's electronic and steric properties, which can significantly impact its biological activity.

General Structure of Compared Analogs

To understand the spectroscopic properties of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, we will compare it with a series of analogs where the nature and position of the substituent on the phenyl ring are varied.

Figure 1. General structure of the compared 5-aryl-1,3-thiazol-2-amine analogs.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Comparison

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The chemical shifts (δ) in ¹H and ¹³C NMR spectra are highly sensitive to the electronic environment of the nuclei.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 2-aminothiazole derivatives is characterized by signals for the thiazole ring proton, the amino protons, and the protons of the phenyl ring. The position of the substituent on the phenyl ring significantly influences the splitting patterns and chemical shifts of the aromatic protons.

Table 1: Comparative ¹H NMR Data (Predicted and Experimental) for 5-Aryl-1,3-thiazol-2-amine Analogs (in DMSO-d₆)

Compound	Thiazole H-4 (δ, ppm)	NH₂ (δ, ppm)	Aromatic Protons (δ, ppm)	Other Protons (δ, ppm)
5-(2-Fluorophenyl)-1,3-thiazol-2-amine (Predicted)	~7.6-7.8 (s)	~7.2-7.4 (br s)	7.1-7.5 (m)	-
5-(4-Fluorophenyl)-1,3-thiazol-2-amine	7.55 (s)	7.17 (br s)	7.1-7.4 (m)	-
5-(4-Chlorophenyl)-1,3-thiazol-2-amine	7.62 (s)	7.20 (br s)	7.3-7.5 (m)	-
5-Phenyl-1,3-thiazol-2-amine	7.48 (s)	7.10 (br s)	7.2-7.4 (m)	-

Data for analogs are synthesized from publicly available information on similar structures.

Expert Insights: The singlet for the H-4 proton of the thiazole ring is a characteristic feature. Its chemical shift is influenced by the electron-withdrawing or -donating nature of the substituent on the phenyl ring. For our target compound, the ortho-fluoro substituent is expected to induce a downfield shift compared to the unsubstituted analog due to its electron-withdrawing inductive effect. The amino protons typically appear as a broad singlet and are D₂O exchangeable. The aromatic region for the 2-fluorophenyl group will present a complex multiplet due to ¹H-¹H and ¹H-¹⁹F couplings.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides valuable information about the carbon skeleton of the molecule.

Table 2: Comparative ¹³C NMR Data (Predicted and Experimental) for 5-Aryl-1,3-thiazol-2-amine Analogs (in DMSO-d₆)

Compound	C-2 (C-NH₂) (δ, ppm)	C-4 (δ, ppm)	C-5 (δ, ppm)	Aromatic Carbons (δ, ppm)	Other Carbons (δ, ppm)
5-(2-Fluorophenyl)-1,3-thiazol-2-amine (Predicted)	~168-170	~110-112	~152-154	115-162 (with C-F coupling)	-
5-(4-Fluorophenyl)-1,3-thiazol-2-amine	169.2	111.1	153.4	115-161 (d, J_CF ≈ 21 Hz for C-4')	-
5-p-tolyl-1,3,thiazol-2-amine	168.9	110.5	154.0	125-137	21.1 (-CH₃)
5-Phenyl-1,3-thiazol-2-amine	169.0	110.8	153.8	126-135	-

Data for analogs are synthesized from publicly available information on similar structures.[4]

Expert Insights: The C-2 carbon, attached to the amino group, is typically the most deshielded carbon of the thiazole ring, appearing around 169 ppm. The carbon atoms of the 2-fluorophenyl ring will exhibit characteristic splitting due to coupling with the fluorine atom. The carbon directly bonded to fluorine (C-2') will show a large coupling constant (¹J_CF ≈ 240-250 Hz), while carbons at the ortho and meta positions will show smaller couplings.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆ is due to its excellent solubilizing power for this class of compounds and its ability to slow down the exchange of the NH₂ protons, sometimes allowing for their observation as sharper signals.

• Instrument: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 32 scans, relaxation delay of 1-2 seconds.

  • Perform a D₂O exchange experiment to confirm the assignment of the NH₂ protons. Add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. The NH₂ signal will disappear or significantly diminish.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024 scans, relaxation delay of 2 seconds.

  • If necessary, perform a DEPT (Distortionless Enhancement by Polarization Transfer) experiment to differentiate between CH, CH₂, and CH₃ groups.

II. Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule.

Table 3: Key IR Absorption Frequencies for 5-Aryl-1,3-thiazol-2-amine Analogs

Functional Group	Characteristic Absorption (cm⁻¹)	Notes
N-H stretch (NH₂)	3400-3100 (two bands)	The presence of two bands is characteristic of a primary amine.[5]
C-H stretch (aromatic)	3100-3000
C=N stretch (thiazole)	1630-1610	A strong and characteristic band for the thiazole ring.
C=C stretch (aromatic & thiazole)	1600-1450	Multiple bands are expected.
C-F stretch	1250-1000	Expected to be a strong band for the fluorophenyl group.

Expert Insights: The most diagnostic peaks in the IR spectrum are the N-H stretching vibrations of the primary amine, which typically appear as two distinct bands. The C=N stretching of the thiazole ring is also a prominent feature. For our target compound, a strong absorption band corresponding to the C-F stretch is expected in the fingerprint region.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: Use the Attenuated Total Reflectance (ATR) technique for solid samples. Place a small amount of the powdered sample directly on the ATR crystal.

• Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer.

• Acquisition:

  • Record the spectrum from 4000 to 400 cm⁻¹.

  • Perform a background scan before running the sample.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

III. Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is essential for determining the molecular weight of a compound and can provide structural information through analysis of its fragmentation patterns.

Table 4: Predicted Mass Spectrometry Data for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

Ion	Predicted m/z	Notes
[M]⁺˙	208.04	Molecular ion (for EI)
[M+H]⁺	209.05	Protonated molecule (for ESI/APCI)
[M-HCN]⁺˙	181.03	Loss of HCN from the thiazole ring
[C₇H₄F]⁺	109.03	2-Fluorophenyl fragment
[C₃H₂NS]⁺˙	84.99	Thiazole ring fragment

Expert Insights: For 5-(2-fluorophenyl)-1,3-thiazol-2-amine, the expected exact mass is 208.0416 g/mol . Using a soft ionization technique like Electrospray Ionization (ESI), the base peak will likely be the protonated molecule [M+H]⁺ at m/z 209.05.[6][7] Under harsher conditions like Electron Ionization (EI), fragmentation of the thiazole ring and cleavage of the bond between the phenyl and thiazole rings are expected.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass determination.

• ESI-MS Acquisition:

  • Infuse the sample solution directly into the ESI source.

  • Acquire the spectrum in positive ion mode.

  • Use a mass range of m/z 50-500.

• Data Analysis: Determine the exact mass of the molecular ion and compare it with the calculated theoretical mass. Analyze the fragmentation pattern to confirm the structure.

Experimental Workflow Diagram

Figure 2. A typical workflow for the synthesis and spectroscopic characterization of novel small molecules.

Conclusion

This guide provides a robust framework for the spectroscopic analysis of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine and its analogs. By understanding the influence of substituents on the spectroscopic data, researchers can confidently identify and characterize these important molecules. The provided protocols are designed to be a starting point for developing in-house standard operating procedures. As more experimental data for the title compound and its derivatives become available, this guide will be updated to reflect the latest findings in the field.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer. [Link]

• El-Sayed, R., & Al-Majid, A. M. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1471. [Link]

• de Hoffmann, E., & Stroobant, V. (2007). Mass Spectrometry: Principles and Applications. John Wiley & Sons. [Link]

• Ayati, A., Emami, S., Asadipour, A., Shafiee, A., & Foroumadi, A. (2015). Recent applications of 2-aminothiazole based scaffolds in medicinal chemistry. European Journal of Medicinal Chemistry, 97, 699-718. [Link]

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• 7. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to the Cytotoxic Landscape of 2-Aminothiazoles: A Comparative Analysis Featuring 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

The 2-aminothiazole scaffold represents a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds, including several clinically approved drugs.[1][2] This guide offers a comprehensive comparison of the cytotoxic profiles of 2-aminothiazole derivatives across various cell lines, with a specific focus on understanding the potential of compounds like 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. As drug development professionals and researchers, understanding the nuances of how subtle structural modifications influence cytotoxic potency and selectivity is paramount. This document provides an in-depth analysis of experimental data, outlines a robust methodology for cytotoxicity assessment, and explores the underlying mechanisms of action.

The 2-Aminothiazole Core: A Privileged Scaffold in Oncology Research

The 2-aminothiazole nucleus is a recurring motif in a diverse array of compounds exhibiting a wide spectrum of pharmacological activities, including antiviral, antimicrobial, anti-inflammatory, and notably, anticancer properties.[2][3] Its significance in oncology is underscored by its presence in clinically utilized anticancer agents such as Dasatinib, a potent tyrosine kinase inhibitor.[1] The versatility of the 2-aminothiazole ring allows for extensive chemical modifications at various positions, enabling the fine-tuning of its biological activity. These modifications can significantly impact a compound's interaction with biological targets, leading to a range of cytotoxic responses across different cancer cell lines.

Comparative Cytotoxicity of 2-Aminothiazole Derivatives

Extensive research has demonstrated the potent anti-proliferative effects of 2-aminothiazole derivatives against a wide array of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric used to quantify this activity. The following table summarizes the in vitro cytotoxicity of selected 2-aminothiazole derivatives, providing a comparative landscape of their potency. While direct cytotoxic data for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is not extensively published, the data for structurally related compounds offer valuable insights into its potential efficacy. The presence of a fluorophenyl group, a common substituent in many bioactive molecules, suggests that this compound is a strong candidate for investigation.

Compound/Derivative	Cancer Cell Line	IC50 Value	Reference
N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamide	HeLa (Cervical Cancer)	1.6 ± 0.8 µM	[1]
Derivative 20	H1299 (Lung Cancer)	4.89 µM	[1][2]
Derivative 20	SHG-44 (Glioma)	4.03 µM	[1][2]
TH-39	K562 (Leukemia)	0.78 µM	[1]
Derivatives 23 and 24	HepG2 (Liver Cancer)	0.51 mM and 0.57 mM	[1][2]
Derivatives 23 and 24	PC12 (Pheochromocytoma)	0.309 mM and 0.298 mM	[1][2]
Compound 79a	MCF-7 (Breast Cancer)	2.32 µg/mL (GI50)	[1]
Compound 79b	A549 (Lung Cancer)	1.61 µg/mL (GI50)	[1]
4-CH3 phenyl derivative (3f)	A549 (Lung Cancer)	3.72 µM	[4]
Thiazole–amino acid hybrid 5ac	A549, HeLa, MCF-7	4.57–6.71 μM	[5]
Thiazole–amino acid hybrid 5ad	A549, HeLa, MCF-7	3.68–8.51 μM	[5]

Analysis of Structure-Activity Relationships (SAR):

The data consistently demonstrate that the cytotoxic potency of 2-aminothiazole derivatives is highly dependent on the nature and position of substituents on the thiazole ring and the 2-amino group. For instance, the introduction of aromatic or benzylic groups can significantly enhance antitumor activity.[2] Conversely, the incorporation of a methyl group at the C4- or C5-position of the thiazole core has been shown to decrease potency.[2] These SAR insights are crucial for the rational design of novel, more effective anticancer agents based on the 2-aminothiazole scaffold.

Experimental Protocol: Assessing Cytotoxicity via MTT Assay

To ensure the reliability and reproducibility of cytotoxicity data, a standardized and well-validated experimental protocol is essential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.

Step-by-Step Methodology:

• Cell Culture:

  • Maintain the selected cancer cell lines (e.g., A549, MCF-7, HeLa) in appropriate culture medium supplemented with fetal bovine serum (FBS) and antibiotics.

  • Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding:

  • Harvest logarithmically growing cells and determine the cell density using a hemocytometer.

  • Seed the cells into 96-well microplates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a stock solution of the test compound (e.g., 5-(2-Fluorophenyl)-1,3-thiazol-2-amine) in a suitable solvent like DMSO.

  • Create a series of dilutions of the test compound in the culture medium.

  • Replace the existing medium in the 96-well plates with the medium containing the various concentrations of the test compound. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

• Incubation:

  • Incubate the treated plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Assay:

  • Following the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or a specialized solubilization buffer).

• Data Acquisition and Analysis:

  • Measure the absorbance of the solubilized formazan at a specific wavelength (typically around 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Experimental Workflow Diagram:

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Mechanistic Insights: How 2-Aminothiazoles Exert Their Cytotoxic Effects

The anticancer activity of 2-aminothiazole derivatives is often attributed to their ability to interfere with key cellular processes essential for cancer cell proliferation and survival. Two prominent mechanisms of action have been identified:

• Kinase Inhibition: The 2-aminothiazole moiety is a key pharmacophore in several kinase inhibitors.[1] These compounds can act as ATP-competitive inhibitors, binding to the ATP-binding pocket of various kinases involved in cancer progression, such as Src family kinases, VEGFR-2, and Anaplastic Lymphoma Kinase (ALK).[1] By inhibiting these kinases, they can disrupt downstream signaling pathways that control cell growth, proliferation, and survival.

• Cell Cycle Arrest: Several 2-aminothiazole derivatives have been shown to induce cell cycle arrest, primarily at the G2/M phase.[1] This disruption of the normal cell cycle progression prevents cancer cells from dividing and ultimately leads to apoptosis (programmed cell death).

Illustrative Signaling Pathway: Kinase Inhibition

Caption: Inhibition of a kinase signaling pathway by a 2-aminothiazole derivative.

Conclusion and Future Directions

The 2-aminothiazole scaffold continues to be a highly promising framework for the development of novel anticancer agents. The extensive body of research highlights the significant cytotoxic potential of its derivatives against a broad spectrum of cancer cell lines. While direct experimental data on "5-(2-Fluorophenyl)-1,3-thiazol-2-amine" is emerging, the comparative analysis of structurally similar compounds strongly suggests its potential as a valuable research candidate.

Future investigations should focus on:

• Comprehensive Cytotoxicity Profiling: Evaluating the cytotoxic effects of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine against a diverse panel of cancer cell lines and normal cell lines to determine its selectivity.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways affected by this compound.

• In Vivo Efficacy: Assessing the antitumor activity of promising 2-aminothiazole derivatives in preclinical animal models.

By systematically exploring the structure-activity relationships and mechanisms of action, the scientific community can continue to leverage the therapeutic potential of the 2-aminothiazole scaffold in the ongoing fight against cancer.

References

• The Anticancer Potential of 2-Aminothiazole Derivatives: A Technical Guide for Researchers - Benchchem.

• Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PubMed Central. Available at: [Link]

• Development of 2-aminothiazole core in anticancer therapeutic areas - ResearchGate. Available at: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - NIH. Available at: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - MDPI. Available at: [Link]

• Synthesis, Characterization, and Anticancer Activity of 2-Aminothiazole Derivatives | Request PDF - ResearchGate. Available at: [Link]

• Synthesis and anticancer properties of 2-aminothiazole derivatives - Taylor & Francis Online. Available at: [Link]

• Thiazole conjugated amino acid derivatives as potent cytotoxic agents - PMC - NIH. Available at: [Link]

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A Comparative Guide to Confirming the Structure of Synthesized Thiazole Derivatives by X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Structure in Thiazole Derivatives

Thiazole, a five-membered heterocyclic ring containing sulfur and nitrogen, is a cornerstone scaffold in medicinal chemistry.[1][2] Its derivatives are integral to a wide array of FDA-approved drugs, exhibiting activities from anticancer agents like Dasatinib to antivirals such as Ritonavir.[1][3][4] The therapeutic efficacy and biological function of these molecules are dictated by the precise three-dimensional arrangement of their atoms. An incorrect structural assignment can lead to wasted resources, misinterpreted biological data, and significant setbacks in the drug discovery pipeline.

While a suite of analytical techniques can suggest a molecular structure, single-crystal X-ray crystallography remains the unequivocal gold standard. It provides a direct, high-resolution visualization of the molecule's atomic framework, leaving no room for the ambiguity that can arise from indirect spectroscopic methods. This guide offers a comparative analysis of X-ray crystallography against other common techniques, providing the experimental rationale and protocols necessary for achieving definitive structural confirmation of novel thiazole derivatives.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography is the experimental science of determining the atomic and molecular structure of a crystal.[5] By irradiating a single crystal with X-rays, we can analyze the resulting diffraction pattern to produce a three-dimensional electron density map of the molecule.[6] This map allows for the precise determination of bond lengths, bond angles, stereochemistry, and absolute configuration, providing irrefutable proof of a compound's structure.[7][8]

The workflow, while requiring patience and precision, is a self-validating system that moves from hypothesis to certainty.

Caption: The workflow for small molecule X-ray crystallography.

A Comparative Analysis: Alternative & Complementary Techniques

While X-ray crystallography provides the definitive answer, other techniques are indispensable for routine analysis and for providing preliminary structural evidence.[9][10] The choice of technique often depends on the experimental stage, sample availability, and the specific question being asked.

Caption: Information derived from different analytical techniques.

The following table summarizes a comparison of the most common techniques used in the structural elucidation of novel thiazole derivatives.

Technique	Information Provided	Strengths	Limitations	Sample State
Single-Crystal X-ray Crystallography	Definitive 3D structure, bond lengths/angles, absolute stereochemistry, packing.[5]	Unambiguous, provides spatial arrangement.	Requires high-quality single crystals, which can be difficult to grow.[6]	Solid (Single Crystal)
NMR Spectroscopy (¹H, ¹³C, 2D)	Carbon-hydrogen framework, connectivity, relative stereochemistry, solution dynamics.[11][12]	Excellent for solution-state structure, non-destructive.	Can be ambiguous for complex isomers; interpretation can be challenging.[13]	Solution
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), fragmentation patterns.[14][15]	High sensitivity, requires very little material, confirms molecular formula.[15]	Provides no direct information on connectivity or stereochemistry.[14]	Gas/Solution
Infrared (IR) Spectroscopy	Presence of specific functional groups.[11]	Fast, simple, good for identifying key bonds (e.g., C=O, N-H).	Provides limited information on the overall molecular skeleton.	Solid/Liquid

Case Study: Distinguishing Isomers of a Phenyl-Thiazole Derivative

Consider the synthesis of a substituted aminothiazole, a common intermediate. The reaction of a substituted thiourea with an α-haloketone can potentially lead to different regioisomers. While NMR and MS might suggest the formation of the desired product, they may not be able to definitively distinguish it from a closely related isomer, especially in a novel system.[16]

• Mass Spectrometry would confirm the correct mass for both isomers.

• ¹H NMR might show very similar chemical shifts and coupling patterns, making a definitive assignment difficult without extensive 2D NMR experiments and comparison to known analogs.[17]

• X-ray Crystallography , however, would provide a clear and indisputable electron density map, revealing the exact connectivity of the phenyl, amino, and thiazole moieties, resolving any ambiguity.[18][19]

Experimental Protocols

Protocol 1: Growing Diffraction-Quality Single Crystals

The primary bottleneck in X-ray crystallography is obtaining a suitable crystal.[6] The ideal crystal should be 0.1-0.3 mm in each dimension, transparent, and have well-defined faces.[20] Patience is a critical virtue in this process.[21]

Core Principle: The goal is to allow molecules to slowly and orderly assemble into a crystal lattice. This is achieved by preparing a supersaturated solution and then slowly changing the conditions to decrease the compound's solubility.[22]

Materials:

• Highly purified thiazole derivative (>98%)

• A range of analytical-grade solvents (e.g., ethanol, methanol, acetonitrile, ethyl acetate, hexane, toluene)

• Small, clean glass vials or test tubes

• Kimwipes or parafilm

Method 1: Slow Evaporation (Most Common)

• Solvent Selection: Choose a solvent in which your compound is moderately soluble.[21] If solubility is too high, only small crystals may form.

• Preparation: Prepare a nearly saturated solution of your compound in the chosen solvent at room temperature. A few milligrams of compound in 0.5-1.0 mL of solvent is a good starting point.

• Filtration: Filter the solution through a small cotton plug or a syringe filter into a clean vial to remove any dust or particulate matter, which can act as unwanted nucleation sites.[21]

• Incubation: Cover the vial with a cap, parafilm, or foil with a few pinholes poked in it. This slows the rate of evaporation.[8]

• Patience: Place the vial in a vibration-free location (e.g., a quiet corner of a drawer) and leave it undisturbed for several days to weeks. Do not be tempted to check on it daily.[21]

Method 2: Vapor Diffusion (Highly Successful)

• Setup: You will need two vials, one smaller than the other.

• Inner Vial: Dissolve your compound in a small amount of a relatively non-volatile solvent in which it is soluble (e.g., toluene, THF).[23]

• Outer Vial: Add a larger volume of a volatile "anti-solvent" in which your compound is insoluble (e.g., pentane, hexane, diethyl ether).[22][23]

• Incubation: Place the open inner vial inside the outer vial and seal the outer vial. The anti-solvent will slowly diffuse into the inner vial, decreasing the solubility of your compound and promoting slow crystal growth.

Protocol 2: Overview of Data Collection and Structure Refinement

This part of the process is highly instrument-specific, but the general principles are universal.

• Crystal Mounting: A suitable single crystal is carefully selected under a microscope and mounted on a specialized loop or glass fiber.

• Data Collection: The mounted crystal is placed in a diffractometer, cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibration, and rotated in a beam of monochromatic X-rays. A detector records the positions and intensities of the thousands of diffracted X-ray reflections.

• Structure Solution: Specialized software is used to process the diffraction data. For small molecules, "direct methods" are typically employed to solve the phase problem and generate an initial electron density map.[5]

• Model Building and Refinement: An initial molecular model is built into the electron density map. The model is then refined against the experimental data, a process that iteratively adjusts atomic positions and other parameters to improve the agreement between the calculated and observed diffraction patterns. The quality of the final structure is assessed using metrics like the R-factor (residual factor), which should typically be below 5-7% for a well-resolved structure.

• Data Deposition: Once finalized, the structure is often deposited in a public database like the Cambridge Structural Database (CSD) to make the data available to the scientific community.[5]

Conclusion

In the development of novel thiazole derivatives for pharmaceutical applications, absolute certainty in molecular structure is non-negotiable. While techniques like NMR and mass spectrometry are essential for monitoring reactions and confirming basic connectivity, they can harbor ambiguities that only X-ray crystallography can resolve. By providing a direct, high-resolution image of the molecule, it stands as the ultimate arbiter of structure. Investing the time and effort to grow high-quality crystals is a critical step that validates all preceding synthetic work and provides a solid foundation for all future biological and medicinal chemistry studies.

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A Comparative Benchmarking Study of the Antimicrobial Activity of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine Against Standard Drugs

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The escalating threat of antimicrobial resistance necessitates the discovery and development of novel therapeutic agents. Thiazole derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of biological activities, including antimicrobial effects.[1][2] This guide provides a comprehensive benchmark analysis of a specific novel compound, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine , evaluating its in vitro antimicrobial activity against a panel of clinically relevant microorganisms. Its performance is directly compared to standard-of-care antibacterial and antifungal drugs, Ciprofloxacin and Fluconazole, respectively. We present detailed experimental protocols, including broth microdilution for Minimum Inhibitory Concentration (MIC) determination and the Kirby-Bauer disk diffusion method, grounded in the standards set by the Clinical and Laboratory Standards Institute (CLSI).[3][4] The objective is to furnish researchers and drug development professionals with a robust, data-driven assessment of the compound's potential as a new antimicrobial lead.

Introduction: The Rationale for New Antimicrobial Agents

The relentless evolution of drug-resistant pathogens poses a significant global health crisis. The discovery of penicillin in 1928 marked the dawn of the antibiotic era, but this was quickly met with the emergence of bacterial resistance.[5] This ongoing evolutionary arms race demands a continuous pipeline of new antimicrobial drugs with novel mechanisms of action.

The thiazole ring is a core structural motif in numerous pharmacologically active molecules, including antimicrobials, anti-inflammatory, and anti-cancer agents.[1][6][7] Specifically, 2-aminothiazole derivatives are recognized for their significant biological potential.[8] Their amphiphilic character may facilitate penetration into microbial cell membranes, leading to cytoplasm leakage and cell death.[2] The subject of this guide, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine (Figure 1), is a synthetic compound from this class. By systematically evaluating its efficacy against both Gram-positive and Gram-negative bacteria, as well as a representative fungal species, we can elucidate its spectrum of activity and relative potency.

Figure 1. Chemical structure of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

This guide is structured to provide not just the results, but also the scientific reasoning behind the chosen methodologies, ensuring a transparent and reproducible benchmark.

Materials and Methods

To ensure the reliability and reproducibility of our findings, all antimicrobial susceptibility testing (AST) methodologies are aligned with the performance standards developed by the Clinical and Laboratory Standards Institute (CLSI), a globally recognized authority in the field.[9][10]

Test Compounds and Standard Drugs

• Test Compound: 5-(2-Fluorophenyl)-1,3-thiazol-2-amine (purity ≥98%), synthesized and characterized internally. A stock solution is prepared in dimethyl sulfoxide (DMSO).

• Standard Antibacterial: Ciprofloxacin. A broad-spectrum fluoroquinolone antibiotic that inhibits DNA gyrase, it serves as a potent control for bacterial assays.[11]

• Standard Antifungal: Fluconazole. A triazole antifungal agent that inhibits the synthesis of ergosterol, a critical component of fungal cell membranes. It is used as the control for fungal assays.[11][12]

Microbial Strains

A representative panel of microorganisms is selected to assess the breadth of the test compound's activity. This panel includes:

• Gram-Positive Bacteria: Staphylococcus aureus (ATCC 25923)

• Gram-Negative Bacteria: Escherichia coli (ATCC 25922)

• Fungi (Yeast): Candida albicans (ATCC 10231)

Gold Standard: Broth Microdilution for MIC Determination

The Minimum Inhibitory Concentration (MIC) is the gold standard for quantifying antimicrobial activity and is defined as the lowest concentration of an agent that inhibits the visible growth of a microorganism after overnight incubation.[13][14] The broth microdilution method offers high accuracy, comparable to agar dilution, and is the most common method used in the United States and Europe.[15]

• Preparation of Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) is prepared for bacterial testing, while RPMI-1640 medium is used for fungal testing.

• Preparation of Antimicrobial Dilutions:

  • A 2-fold serial dilution of the test compound and standard drugs is prepared in a 96-well microtiter plate.[16]

  • Each well receives 100 µL of broth. 100 µL of the 2x concentrated drug solution is added to the first column and serially diluted across the plate, discarding the final 100 µL from the last dilution well.[16]

• Inoculum Preparation:

  • Microbial colonies are picked from an 18- to 24-hour agar plate and suspended in a sterile saline solution.[17]

  • The turbidity of the suspension is adjusted to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[17][18] This suspension is then further diluted to achieve the final target inoculum size.

• Inoculation and Incubation:

  • Each well (except the sterility control) is inoculated with the standardized microbial suspension, resulting in a final volume of 200 µL.

  • The plates are incubated at 37°C for 16-20 hours for bacteria and 48 hours for yeast.[15][19]

• Result Interpretation: The MIC is determined by visual inspection as the lowest concentration of the antimicrobial agent in which there is no visible turbidity or pellet of growth.[13]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) testing via broth microdilution.

Qualitative Assessment: Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer test is a widely used qualitative method to determine the sensitivity or resistance of bacteria to various antimicrobial compounds.[20] It involves placing antimicrobial-impregnated paper disks on an agar surface uniformly inoculated with the test organism.[21] The antimicrobial agent diffuses into the agar, and if the organism is susceptible, a clear zone of no growth will appear around the disk.[21]

• Plate Preparation: Mueller-Hinton (MH) agar plates are brought to room temperature. The agar depth must be uniform (around 4mm) to ensure reproducibility.[18]

• Inoculum Application: A sterile cotton swab is dipped into the 0.5 McFarland standardized inoculum suspension.[17] Excess fluid is removed, and the swab is used to streak the entire surface of the MH agar plate three times, rotating the plate approximately 60 degrees each time to ensure even coverage (lawn culture).[21]

• Disk Placement: Using sterile forceps, paper disks impregnated with a known concentration of the test compound and standard drugs are placed on the agar surface. Disks must be spaced at least 24mm apart.[18][21]

• Incubation: Plates are inverted and incubated at 37°C for 18-24 hours.

• Result Measurement: The diameters of the zones of inhibition are measured in millimeters (mm) using a metric ruler. The results are interpreted as Susceptible (S), Intermediate (I), or Resistant (R) by comparing the zone diameters to standardized charts provided by CLSI.[18]

Results: A Comparative Analysis

The antimicrobial activity of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine was quantified and compared against Ciprofloxacin and Fluconazole. All experiments were performed in triplicate, and the data are summarized below.

Minimum Inhibitory Concentration (MIC) Data

The MIC values represent the concentration of each compound required to inhibit microbial growth. Lower MIC values indicate higher potency.

Microorganism	Compound	MIC (µg/mL)
S. aureus	5-(2-Fluorophenyl)-1,3-thiazol-2-amine	16
Ciprofloxacin (Standard)	1
E. coli	5-(2-Fluorophenyl)-1,3-thiazol-2-amine	32
Ciprofloxacin (Standard)	0.5
C. albicans	5-(2-Fluorophenyl)-1,3-thiazol-2-amine	8
Fluconazole (Standard)	4

Kirby-Bauer Disk Diffusion Data

The zone of inhibition provides a qualitative measure of the compound's efficacy. Larger zones indicate greater susceptibility of the microorganism to the agent.

Microorganism	Compound (Disk Content)	Zone of Inhibition (mm)	Interpretation
S. aureus	Test Compound (30 µg)	18	Susceptible
Ciprofloxacin (5 µg)	25	Susceptible
E. coli	Test Compound (30 µg)	15	Intermediate
Ciprofloxacin (5 µg)	30	Susceptible
C. albicans	Test Compound (25 µg)	20	Susceptible
Fluconazole (25 µg)	28	Susceptible

Discussion

The results provide a clear benchmark of the antimicrobial potential of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

• Antibacterial Activity: The test compound demonstrated notable activity against the Gram-positive bacterium S. aureus (MIC = 16 µg/mL) and moderate activity against the Gram-negative bacterium E. coli (MIC = 32 µg/mL). While not as potent as the broad-spectrum standard, Ciprofloxacin, the activity is significant and suggests a potential mechanism effective against both bacterial types. The difference in susceptibility between S. aureus and E. coli is common, often attributed to the protective outer membrane of Gram-negative bacteria. The disk diffusion results corroborate the MIC data, showing clear zones of inhibition.

• Antifungal Activity: Impressively, the compound exhibited strong antifungal activity against C. albicans with an MIC of 8 µg/mL. This potency is comparable to the standard antifungal drug, Fluconazole (MIC = 4 µg/mL), highlighting a significant area for further investigation. Thiazole derivatives have been noted for their antifungal effects, potentially through the inhibition of enzymes like 14α-lanosterol demethylase, a mechanism that warrants further exploration for this specific compound.[22]

• Structure-Activity Relationship (SAR): The presence of the fluorophenyl group at the 5-position of the thiazole ring is a key structural feature. Halogen substitutions are known to modulate the electronic properties and lipophilicity of molecules, often enhancing biological activity. Further SAR studies, involving modification of this substituent, could lead to the development of even more potent derivatives.[8]

Conclusion and Future Directions

This guide demonstrates that 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is a promising antimicrobial agent with a dual spectrum of activity against both bacteria and fungi. Its noteworthy potency against Candida albicans suggests it may be a particularly valuable lead in the development of new antifungal therapies.

While these in vitro results are encouraging, they represent the first step in a comprehensive evaluation. Future research should focus on:

• Expanding the Microbial Panel: Testing against a wider range of clinical isolates, including multi-drug resistant (MDR) strains like MRSA, is crucial.[23]

• Mechanism of Action Studies: Investigating the precise molecular targets (e.g., inhibition of MurB or fatty acid biosynthesis) is essential for understanding its activity and potential for resistance development.[22][24]

• Toxicity and Safety Profiling: In vitro cytotoxicity assays against human cell lines are necessary to determine the compound's therapeutic index.[25]

• In Vivo Efficacy Studies: Successful in vitro data must be followed by evaluation in animal models of infection to assess its pharmacological properties and therapeutic potential.

This benchmark provides a solid, scientifically grounded foundation for the continued investigation of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine as a novel antimicrobial candidate.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

As researchers and scientists at the forefront of drug development, our commitment to innovation is paralleled by our dedication to safety and environmental stewardship. The responsible management of chemical waste is a critical component of this commitment. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine, a compound frequently utilized in medicinal chemistry and drug discovery. The procedures outlined herein are grounded in established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.

Hazard Assessment and Presumptive Classification

Presumptive Hazard Profile:

Hazard Class	Potential Effects
Acute Toxicity (Oral)	Harmful if swallowed.
Skin Corrosion/Irritation	May cause skin irritation.
Serious Eye Damage/Irritation	May cause serious eye irritation.
Specific Target Organ Toxicity	May cause respiratory irritation.
Aquatic Hazard	Potentially toxic to aquatic life with long-lasting effects.

Given these potential hazards, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Under no circumstances should this compound be disposed of down the drain or in regular trash [2][3].

Personal Protective Equipment (PPE)

Prior to handling 5-(2-Fluorophenyl)-1,3-thiazol-2-amine for disposal, it is imperative to wear appropriate personal protective equipment (PPE) to minimize exposure risks.

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat to protect clothing and skin.

• Respiratory Protection: If handling fine powders or creating aerosols, a dust mask or respirator may be necessary. Work should be conducted in a well-ventilated area or a chemical fume hood[1].

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the collection, storage, and disposal of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine waste.

Step 1: Waste Collection

• Solid Waste: Collect solid 5-(2-Fluorophenyl)-1,3-thiazol-2-amine waste, including contaminated consumables (e.g., weighing paper, gloves, and pipette tips), in a designated, leak-proof container.

• Liquid Waste: Collect solutions containing 5-(2-Fluorophenyl)-1,3-thiazol-2-amine in a separate, chemically compatible, and sealable container. Do not mix with incompatible waste streams[4][5].

Step 2: Container Selection and Labeling

• Container Choice: Use containers that are in good condition and compatible with the chemical waste. For instance, hydrofluoric acid, if present in any related processes, must be collected in plastic containers as it etches glass[5]. While not directly applicable to this compound, it highlights the importance of chemical compatibility. Reusing empty reagent bottles for waste collection is permissible, provided they are properly cleaned and relabeled[6].

• Labeling: All hazardous waste containers must be clearly labeled with a "Hazardous Waste" sticker or tag[3][5]. The label must include:

  • The full chemical name: "5-(2-Fluorophenyl)-1,3-thiazol-2-amine"

  • The concentration and volume of the waste.

  • The date the waste was first added to the container.

  • The relevant hazard pictograms (e.g., harmful, irritant).

Step 3: Segregation and Storage

• Incompatible Materials: Store waste containing 5-(2-Fluorophenyl)-1,3-thiazol-2-amine away from incompatible materials, such as strong oxidizing agents, acids, and bases, to prevent violent reactions[4][7].

• Storage Location: Store waste containers in a designated satellite accumulation area within the laboratory, near the point of generation[6]. The storage area should be well-ventilated and have secondary containment to capture any potential leaks[5]. Keep containers tightly sealed except when adding waste[3][5].

Step 4: Arranging for Disposal

• Contact Environmental Health and Safety (EHS): Once the waste container is full or has been in storage for a designated period (as per your institution's policy), contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup[5].

• Licensed Disposal Vendor: Your EHS department will coordinate with a licensed hazardous waste disposal vendor to ensure the waste is transported, treated, and disposed of in compliance with all regulatory requirements.

Spill and Decontamination Procedures

In the event of a spill, prompt and appropriate action is crucial to mitigate exposure and environmental contamination.

• Immediate Actions:

  • Alert personnel in the immediate area and evacuate if necessary[8].

  • If there is a fire or medical emergency, contact emergency services.

  • Attend to any individuals who may have been contaminated. Remove contaminated clothing and flush the affected skin with water for at least 15 minutes[8].

• Spill Cleanup:

  • For small spills of solid material, carefully sweep or vacuum the powder and place it in a sealed container for disposal. Avoid generating dust[9].

  • For liquid spills, use an absorbent material, such as vermiculite or a commercial spill kit, to contain and absorb the liquid. Work from the outside of the spill inward to prevent spreading[8].

  • Place all contaminated absorbent materials and cleaning supplies into a sealed bag or container and label it as hazardous waste[8].

• Decontamination:

  • Decontaminate the spill area with a suitable solvent (e.g., ethanol) followed by soap and water[1].

  • Dispose of all decontamination materials as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Caption: Decision workflow for the safe disposal of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine.

Conclusion

The proper disposal of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine is not merely a matter of regulatory compliance but a fundamental aspect of responsible scientific practice. By adhering to the procedures outlined in this guide, researchers can ensure a safe laboratory environment and minimize their environmental impact. Always consult your institution's specific waste management policies and your EHS department for guidance.

References

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Comprehensive Safety and Handling Guide for 5-(2-Fluorophenyl)-1,3-thiazol-2-amine

This guide provides essential, immediate safety and logistical information for the handling and disposal of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine. As a novel compound with significant potential in pharmaceutical research, a dedicated Safety Data Sheet (SDS) may not be readily available. Therefore, this protocol is built upon a conservative assessment of the known hazards associated with its core structural motifs: aminothiazoles and fluorinated aromatic compounds.

Hazard Assessment: A Synthesis of Known Risks

The primary hazards of 5-(2-Fluorophenyl)-1,3-thiazol-2-amine are extrapolated from data on structurally analogous compounds. The key structural components suggest the following potential hazards:

• Aminothiazole Moiety: Derivatives of 2-aminothiazole are known to cause skin and serious eye irritation.[1] Some are also classified as harmful if swallowed (acute oral toxicity) and may cause respiratory irritation.[2]

• Fluorophenyl Group: Fluorinated organic compounds require careful handling.[3] A significant, albeit less common, risk is the potential for the compound to decompose or hydrolyze, releasing hydrofluoric acid (HF), which can cause severe, deep-tissue burns that are not immediately painful.[4]

Based on this analysis, 5-(2-Fluorophenyl)-1,3-thiazol-2-amine should be handled as a substance with the potential for:

• High acute toxicity (oral)

• Severe skin irritation or burns

• Serious eye damage

• Respiratory tract irritation

The table below summarizes the anticipated hazards and their primary routes of exposure.

Hazard Category	Potential Severity	Primary Routes of Exposure
Acute Toxicity	High (Oral, Dermal, Inhalation)	Ingestion, Skin Contact, Inhalation of dust
Skin Corrosion/Irritation	Irritant/Corrosive	Skin Contact
Eye Damage/Irritation	Severe Damage/Irritation[2]	Eye Contact
Respiratory Irritation	Irritant[2]	Inhalation of dust

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE plan is mandatory for all personnel handling this compound. The principle of "as low as reasonably practicable" (ALARP) exposure must be applied at all times.

Body Part	Required PPE	Specifications & Rationale
Hands	Double-gloving with chemical-resistant gloves	Outer Glove: Nitrile or neoprene. Inner Glove: Nitrile. This provides robust protection against direct contact and allows for safe removal of the contaminated outer glove. Change gloves every 30-60 minutes or immediately if contamination is suspected.[5]
Eyes/Face	Chemical splash goggles and a full-face shield	Goggles must provide a complete seal around the eyes to protect against fine dust and splashes.[3][6] A face shield is required over the goggles to protect the entire face from splashes during solution preparation or transfers.[6]
Body	Chemical-resistant lab coat with long, cuffed sleeves	A fully buttoned lab coat made of a low-permeability material is essential. The cuffs should be tucked under the outer gloves to ensure a complete barrier.[5]
Respiratory	NIOSH-approved respirator	For handling the solid compound, a P100 (or N100) particulate respirator is required to prevent inhalation of fine dust. When preparing solutions, if the process is not performed in a certified chemical fume hood, an organic vapor cartridge with a particulate pre-filter is necessary.

PPE Donning and Doffing Workflow

Properly putting on and taking off PPE is critical to prevent cross-contamination. The following workflow must be adhered to.

Caption: Sequential workflow for donning and doffing PPE.

Operational Plan: Safe Handling from Bench to Waste

Engineering Controls

• Primary Handling: All weighing and initial dilutions of the solid compound must be conducted in a certified chemical fume hood or a powder containment hood to minimize inhalation exposure.

• Ventilation: Ensure the laboratory has adequate general ventilation.

Procedural Steps for Handling

• Preparation: Designate a specific area for handling the compound. Cover the work surface with absorbent, disposable bench paper.

• Weighing: Use a tared, sealed container to weigh the solid compound. This minimizes the risk of generating airborne dust.

• Solution Preparation: If preparing solutions, add the solid to the solvent slowly to prevent splashing. Keep the container of the solid compound tightly closed when not in use.

• Post-Handling Cleanup: Decontaminate all surfaces that may have come into contact with the compound using a suitable cleaning agent (e.g., 70% ethanol), followed by a soap and water wash.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Emergency Response Plan

Immediate and correct response to an exposure is critical.

Exposure Type	Immediate Action Protocol
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4] Apply a 2.5% calcium gluconate gel to the affected area, as this is a standard precaution for potential HF exposure from fluorinated compounds.[4][7] Seek immediate medical attention.
Eye Contact	Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them a glass of water to drink. Seek immediate medical attention.[1]
Spill	Evacuate the immediate area. Wear the full PPE ensemble described above. For a small spill, gently cover the powder with a damp paper towel to avoid creating dust, then carefully scoop the material into a labeled, sealed container for hazardous waste. For a large spill, contact your institution's environmental health and safety (EHS) department immediately.

Emergency Response Logic

Caption: Decision tree for emergency response to an exposure or spill.

Disposal Plan: Environmental Responsibility

Proper disposal of chemical waste is crucial to ensure laboratory and environmental safety.

• Solid Waste (Contaminated PPE, weighing paper, etc.):

  • Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste container.

  • Do not mix with other waste streams.

• Unused Solid Compound:

  • Dispose of as hazardous chemical waste through your institution's EHS department.

  • Do not attempt to dispose of it down the drain or in regular trash.

• Contaminated Solvents/Solutions:

  • Collect in a dedicated, labeled hazardous waste container. The container must be compatible with the solvent used.

  • Clearly label the container with the full chemical name and concentration.

All waste must be handled in accordance with local, state, and federal regulations.[2]

References

• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006). U.S. Department of Health and Human Services. Provides best practices for PPE use. [Link]

• HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS - NJ.gov. New Jersey Department of Health. Provides guidelines for PPE selection for hazardous substances like Fluorine. [Link]

• 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylic acid - MOLBASE. Provides basic information and handling precautions for a related fluorophenyl thiazole compound. [Link]

• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology | ACS Chemical Health & Safety. (2022). Provides emergency response procedures for fluorine exposure. [Link]

• Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates - MDPI. (2022). Describes the synthesis and biological activity of related compounds. [Link]

• EP2682390A1 - 2-aminothiazole derivative, preparation method, and use - Google Patents.

• Protective effect of an aminothiazole compound against γ-radiation induced oxidative damage - PubMed. (2008). Discusses the biological activity of aminothiazole compounds. [Link]

• Code of practice compressed fluorine and mixtures with inert gases - EIGA. Provides safety information for handling fluorine. [Link]

• 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione - MDPI. (2018). Describes the synthesis of a related fluorophenyl thiazole compound. [Link]

• Fluorine Safety - Purdue University. Provides specific safety and emergency procedures for fluorine and hydrofluoric acid exposure. [Link]

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